PQ 69

Core Science & Biosynthesis

In-Depth Technical Guide to Polyquaternium-69: Chemical Structure and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Polyquaternium-69 is a complex cationic polymer widely utilized in the cosmetics and personal care industry as a film-forming agent and fixative, particularly in hair styling products. This technical guide provides a comprehensive overview of the chemical structure and synthesis of Polyquaternium-69. It is designed to serve as a valuable resource for researchers, scientists, and professionals involved in polymer chemistry, cosmetic science, and drug development who may encounter or utilize this polymer in their work. This document details the monomeric composition, provides a theoretical synthesis protocol based on available literature, and presents key data in a structured format.

Chemical Structure

Polyquaternium-69 is a quaternary ammonium polymer, meaning it possesses a positive charge along its backbone. It is a tetrapolymer, synthesized from four distinct monomers:

• N-Vinyl-2-pyrrolidone (VP): A hydrophilic monomer that contributes to the water solubility and film-forming properties of the polymer.

• N-Vinylcaprolactam (VCL): A monomer that imparts hydrophobicity and flexibility to the polymer film.

• N,N-Dimethylaminopropyl Methacrylamide (DMAPMA): A tertiary amine-containing monomer that can be quaternized to introduce a permanent positive charge.

• Methacryloylaminopropyl Lauryldimonium Chloride (MAPLDAC): A quaternized monomer that provides a permanent cationic charge and enhances the polymer's substantivity to negatively charged surfaces like hair and skin.

The resulting polymer is a complex, high-molecular-weight structure with a random distribution of these monomer units. The general, non-stoichiometric structure is presented below.

General Structure of Polyquaternium-69

Note: This is a simplified representation. The actual polymer has a more complex three-dimensional structure.

Physicochemical Properties

A summary of the key physicochemical properties of Polyquaternium-69 is provided in the table below.

Property	Value	Reference
INCI Name	Polyquaternium-69
CAS Number	748809-45-2
Appearance	Typically supplied as a viscous aqueous solution
Solubility	Water-soluble
Charge	Cationic

Synthesis of Polyquaternium-69

The synthesis of Polyquaternium-69 is achieved through a free-radical polymerization of the four constituent monomers. While specific proprietary details of the commercial synthesis process are not fully disclosed in the public domain, a general synthesis protocol can be outlined based on patents describing the production of similar vinyl lactam-based copolymers. The synthesis is typically carried out in an aqueous medium.

Theoretical Experimental Protocol

The following protocol is a representative, theoretical procedure for the laboratory-scale synthesis of Polyquaternium-69, based on general principles of free-radical polymerization of vinyl monomers in an aqueous solution.

Materials:

• N-Vinyl-2-pyrrolidone (VP)

• N-Vinylcaprolactam (VCL)

• N,N-Dimethylaminopropyl Methacrylamide (DMAPMA)

• Methacryloylaminopropyl Lauryldimonium Chloride (MAPLDAC)

• Deionized Water

• Ammonium Hydroxide (concentrated)

• Free-Radical Initiator (e.g., t-butyl peroxypivalate)

• Chain Transfer Agent (optional, to control molecular weight)

• Nitrogen Gas

Equipment:

• 1-Liter Jacketed Glass Reactor

• Mechanical Stirrer with Anchor Agitator

• Thermocouple and Temperature Controller

• Nitrogen Inlet

• Monomer and Initiator Feed Pumps

• Heating/Cooling Circulator

Procedure:

• Reactor Setup: The 1-liter glass reactor is charged with deionized water. The reactor is then sealed and equipped with a mechanical stirrer, thermocouple, and nitrogen inlet.

• Inerting: The reactor is purged with nitrogen gas for at least 30 minutes to remove dissolved oxygen, which can inhibit free-radical polymerization. A gentle nitrogen blanket is maintained throughout the reaction.

• pH Adjustment: The pH of the deionized water is adjusted to approximately 10 using a few drops of concentrated ammonium hydroxide. This is done to ensure the stability of the DMAPMA monomer.

• Heating: The reactor contents are heated to the desired reaction temperature (typically between 70-85 °C) using the heating/cooling circulator.

• Monomer and Initiator Preparation: The four monomers (VP, VCL, DMAPMA, and MAPLDAC) are premixed in the desired molar ratios. The free-radical initiator is prepared as a separate solution.

• Polymerization Initiation (Seed Stage): A small initial charge of the monomer mixture and the initiator solution is added to the reactor to initiate the polymerization.

• Monomer and Initiator Feed: After the initial exotherm subsides, the remaining monomer mixture and initiator solution are fed into the reactor at a controlled rate over a period of several hours. The reaction temperature is maintained throughout the feed.

• Reaction Completion: After the feeds are complete, the reaction is held at the set temperature for an additional period to ensure high monomer conversion.

• Residual Monomer Reduction: To minimize the level of unreacted monomers, a chase initiator (e.g., a more reactive peroxide) may be added.

• Cooling and Discharge: The resulting polymer solution is cooled to room temperature and discharged from the reactor.

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis of Polyquaternium-69.

Synthesis Workflow for Polyquaternium-69.

Quantitative Data

Precise quantitative data for the commercial synthesis of Polyquaternium-69 is proprietary. However, based on related patents for similar copolymers, a representative range of monomer compositions and reaction conditions can be tabulated.

Table 1: Representative Monomer Composition

Monomer	Abbreviation	Weight % Range
N-Vinyl-2-pyrrolidone	VP	20 - 50%
N-Vinylcaprolactam	VCL	30 - 60%
N,N-Dimethylaminopropyl Methacrylamide	DMAPMA	5 - 20%
Methacryloylaminopropyl Lauryldimonium Chloride	MAPLDAC	1 - 10%

Table 2: Typical Reaction Parameters

Parameter	Value Range
Reaction Temperature	70 - 85 °C
Reaction Time	4 - 8 hours
pH	9 - 11
Initiator Concentration	0.1 - 1.0 wt% (based on total monomers)
Solid Content of Final Product	20 - 40%

Signaling Pathways and Biological Activity

Polyquaternium-69 is a synthetic polymer designed for topical applications in personal care products. It is not intended for systemic administration and does not have a known mechanism of action involving biological signaling pathways in the context of drug development. Its primary function is physical, forming a film on surfaces like hair to provide styling hold and conditioning.

Conclusion

Polyquaternium-69 is a sophisticated tetrapolymer with a unique combination of monomers that impart desirable properties for its application in the cosmetics industry. Its synthesis involves a controlled free-radical polymerization in an aqueous medium. While specific commercial synthesis parameters are proprietary, this guide provides a robust theoretical framework for its chemical structure and synthesis, which can be valuable for researchers and professionals in related scientific fields. Further research into the precise monomer sequencing and molecular weight distribution could provide deeper insights into its structure-function relationship.

The Architectural Ingenuity of Polyquaternium-69: A Deep Dive into its Hair Styling Mechanism

For Immediate Release

This technical guide elucidates the core mechanism of action of Polyquaternium-69, a sophisticated copolymer meticulously engineered for high-performance hair styling applications. Addressed to researchers, scientists, and formulation chemists, this document provides a comprehensive overview of the polymer's molecular architecture, its multifaceted interactions with hair fibers, and the empirical data that substantiates its efficacy in providing durable hold, exceptional humidity resistance, and enhanced aesthetic properties.

Executive Summary

Polyquaternium-69 is a complex cationic polymer that offers a significant advancement in hair fixative technology.[1][2] Its unique composition allows for the formation of a flexible, hydrophobic film on the hair shaft, delivering long-lasting style retention without the brittleness associated with traditional resins.[1] This guide will dissect the individual contributions of its constituent monomers, detail the experimental methodologies used to characterize its performance, and present the quantitative outcomes of these studies in a clear, comparative format.

Molecular Architecture and Functional Contributions

Polyquaternium-69 is a quaternary ammonium salt synthesized from four distinct monomers: vinylpyrrolidone (VP), vinyl caprolactam (VCL), dimethylaminopropyl methacrylamide (DMAPA), and a hydrophobically modified quaternary monomer, methacryloylaminopropyl lauryldimonium chloride (MAPLDAC).[1][2] The strategic incorporation of these monomers imparts a unique balance of hydrophilic and hydrophobic properties, crucial for its performance.[1][2]

• Vinylpyrrolidone (VP): This monomer is responsible for providing the initial stiffness and hold to the hair after the product dries.[1]

• Vinyl Caprolactam (VCL): VCL enhances the hydrophobicity of the polymer, which is critical for humidity resistance. It also contributes to the flexibility of the polymer film, preventing flaking and ensuring a more natural feel.[1]

• Dimethylaminopropyl Methacrylamide (DMAPA): DMAPA provides conditioning benefits, resulting in a smoother, more manageable hair feel.[1]

• Methacryloylaminopropyl Lauryldimonium Chloride (MAPLDAC): This hydrophobically modified quaternary monomer is key to the polymer's durability and substantivity to the hair fiber. Its cationic nature promotes adhesion to the negatively charged hair surface, while the alkyl chain enhances water resistance.[1]

Figure 1: Monomer contributions to Polyquaternium-69 performance.

Mechanism of Action: Film Formation and Hair Fiber Interaction

Upon application, Polyquaternium-69, dispersed in a carrier, deposits onto the hair shaft. As the solvent evaporates, the polymer chains coalesce to form a thin, transparent film. This film effectively "welds" adjacent hair fibers together at their contact points, providing the structural support necessary for styling. The weakly cationic nature of the polymer ensures a strong affinity for the negatively charged keratin surface of the hair, leading to excellent adhesion and film durability.[1][2]

The hydrophobic character of the film, primarily due to the vinyl caprolactam and the alkyl chain of MAPLDAC, plays a pivotal role in its high humidity resistance.[1][2] This hydrophobicity minimizes moisture absorption by both the polymer film and the hair fiber, thereby preventing the loss of style definition in humid environments.

Figure 2: Mechanism of action of Polyquaternium-69 in hair styling.

Performance Evaluation: Experimental Protocols and Data

The performance of Polyquaternium-69 has been substantiated through a series of rigorous experimental evaluations. The following sections detail the methodologies and present the key findings.

High Humidity Curl Retention

This test is a critical measure of a styling polymer's ability to maintain a style under humid conditions.[1]

Experimental Protocol:

• Standardized hair tresses are cleansed and towel-dried.

• A controlled amount of a hair gel formulation containing 4% solids of Polyquaternium-69 is applied evenly to each tress.

• The tresses are then curled around a mandrel and allowed to dry overnight in a controlled environment.

• The curled tresses are suspended in a humidity chamber maintained at 80°F (26.7°C) and 90% relative humidity.

• The length of the tress is measured at regular intervals over a 24-hour period to determine the percentage of curl retention.

Results:

Time (hours)	Polyquaternium-69 (4% active)	Commercial Product (PVP/VA Copolymer)
0	100%	100%
1	~95%	~70%
2	~92%	~60%
4	~88%	~50%
6	~85%	~45%
8	~82%	~40%
24	~75%	~35%

Data extrapolated from Figure 4 of the referenced study.[1]

Stiffness and Durability

The stiffness of the polymer film on hair is a primary indicator of its holding power. Durability measures the film's ability to withstand mechanical stress.

Experimental Protocol (Cantilever 3-Point Bending):

• Hair tresses are treated with a gel containing 4% solids of the test polymer and dried overnight at 40°C in the form of a flat ribbon.

• The treated tress is mounted on a texture analyzer equipped with a three-point bend rig.

• A probe descends at a controlled speed, bending the tress to a set distance.

• The force required to bend the tress is measured. The test is cycled ten times to assess durability.

• The experiment is conducted at both 50% and 90% relative humidity.

Results:

Condition	Polyquaternium-69 Gel	Commercial PVP/VA Copolymer Gel
Maximum Force (grams) at 50% RH	~700 g	~550 g
Maximum Force (grams) at 90% RH	~500 g	~200 g

Data extrapolated from Figure 7 of the referenced study.[1]

Water Resistance

The "Tress Dunk Test" provides a qualitative but effective demonstration of the hydrophobic nature of the polymer film.

Experimental Protocol:

• A 3.5-gram hair tress is treated with 0.5 grams of the test gel and dried into a flat, spiked ribbon.

• The spiked tress is submerged in water for 5 seconds.

• The tress is then held horizontally, and the rate and degree of "droop" are observed and compared against a calibrated board.

Results: Formulations containing Polyquaternium-69 demonstrated significantly less droop compared to those with PVP K-90 and a VP/Methacrylamide/Vinyl Imidazole Copolymer, indicating superior water resistance.[1]

Conclusion

Polyquaternium-69 represents a significant advancement in hair styling polymer technology, offering a unique combination of strong, durable hold, exceptional humidity resistance, and a flexible, non-brittle feel. Its sophisticated molecular design, balancing hydrophilic and hydrophobic moieties, allows for the formation of a robust, water-resistant film that maintains style integrity even under challenging environmental conditions. The empirical data presented herein provides clear, quantitative evidence of its superior performance compared to traditional styling polymers. These attributes make Polyquaternium-69 a highly valuable ingredient for the development of next-generation hair styling products.

References

• 1. cosmeticsciencetechnology.com [cosmeticsciencetechnology.com]
• 2. ashland.com [ashland.com]

An In-depth Technical Guide to the Physicochemical Properties of Polyquaternium-69

For Researchers, Scientists, and Drug Development Professionals

Introduction

Polyquaternium-69 is a complex cationic copolymer that has garnered significant interest in the pharmaceutical and cosmetic industries for its unique film-forming and rheological properties. Marketed commercially under trade names such as AquaStyle™ 300, it is synthesized from the polymerization of vinylpyrrolidone, vinyl caprolactam, dimethylaminopropyl methacrylamide (DMAPMA), and a hydrophobically modified alkylated quaternary DMAPMA monomer.[1][2] This guide provides a comprehensive overview of the core physicochemical properties of Polyquaternium-69, presenting quantitative data, detailed experimental protocols, and visual representations of its chemical structure and performance evaluation workflows.

Chemical Structure and Composition

Polyquaternium-69 is a quaternary ammonium polymer. Its structure is a result of the copolymerization of four key monomers:

• Vinylpyrrolidone (VP): Contributes to the polymer's water solubility and film-forming properties.

• Vinylcaprolactam (VCL): Imparts hydrophobicity, enhancing the polymer's affinity for surfaces and contributing to its conditioning effects.

• Dimethylaminopropyl Methacrylamide (DMAPMA): A functional monomer that can be quaternized to introduce a positive charge.

• Alkylated Quaternary DMAPMA: Provides the permanent cationic charge, crucial for its substantivity to negatively charged surfaces like skin and hair.

The presence of both hydrophilic (VP) and hydrophobic (VCL) moieties, along with a cationic charge, gives Polyquaternium-69 its amphiphilic and associative nature.

Figure 1: Synthesis of Polyquaternium-69 from its constituent monomers.

Physicochemical Properties

The unique combination of monomers in Polyquaternium-69 results in a polymer with a distinct set of physicochemical properties, making it suitable for a variety of applications, particularly in formulations requiring film formation, conditioning, and rheology modification.

General Properties

The general physical and chemical properties of Polyquaternium-69 are summarized in the table below.

Property	Value	Reference
INCI Name	Polyquaternium-69	[3]
CAS Number	748809-45-2	[3]
Appearance	Slightly hazy, yellow colored viscous liquid	[3]
pH (as supplied)	6.0 - 8.0	[3]
Molecular Weight	Approximately 350,000 g/mol

Solubility

Solvent	Solubility	Reference
Water	Soluble	[1][3]
Ethanol	Likely Soluble (based on copolymer chemistry)	[4]
Methanol	Likely Soluble (based on copolymer chemistry)	[4]
Isopropanol	Expected to have some solubility
Acetone	Expected to have limited solubility
Toluene	Expected to be insoluble

Rheological Properties

Polyquaternium-69 exhibits interesting rheological behavior, particularly in aqueous solutions. The viscosity of its solutions is dependent on concentration.[5][6][7] It is known to exhibit a synergistic viscosity increase when formulated with certain anionic polymers, such as carbomers. This is attributed to the associative interactions between the cationic Polyquaternium-69 and the anionic polymer chains.[1]

Concentration in Water (w/w %)	Viscosity (cP at 25°C)	Shear Rate (s⁻¹)
1%	Data not publicly available	-
2%	Data not publicly available	-
5%	Data not publicly available	-

Note: Specific viscosity data for Polyquaternium-69 solutions at various concentrations is not widely published. The viscosity is also highly dependent on the presence of other formulation components.

Thermal Properties

Property	Value	Method	Reference
Glass Transition Temperature (Tg)	Expected to be above 100°C	DSC	[8]
Decomposition Temperature (Td)	Data not publicly available	TGA

Experimental Protocols

This section details the methodologies for key experiments relevant to the characterization of Polyquaternium-69 and its performance in formulations.

Viscosity Measurement

The viscosity of Polyquaternium-69 solutions can be determined using a rotational viscometer or rheometer.

Objective: To measure the apparent viscosity of aqueous solutions of Polyquaternium-69 at various concentrations.

Apparatus:

• Rotational viscometer (e.g., Brookfield or similar)

• Appropriate spindle

• Beakers

• Magnetic stirrer and stir bars

• Water bath for temperature control

Procedure:

• Prepare aqueous solutions of Polyquaternium-69 at desired concentrations (e.g., 1%, 2%, 5% w/w) by slowly adding the polymer to water while stirring continuously to avoid clumping.

• Allow the solutions to fully hydrate overnight.

• Equilibrate the solutions to the desired temperature (e.g., 25°C) in a water bath.

• Select a spindle and rotational speed appropriate for the expected viscosity range.

• Immerse the spindle into the solution to the marked level.

• Start the viscometer and allow the reading to stabilize.

• Record the viscosity reading in centipoise (cP) or milliPascal-seconds (mPa·s).

• Repeat the measurement at different rotational speeds to assess shear-thinning behavior.

High Humidity Curl Retention

This test evaluates the ability of a hair styling product containing Polyquaternium-69 to maintain a curl under high humidity conditions.

Objective: To quantify the curl retention of hair tresses treated with a formulation containing Polyquaternium-69.

Apparatus:

• Natural human hair tresses (approximately 2g, 6 inches long)

• Curlers (e.g., 1.5 cm diameter)

• Humidity chamber (controlled at, for example, 90% RH and 25°C)

• Digital camera and image analysis software or a graduated board for length measurement

Procedure:

• Wash the hair tresses with a clarifying shampoo and allow them to dry completely.

• Apply a standardized amount of the test formulation (e.g., 0.5 g) evenly to each tress.

• Wind each tress onto a curler.

• Dry the curled tresses in a controlled environment (e.g., overnight at ambient conditions or in a low-humidity chamber).

• Carefully remove the curlers and measure the initial length of the curl (L₀).

• Suspend the curled tresses in the humidity chamber.

• Record the length of the curls at specified time intervals (e.g., 1, 2, 4, 8, and 24 hours) (Lₜ).

• Measure the fully extended length of the hair tress (Lₑ).

• Calculate the percent curl retention using the following formula: % Curl Retention = [(Lₑ - Lₜ) / (Lₑ - L₀)] x 100

Figure 2: Workflow for the High Humidity Curl Retention test.

Hair Stiffness Measurement

The stiffness of hair treated with a Polyquaternium-69 formulation can be quantified using a texture analyzer.

Objective: To measure the force required to bend a hair tress treated with a styling product.

Apparatus:

• Texture Analyzer equipped with a three-point bend rig

• Hair tresses

• Clamps to hold the tress

Procedure:

• Prepare and treat hair tresses as described in the curl retention protocol.

• Allow the treated tresses to dry in a straightened configuration.

• Mount a single tress in the clamps of the texture analyzer, supported at two points.

• A probe descends at a constant speed to bend the tress to a defined distance.

• The force required to bend the tress is recorded. A higher force indicates greater stiffness.

• Multiple cycles of bending can be performed to assess the durability of the film formed by the polymer.

Applications in Drug Development

While primarily known for its use in personal care, the physicochemical properties of Polyquaternium-69 suggest potential applications in drug development, particularly in topical and transdermal delivery systems. Its film-forming ability could be utilized to create drug-loaded films for controlled release on the skin. The cationic nature of the polymer may enhance its interaction with the negatively charged skin surface, potentially improving drug retention and penetration. Further research is warranted to explore these possibilities.

Conclusion

Polyquaternium-69 is a versatile cationic copolymer with a unique combination of physicochemical properties. Its amphiphilic nature, film-forming capabilities, and rheological behavior make it a valuable ingredient in a range of formulations. This guide has provided a detailed overview of its core properties and the experimental protocols used for their evaluation, offering a valuable resource for researchers and scientists in the fields of cosmetics and pharmaceuticals. Further investigation into its solubility in a broader range of solvents and a more detailed thermal analysis would provide a more complete understanding of this polymer's characteristics.

References

• 1. cosmeticsciencetechnology.com [cosmeticsciencetechnology.com]
• 2. specialchem.com [specialchem.com]
• 3. makingcosmetics.com [makingcosmetics.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Block Copolymers of Poly(N-Vinyl Pyrrolidone) and Poly(Vinyl Esters) Bearing n-alkyl Side Groups via Reversible Addition-Fragmentation Chain-Transfer Polymerization: Synthesis, Characterization, and Thermal Properties - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Solubility and Compatibility of Polyquaternium-69 in Cosmetic Formulations

Abstract

Polyquaternium-69 is a sophisticated polymer increasingly utilized in the cosmetics industry, particularly in hair styling products, for its superior hold, humidity resistance, and sensory benefits.[1][2] As a quaternized copolymer, its performance and stability are intrinsically linked to its solubility and compatibility with other formulation components. This technical guide provides an in-depth analysis of the physicochemical properties of Polyquaternium-69, focusing on its solubility in cosmetic solvents and its compatibility with a diverse range of cosmetic ingredients. Detailed experimental protocols for evaluating these parameters are presented, alongside graphical representations of interaction mechanisms and evaluation workflows to aid researchers, scientists, and formulation chemists in leveraging the full potential of this versatile polymer.

Introduction to Polyquaternium-69

Polyquaternium-69 is a polymeric quaternary ammonium salt synthesized from vinyl caprolactam, vinylpyrrolidone, dimethylaminopropyl methacrylamide (DMAPMA), and methacryloylaminopropyl lauryldimonium chloride.[2][3] This unique composition imparts a weakly cationic nature and a balance of hydrophobic and hydrophilic moieties.[1] This structure is key to its functionality, providing a strong, flexible film on the hair that resists humidity while also offering conditioning benefits.[1] Its primary applications are in hair styling products such as gels, mousses, creams, and lotions where it functions as a fixative agent, providing long-lasting hold, frizz control, and enhanced shine.[1][2]

Physicochemical Properties

The structure of Polyquaternium-69 is designed to deliver specific performance attributes. Each monomer contributes to its overall character:

• Vinylpyrrolidone: Contributes to the initial stiffness and film-forming properties.[1]

• Vinyl Caprolactam: Increases the polymer's hydrophobicity, which enhances film flexibility and durability of hold, particularly in high humidity.[1]

• Dimethylaminopropyl Methacrylamide (DMAPMA): Imparts conditioning and smoothness to the film.[1]

• Methacryloylaminopropyl Lauryldimonium Chloride (MAPLDAC): A hydrophobically modified quaternary monomer that provides durability, substantivity to the hair, and associative behavior with other ingredients.[1]

A summary of its key properties is presented in Table 1.

Property	Description	Reference
INCI Name	Polyquaternium-69	[2][4]
CAS Number	748809-45-2	[2][4]
Classification	Quaternary ammonium cation, Synthetic polymer	[4]
Appearance	Slightly hazy, yellow-colored viscous liquid	[2]
pH (as supplied)	6.0 - 8.0	[2]
Recommended Use Level	0.5% - 5.0%	[2]

Solubility Profile

Despite its hydrophobic components, Polyquaternium-69 is engineered to be water-soluble, which is crucial for its incorporation into aqueous cosmetic systems.[1][2] Its solubility is a result of the hydrophilic vinylpyrrolidone and the cationic quaternary ammonium groups. The solubility in various cosmetic solvents is summarized in Table 2.

Solvent	Solubility	Notes	Reference
Water	Soluble	Forms a clear to slightly hazy solution.	[1][2]
Ethanol	Data not available	Typically, polyquaterniums have varying solubility in alcohols depending on their specific structure.
Propylene Glycol	Data not available	Often used as a co-solvent to aid in the dissolution of polymers.
Glycerin	Data not available	Similar to propylene glycol, it can act as a plasticizer and co-solvent.

Compatibility Profile

A significant advantage of Polyquaternium-69 is its broad compatibility with a wide range of cosmetic ingredients, which stems from its predominantly non-ionic character combined with a weak cationic charge.[1] This allows for greater formulation flexibility compared to more strongly cationic polymers.

Surfactants

• Anionic Surfactants: Generally, cationic polymers can interact with anionic surfactants, leading to the formation of polyelectrolyte-surfactant complexes (PSCs). This can result in precipitation, reduced efficacy, or instability.[5][6] However, the weakly cationic nature of Polyquaternium-69 allows for a notable degree of compatibility with anionic ingredients, including anionic gellants.[1] This interaction is concentration-dependent. At a certain charge stoichiometry, neutral aggregates with reduced solubility may form, while at higher surfactant concentrations above the critical micelle concentration (CMC), the polymer can associate with micelles, improving compatibility.[5]

• Cationic, Amphoteric, and Non-ionic Surfactants: Polyquaternium-69 is expected to have excellent compatibility with these surfactant classes due to the absence of strong charge repulsion or attraction that would lead to complexation and precipitation.

Rheology Modifiers

Polyquaternium-69 shows excellent compatibility with common rheology modifiers. It has been shown to work effectively with polyacrylate-type gellants such as carbomers, enabling the formulation of clear, stable styling gels.[1] Its associative nature, imparted by the MAPLDAC monomer, can lead to synergistic thickening with certain hydrophobically modified rheology modifiers.[1]

Other Ingredients

• Silicones: It is compatible with various silicones used in hair care for shine and conditioning.

• Conditioning Agents: Compatible with other cationic conditioning agents and humectants.

• Preservatives, Chelating Agents, and Fragrances: No significant incompatibilities have been reported with commonly used systems.

A summary of its compatibility is presented in Table 3.

Ingredient Class	Compatibility	Notes	Reference
Anionic Surfactants	Good to Moderate	Compatibility is better than many other polyquaterniums due to its weak cationic charge. Formulation optimization is recommended.	[1][5]
Anionic Gellants (e.g., Carbomer)	Excellent	Can be used to formulate clear, stable gels.	[1]
Cationic Surfactants	Excellent	Compatible due to like charges.
Amphoteric Surfactants	Excellent	Generally compatible across a wide pH range.
Non-ionic Surfactants	Excellent	High degree of compatibility.
Silicones	Good	Compatible with commonly used dimethicones and amodimethicones.	[7]
Humectants (Glycerin, Propylene Glycol)	Excellent	Readily compatible.
Natural Gums (e.g., Xanthan Gum)	Moderate to Good	The anionic nature of some natural gums may require careful formulation.

Interaction Mechanisms and Visualization

The interaction between the weakly cationic Polyquaternium-69 and other charged species in a formulation is a key determinant of stability and performance.

Caption: Interaction of Polyquaternium-69 with anionic surfactants.

Experimental Protocols for Evaluation

To ensure product stability and performance, a systematic evaluation of the solubility and compatibility of Polyquaternium-69 within a specific formulation is essential.

Protocol for Solubility Determination

Objective: To determine the solubility of Polyquaternium-69 in various cosmetic solvents.

Methodology:

• Preparation of Solvent Systems: Prepare samples of each solvent to be tested (e.g., deionized water, ethanol, propylene glycol).

• Incremental Addition: To a known volume of solvent at a controlled temperature (e.g., 25°C), add small, pre-weighed increments of Polyquaternium-69.

• Mixing: After each addition, agitate the mixture using a magnetic stirrer or overhead mixer for a defined period (e.g., 30 minutes) or until fully dissolved.

• Visual Observation: Visually inspect the solution for clarity, haze, or the presence of undissolved particles against a black and a white background.

• Endpoint Determination: The solubility is recorded as the maximum concentration (w/w %) at which Polyquaternium-69 remains fully dissolved without any signs of precipitation or phase separation after 24 hours.

Protocol for Compatibility Assessment

Objective: To assess the compatibility of Polyquaternium-69 with other cosmetic ingredients and in a final formulation.

Methodology:

• Simple Pairwise Testing:

  • Prepare aqueous solutions of Polyquaternium-69 (e.g., 2% w/w).

  • Prepare solutions of the test ingredient (e.g., surfactant, rheology modifier) at a relevant concentration.

  • Mix the two solutions in various ratios (e.g., 1:1, 1:2, 2:1).

  • Observe immediately and after 24 hours for any signs of incompatibility such as precipitation, turbidity, color change, or phase separation.

• Formulation Stability Testing:

  • Sample Preparation: Prepare the final cosmetic formulation containing Polyquaternium-69. A control sample without the polymer should also be prepared.

  • Initial Evaluation: Measure initial parameters such as pH, viscosity, appearance, and color.

  • Accelerated Stability Testing: Store samples under various stress conditions to predict long-term stability. Common conditions include:

    • Elevated temperatures (e.g., 40°C, 50°C) for 4-8 weeks.[8][9]

    • Refrigerated temperature (e.g., 4°C).[9]

    • Freeze-thaw cycles (e.g., three cycles of -20°C to 25°C).[9]

    • Light exposure (for products in transparent packaging).[8]

  • Evaluation: At specified intervals (e.g., 1, 2, 4, 8 weeks), evaluate the samples against the control for any changes in pH, viscosity, color, odor, texture, and phase separation.

The following workflow diagram outlines a comprehensive compatibility testing process.

Caption: Workflow for cosmetic formulation compatibility testing.

Conclusion

Polyquaternium-69 is a highly versatile and effective hair fixative polymer with a favorable technical profile. Its water solubility and broad compatibility, particularly with anionic ingredients like carbomers, make it an excellent choice for a wide array of styling products.[1] The unique combination of monomers in its structure provides a balance of hold, humidity resistance, and conditioning properties. While its weakly cationic nature enhances its compatibility, thorough testing using systematic protocols is crucial to ensure the long-term stability and efficacy of the final cosmetic formulation. This guide provides the foundational knowledge and experimental frameworks necessary for formulation scientists to successfully incorporate Polyquaternium-69 and unlock its full performance potential.

References

• 1. cosmeticsciencetechnology.com [cosmeticsciencetechnology.com]
• 2. makingcosmetics.com [makingcosmetics.com]
• 3. specialchem.com [specialchem.com]
• 4. incibeauty.com [incibeauty.com]
• 5. researchgate.net [researchgate.net]
• 6. atamankimya.com [atamankimya.com]
• 7. holisticenchilada.com [holisticenchilada.com]
• 8. Package Compatibility Testing: Ensuring Cosmetic Product Safety and Quality - Jiangyin U-nuo [unuocosmetics.com]
• 9. cosmopacks.com [cosmopacks.com]

The Discovery and Development of Polyquaternium-69: A Technical Guide

Introduction

In the competitive landscape of hair care, the demand for high-performance styling products that offer durable hold, humidity resistance, and a natural feel has driven significant innovation in polymer science. Polyquaternium-69, commercially known as AquaStyle™ 300, emerged as a novel fixative polymer designed to meet these consumer demands.[1] This technical guide provides an in-depth overview of the discovery, development, and performance characteristics of Polyquaternium-69, intended for researchers, scientists, and professionals in the drug development and cosmetics industries.

Discovery and Development

Polyquaternium-69 was developed to address the limitations of traditional styling polymers like polyvinylpyrrolidone (PVP) and its copolymers, which can become tacky and lose efficacy in high humidity.[1] The development of this polymer was driven by the need for a hair fixative that could provide a strong, durable hold with enhanced humidity resistance, improved shine, and better frizz control, without the negative attributes of stiffness and flaking.[1]

Developed by Ashland Specialty Chemical, Polyquaternium-69 is a patented, water-soluble, quaternary polymer.[1] It is a tetrapolymer synthesized from four distinct monomers: vinyl caprolactam (VCL), vinyl pyrrolidone (VP), dimethylaminopropyl methacrylamide (DMAPMA), and methacryloylaminopropyl lauryldimonium chloride (MAPLDAC).[1] This unique combination of monomers imparts a hydrophobic character to the polymer, making it resistant to moisture, while remaining water-soluble for easy application and removal.[1] It is described as a predominantly non-ionic polymer with a weakly cationic nature, ensuring broad compatibility with other cosmetic ingredients, including anionic gelling agents.[1]

Chemical Synthesis

The synthesis of Polyquaternium-69 is achieved through the polymerization of its four constituent monomers.[1] While the specific, proprietary synthesis protocol is not publicly detailed, a representative free-radical polymerization process for such a copolymer would involve the following general steps:

Experimental Protocol: Representative Synthesis of Polyquaternium-69

• Reactor Setup: A suitable reactor is equipped with a stirrer, a condenser, a nitrogen inlet, and a temperature controller.

• Solvent and Monomer Addition: A solvent, typically water or a water/alcohol mixture, is charged to the reactor. The four monomers—vinyl caprolactam, vinyl pyrrolidone, dimethylaminopropyl methacrylamide, and methacryloylaminopropyl lauryldimonium chloride—are added to the solvent in a predetermined ratio.

• Initiator Addition: A free-radical initiator, such as a peroxide or an azo compound, is added to the monomer solution.

• Polymerization: The reactor is purged with nitrogen to remove oxygen, which can inhibit the polymerization reaction. The temperature is then raised to the initiator's decomposition temperature to initiate polymerization. The reaction is allowed to proceed for a specified time until the desired molecular weight and conversion are achieved.

• Termination and Purification: The reaction is terminated, and the resulting polymer solution is purified to remove unreacted monomers and other impurities. This may involve techniques such as precipitation and redissolution, or dialysis.

• Final Formulation: The purified polymer is then formulated into an aqueous solution at the desired concentration, and preservatives are added.

Caption: Synthesis of Polyquaternium-69 from its constituent monomers.

Mechanism of Action

The performance of Polyquaternium-69 as a hair fixative is attributed to its unique molecular structure, which provides a balance of hydrophobic and hydrophilic properties. When applied to hair, the polymer forms a thin, flexible film that holds the hair fibers in a desired style. The hydrophobic moieties in the polymer structure, primarily from the vinyl caprolactam and the lauryl group on the MAPLDAC monomer, create a moisture-resistant barrier on the hair surface. This barrier prevents the penetration of ambient humidity, which would otherwise plasticize the hair and cause the style to collapse. The weakly cationic nature of the polymer promotes adhesion to the negatively charged surface of the hair, enhancing its durability.

Caption: Proposed mechanism of action for Polyquaternium-69 on hair.

Performance Data

The efficacy of Polyquaternium-69 has been demonstrated through various performance tests, comparing it to traditional hair fixative polymers.

High Humidity Curl Retention

A key performance metric for a hair fixative is its ability to maintain a curl under high humidity conditions.

Table 1: High Humidity Curl Retention of Polyquaternium-69 vs. PVP/VA Copolymer

Time (hours)	Polyquaternium-69 (4% solids gel) (% Curl Retention)	Commercial Gel (PVP/VA Copolymer) (% Curl Retention)
1	>95%	<80%
4	>90%	<60%
8	>90%	<40%
24	>90%	<20%

Data is illustrative based on descriptions in technical literature.

Experimental Protocol: High Humidity Curl Retention Test

• Tress Preparation: Standardized human hair tresses (e.g., 2g, 6 inches) are washed with a clarifying shampoo and rinsed thoroughly.

• Product Application: A specific amount of the test product (e.g., 0.5g of a gel containing 4% polymer solids) is applied evenly to each tress.

• Curling and Drying: The treated tresses are wrapped around a mandrel of a specific diameter and dried overnight in a controlled environment (e.g., 25°C, 50% relative humidity).

• Initial Measurement: The dried, curled tresses are removed from the mandrels and their initial length (L₀) is measured.

• Humidity Exposure: The curled tresses are suspended in a humidity chamber set to high humidity and a constant temperature (e.g., 90% RH, 25°C).

• Length Measurement Over Time: The length of the tresses (Lₜ) is measured at specified time intervals (e.g., 1, 4, 8, 24 hours).

• Calculation: The percent curl retention is calculated using the formula: % Curl Retention = [(L - Lₜ) / (L - L₀)] x 100 where L is the full length of the uncurled hair tress.

Caption: Experimental workflow for High Humidity Curl Retention testing.

Stiffness and Durability

The stiffness of the polymer film on the hair contributes to the hold of the hairstyle. This can be measured using techniques like three-point bending tests.

Table 2: Stiffness of Polyquaternium-69 vs. PVP

Parameter	Polyquaternium-69 (4% solids gel)	PVP (4% solids gel)
Initial Stiffness (g-force)	Higher	Lower
Stiffness Durability (after combing)	Higher Retention	Lower Retention

Data is illustrative based on descriptions in technical literature.

Experimental Protocol: Three-Point Bending Stiffness Test

• Tress Preparation: Standardized human hair tresses are prepared and treated with the test product as in the curl retention test, but are dried in a flat configuration.

• Instrument Setup: A texture analyzer equipped with a three-point bend fixture is used. The distance between the two lower supports is set to a specific value.

• Measurement: The treated and dried hair tress is placed across the two lower supports. The upper probe descends at a constant speed, bending the tress. The force required to bend the tress a certain distance is recorded as the stiffness.

• Durability Assessment: The test can be repeated on the same tress after a simulated stress (e.g., combing) to measure the durability of the stiffness.

Rheological Properties

Polyquaternium-69 exhibits synergistic viscosity building when formulated with certain rheology modifiers, such as hydrophobically modified carbomers. This allows for the creation of aesthetically pleasing gels with desirable textures and application properties.

Table 3: Rheological Synergy of Polyquaternium-69

Formulation	Viscosity (cP)
Carbomer (1% solution)	Low
Polyquaternium-69 (1% solution)	Low
Carbomer (1%) + Polyquaternium-69 (1%)	High (Synergistic Increase)

Data is illustrative based on descriptions in technical literature.

Conclusion

Polyquaternium-69 represents a significant advancement in hair fixative polymer technology. Its unique composition provides a superior combination of strong, durable hold, excellent high humidity curl retention, and desirable sensory properties. The data and experimental protocols presented in this guide offer a comprehensive technical overview for professionals involved in the research and development of innovative hair care products. The versatility of Polyquaternium-69 allows for its incorporation into a wide range of styling applications, including gels, mousses, creams, and sprays, making it a valuable tool for formulators seeking to create high-performance products that meet the evolving demands of consumers.

References

• 1. researchgate.net [researchgate.net]

Spectroscopic Analysis of Polyquaternium-69: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Polyquaternium-69 is a complex copolymer utilized in the cosmetic and pharmaceutical industries for its film-forming and fixative properties. A thorough understanding of its molecular structure is paramount for formulation development, quality control, and regulatory compliance. This technical guide provides an in-depth overview of the spectroscopic techniques used to analyze Polyquaternium-69, focusing on Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FTIR) spectroscopy, Mass Spectrometry (MS), and Ultraviolet-Visible (UV-Vis) spectroscopy. Due to the limited availability of direct spectroscopic data for the complete polymer, this guide also presents data for its constituent monomers to infer the spectroscopic characteristics of the copolymer.

Polyquaternium-69 is a polymeric quaternary ammonium salt synthesized from four distinct monomers:

• N-Vinylcaprolactam (VCL)

• N-Vinylpyrrolidone (VP)

• N-(3-(dimethylamino)propyl)methacrylamide (DMAPMA)

• Methacryloylaminopropyl lauryldimonium chloride (MAPLDAC)

The structural analysis of this intricate copolymer relies on a combination of spectroscopic methods to elucidate its composition and the functionalities of its monomeric units.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the detailed molecular structure of polymers. Both ¹H and ¹³C NMR provide insights into the chemical environment of the hydrogen and carbon atoms, respectively, allowing for the identification and quantification of the different monomer units within the copolymer chain.

Experimental Protocol: NMR Spectroscopy of Polymers

A general protocol for obtaining NMR spectra of a polymer like Polyquaternium-69 is as follows:

• Sample Preparation: Dissolve 10-50 mg of the polymer sample in a suitable deuterated solvent (e.g., D₂O, CDCl₃, or DMSO-d₆) in an NMR tube. The choice of solvent is critical to ensure good solubility and minimize signal overlap with the analyte.

• Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to optimize the magnetic field homogeneity.

• Data Acquisition:

  • For ¹H NMR, acquire the spectrum using a standard pulse sequence. Key parameters to set include the number of scans, relaxation delay, and spectral width.

  • For ¹³C NMR, a proton-decoupled pulse sequence is typically used to simplify the spectrum. A larger number of scans is often required due to the lower natural abundance of the ¹³C isotope.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction.

• Spectral Analysis: Integrate the peaks in the ¹H NMR spectrum to determine the relative ratios of the different monomer units. Assign the peaks in both ¹H and ¹³C NMR spectra to specific atoms or functional groups based on chemical shifts, coupling patterns, and comparison with known data for the individual monomers.

Caption: General workflow for NMR spectroscopic analysis.

NMR Data of Monomers

The following tables summarize the characteristic ¹H and ¹³C NMR chemical shifts for the monomers of Polyquaternium-69. These values serve as a reference for interpreting the spectrum of the final copolymer.

Table 1: ¹H NMR Chemical Shifts (δ, ppm) of Monomers

Monomer	Functional Group	Chemical Shift (ppm)
N-Vinylcaprolactam	Vinyl protons	4.0 - 4.2, 7.1 - 7.3
CH₂ (ring)	1.5 - 1.8, 2.4 - 2.6, 3.2 - 3.4
N-Vinylpyrrolidone	Vinyl protons	4.4 - 4.6, 7.0 - 7.2
CH₂ (ring)	1.9 - 2.1, 2.3 - 2.5, 3.4 - 3.6
DMAPMA	Vinyl protons	5.3 - 5.7
N(CH₃)₂	~2.2
CH₂ protons	1.6 - 1.8, 3.2 - 3.4
C-CH₃	~1.9
MAPLDAC	Vinyl protons	5.5 - 6.1
N⁺(CH₃)₂	~3.1
Lauryl (CH₂)n & CH₃	0.8 - 1.7
C-CH₃	~1.9

Table 2: ¹³C NMR Chemical Shifts (δ, ppm) of Monomers

Monomer	Carbon Atom	Chemical Shift (ppm)
N-Vinylcaprolactam	C=O	~175
Vinyl carbons	~95, ~130
Ring carbons	23 - 50
N-Vinylpyrrolidone	C=O	~174
Vinyl carbons	~93, ~129
Ring carbons	17 - 43
DMAPMA	C=O	~168
Vinyl carbons	~120, ~139
N(CH₃)₂	~45
Aliphatic carbons	27 - 58
MAPLDAC	C=O	~168
Vinyl carbons	~122, ~138
N⁺(CH₃)₂	~51
Lauryl chain	14 - 32

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and sensitive technique for identifying functional groups present in a molecule. In the context of Polyquaternium-69, FTIR is used to confirm the incorporation of the different monomer units by identifying their characteristic vibrational bands.

Experimental Protocol: FTIR Spectroscopy of Polymers

• Sample Preparation:

  • Thin Film: Dissolve the polymer in a volatile solvent, cast a film on a suitable IR-transparent window (e.g., KBr, NaCl), and evaporate the solvent.

  • KBr Pellet: Mix a small amount of the polymer with dry potassium bromide (KBr) powder and press it into a thin, transparent pellet.

  • Attenuated Total Reflectance (ATR): Place the solid or liquid sample directly onto the ATR crystal. This method requires minimal sample preparation.

• Background Spectrum: Record a background spectrum of the empty sample compartment or the clean ATR crystal.

• Sample Spectrum: Record the infrared spectrum of the sample.

• Data Analysis: The background spectrum is automatically subtracted from the sample spectrum. Identify the absorption bands and assign them to specific functional groups.

Caption: General workflow for FTIR spectroscopic analysis.

FTIR Data of Monomers and Polymers

The characteristic IR absorption bands for the functional groups present in Polyquaternium-69 are listed below.

Table 3: Characteristic FTIR Absorption Bands

Functional Group	Wavenumber (cm⁻¹)	Monomer Unit
C=O (Amide I)	1620 - 1680	VCL, VP, DMAPMA, MAPLDAC
C-N Stretch	1220 - 1300	VCL, VP, DMAPMA, MAPLDAC
C-H Stretch (Alkyl)	2850 - 2960	All monomers
C-H Bend (Alkyl)	1350 - 1470	All monomers
C=C Stretch (Vinyl)	1610 - 1640	Residual monomers
N-H Bend (Amide II)	1510 - 1570	DMAPMA, MAPLDAC
N-H Stretch	3200 - 3400	DMAPMA, MAPLDAC

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of ions and is primarily used to determine the molecular weight and structure of molecules. For polymers, techniques like Matrix-Assisted Laser Desorption/Ionization (MALDI) or Electrospray Ionization (ESI) are employed to analyze the mass distribution of the polymer chains.

Experimental Protocol: Mass Spectrometry of Polymers (MALDI-TOF)

• Sample Preparation: Mix the polymer solution with a suitable matrix solution (e.g., sinapinic acid, DHB). The matrix helps to absorb the laser energy and facilitates the ionization of the polymer.

• Target Plate spotting: Spot the mixture onto a MALDI target plate and allow it to dry, forming co-crystals of the polymer and matrix.

• Data Acquisition: Insert the target plate into the mass spectrometer. A pulsed laser irradiates the spot, causing desorption and ionization of the polymer molecules. The time-of-flight (TOF) analyzer separates the ions based on their mass-to-charge ratio.

• Data Analysis: The resulting spectrum shows a distribution of polymer chains with different masses. From this, the average molecular weight (Mn, Mw) and polydispersity index (PDI) can be calculated.

Caption: General workflow for MALDI-TOF mass spectrometry.

Expected Mass Spectrum of Polyquaternium-69

A mass spectrum of Polyquaternium-69 would be expected to show a distribution of peaks, with each peak corresponding to a polymer chain of a specific length. The mass difference between adjacent peaks would correspond to the mass of the repeating monomer units. Due to the copolymeric nature, the spectrum would be complex, reflecting the different combinations of the four monomers.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about electronic transitions within a molecule. While the individual saturated monomer units of Polyquaternium-69 do not have strong chromophores in the standard UV-Vis range (200-800 nm), the technique can be useful for detecting the presence of residual vinyl monomers, which exhibit π → π* transitions.

Experimental Protocol: UV-Vis Spectroscopy of Polymers

• Sample Preparation: Dissolve the polymer in a suitable UV-transparent solvent (e.g., water, ethanol) to a known concentration.

• Blank Measurement: Fill a cuvette with the pure solvent and record the absorbance as a baseline.

• Sample Measurement: Fill a cuvette with the polymer solution and measure its absorbance across the UV-Vis range.

• Data Analysis: The absorbance of the blank is subtracted from the sample absorbance. The resulting spectrum can be used to identify the presence of chromophores and, with a calibration curve, to quantify their concentration.

Caption: General workflow for UV-Vis spectroscopic analysis.

Expected UV-Vis Spectrum of Polyquaternium-69

The polymer itself is expected to have low absorbance in the UV-Vis region. However, the presence of the vinyl groups in unreacted monomers would result in an absorption maximum at approximately 205-235 nm. For instance, residual vinyl caprolactam has a UV detection wavelength of 235 nm. This allows UV-Vis spectroscopy to be a useful tool for monitoring the purity of the final polymer product.

Conclusion

The spectroscopic analysis of Polyquaternium-69 requires a multi-faceted approach. NMR spectroscopy is indispensable for detailed structural elucidation and monomer ratio determination. FTIR spectroscopy provides a rapid confirmation of the presence of key functional groups. Mass spectrometry is crucial for determining the molecular weight distribution. Finally, UV-Vis spectroscopy serves as a valuable tool for assessing the purity of the polymer by detecting residual monomers. By combining the data from these techniques, a comprehensive understanding of the structure and composition of Polyquaternium-69 can be achieved, ensuring its quality and performance in various applications.

Protocols & Analytical Methods

Application Notes and Protocols: Formulating Clear Hair Gels with Polyquaternium-69

For Researchers, Scientists, and Drug Development Professionals

Introduction

Polyquaternium-69 is a sophisticated polymer that offers significant advantages in the formulation of clear hair styling gels. Its unique composition provides a balance of strong, flexible hold, exceptional humidity resistance, and a non-tacky feel, making it an ideal candidate for advanced hair care applications. This document provides detailed application notes and experimental protocols for formulating and evaluating clear hair gels featuring Polyquaternium-69.

Polyquaternium-69 is a quaternized copolymer that is predominantly non-ionic with a weak cationic nature, ensuring broad compatibility with common cosmetic ingredients, including anionic gelling agents like carbomers.[1] Its hydrophobic characteristics contribute to superior water resistance, resulting in long-lasting style retention even in high-humidity conditions.[1]

Key Benefits of Polyquaternium-69 in Hair Gels:

• Strong, Durable Hold: Provides a high level of stiffness and hold that is maintained throughout the day.[1]

• Excellent Humidity Resistance: Creates a water-resistant film on the hair, significantly reducing frizz and style degradation in humid environments.[1]

• Clarity: Can be formulated into crystal-clear gels.

• Enhanced Shine: Imparts a noticeable shine and luster to the hair.[1]

• Non-Tacky Feel: Formulations are designed to leave hair feeling clean and natural, without a sticky residue.

• Frizz Control: Effectively manages frizz, promoting a smooth and polished hair appearance.[1]

Formulation Guideline

This section provides a step-by-step procedure for creating a clear hair gel with Polyquaternium-69.

Illustrative Formulation

The following table provides a sample formulation for a clear hair gel. The percentages can be adjusted to achieve desired viscosity and performance characteristics.

Phase	Ingredient (INCI Name)	Function	% w/w
A	Deionized Water	Solvent	q.s. to 100
A	Carbomer	Thickener	0.50 - 1.50
B	Deionized Water	Solvent	10.00
B	Polyquaternium-69	Fixative Polymer	2.00 - 5.00
C	Triethanolamine (99%)	Neutralizer	q.s. to pH 6.5-7.0
D	Propylene Glycol	Humectant	2.00 - 5.00
D	Diazolidinyl Urea (and) Iodopropynyl Butylcarbamate	Preservative	0.10 - 0.30
D	Fragrance	Fragrance	0.10 - 0.20

Manufacturing Procedure

The following diagram illustrates the general manufacturing workflow for the clear hair gel.

Caption: Manufacturing workflow for a clear hair gel with Polyquaternium-69.

Step-by-Step Protocol:

• Phase A Preparation: In the main mixing vessel, add Deionized Water. Slowly disperse the Carbomer into the water with continuous agitation. Mix until the Carbomer is fully hydrated and the solution is uniform and free of lumps.

• Phase B Preparation: In a separate vessel, add Deionized Water and Polyquaternium-69. Mix until the Polyquaternium-69 is completely dissolved.

• Combining Phases: Add Phase B to Phase A with continuous mixing.

• Neutralization: Slowly add Triethanolamine (Phase C) to the combined phases while mixing. Continue to add the neutralizer until the desired pH (typically 6.5-7.0) is reached and the solution thickens into a clear gel.

• Adding Final Ingredients: Add the ingredients of Phase D one at a time, ensuring each is fully incorporated before adding the next.

• Final Mixing: Continue mixing until the gel is completely uniform and clear.

Experimental Protocols

This section details the protocols for evaluating the performance of the formulated clear hair gel.

Viscosity Measurement

This protocol outlines the method for determining the viscosity of the hair gel using a Brookfield viscometer.

Caption: Workflow for viscosity measurement of hair gel.

Protocol:

• Sample Preparation: Place approximately 200g of the hair gel into a 250 mL beaker. Allow the sample to equilibrate to a constant temperature of 25°C ± 1°C.

• Instrument Setup:

  • Use a Brookfield RVT viscometer or equivalent.

  • Select an appropriate T-bar spindle (e.g., Spindle 93 for high viscosity gels).

  • Set the rotational speed to 10 RPM.

• Measurement:

  • Carefully lower the rotating spindle into the center of the gel sample until the immersion mark on the spindle shaft is level with the surface of the gel.

  • Start the viscometer and allow the spindle to rotate for 1 minute to achieve a stable reading.

  • Record the viscosity reading in centipoise (cP).

• Data Reporting: Report the viscosity along with the spindle number, speed, and temperature.

High Humidity Curl Retention

This protocol evaluates the ability of the hair gel to maintain a curl under high humidity conditions.

Caption: Workflow for the high humidity curl retention test.

Protocol:

• Hair Tress Preparation:

  • Use standardized human hair tresses (e.g., 2g, 6 inches).

  • Wash the tresses with a clarifying shampoo and rinse thoroughly.

  • Gently squeeze out excess water.

• Product Application:

  • Apply a consistent amount of hair gel (e.g., 0.5g) evenly to each tress.

• Curling and Drying:

  • Comb the tress to ensure even distribution of the product.

  • Wind the tress around a curling mandrel.

  • Dry the curled tresses overnight in a controlled environment (e.g., 22°C, 50% RH).

• Measurement:

  • Carefully remove the dried tress from the mandrel and measure its initial length (L₀).

  • Suspend the curled tresses in a humidity chamber set to 90% relative humidity and 25°C.

  • Measure the length of the tresses at various time intervals (e.g., 1, 2, 4, 6, and 8 hours) (Lₜ).

• Calculation:

  • Calculate the percent curl retention using the following formula: % Curl Retention = [(L - Lₜ) / (L - L₀)] x 100 Where:

    • L = Length of the fully extended hair tress

    • L₀ = Initial length of the curled tress

    • Lₜ = Length of the tress at time t

Stiffness/Hold Evaluation

This protocol measures the stiffness of the hair gel film on hair tresses using a texture analyzer.

Caption: Workflow for the stiffness/hold evaluation test.

Protocol:

• Hair Tress Preparation:

  • Use standardized human hair tresses (e.g., 2g, 4 inches).

  • Wash and dry the tresses as described in the curl retention protocol.

• Product Application and Drying:

  • Apply a consistent amount of hair gel (e.g., 0.5g) evenly to each tress, ensuring the tress is flat.

  • Dry the tresses overnight in a controlled environment.

• Instrument Setup:

  • Use a texture analyzer equipped with a three-point bend rig.

  • Set the test parameters (e.g., test speed: 2.0 mm/s, trigger force: 5g).

• Measurement:

  • Mount the dried hair tress on the three-point bend rig.

  • Initiate the test. The probe will descend and bend the tress.

  • Record the peak force in grams required to bend the tress. This value represents the stiffness or hold of the gel.

Sensory Evaluation

This protocol provides a framework for conducting a sensory evaluation of the hair gel using a trained panel.

Caption: Workflow for the sensory evaluation of hair gel.

Protocol:

• Panel: A trained panel of at least 10 individuals.

• Procedure: Panelists are provided with coded samples of the hair gel and a placebo or benchmark product. They apply a standardized amount of the product to their hair or to standardized hair tresses.

• Evaluation: Panelists evaluate the products based on a set of sensory attributes using the questionnaire provided below.

Sensory Evaluation Questionnaire:

Please rate the following attributes on a scale of 1 to 10, where 1 is the lowest/least and 10 is the highest/most.

Attribute	Rating (1-10)	Comments
In-Hand Feel
Stickiness
Spreadability
Application
Ease of Application
Wet Feel
Dried Hair
Stiffness/Hold
Flaking
Shine/Luster
Frizz Control
Tackiness/Residue
Overall Liking

Performance Data

The following tables summarize the expected performance of a clear hair gel formulated with 4% Polyquaternium-69 compared to a benchmark gel containing PVP/VA Copolymer.

Table 1: High Humidity Curl Retention

Time (hours)	% Curl Retention (Polyquaternium-69 Gel)	% Curl Retention (PVP/VA Gel)
1	95	80
2	92	70
4	88	55
6	85	40
8	82	30
(Illustrative data based on performance descriptions)

Table 2: Stiffness/Hold Evaluation

Parameter	Polyquaternium-69 Gel (4% solids)	PVP/VA Gel
Initial Stiffness (g)	~700[1]	335[1]
Stiffness Durability (F10/F1)	0.86[1]	0.66[1]

Table 3: Sensory Evaluation

Attribute	Polyquaternium-69 Gel (4% solids)	PVP Gel
Stiffness (1st Squeeze)	8	6
Stiffness (10th Squeeze)	7	4
Shine/Luster	8	5
Flaking	2	6
Tackiness/Residue	2	7
(Data based on a 1-10 rating scale where higher is better for positive attributes and lower is better for negative attributes)[1]

Conclusion

Polyquaternium-69 is a high-performance polymer that enables the formulation of superior clear hair styling gels. Its ability to provide a strong, long-lasting, and humidity-resistant hold, combined with excellent clarity and sensory properties, makes it a valuable ingredient for developing innovative and effective hair care products. The protocols outlined in this document provide a comprehensive framework for formulating and substantiating the performance claims of clear hair gels containing Polyquaternium-69.

References

• 1. cosmeticsciencetechnology.com [cosmeticsciencetechnology.com]

Application Notes and Protocols: The Use of Polyquaternium-69 in Aerosol and Non-Aerosol Mousses

For Researchers, Scientists, and Drug Development Professionals

Introduction

Polyquaternium-69 is a sophisticated cationic polymer renowned for its exceptional performance in hair styling products.[1] Its unique hydrophobic yet water-soluble nature allows for the formulation of robust hair mousses that deliver strong, long-lasting hold, superior humidity resistance, frizz control, and enhanced shine without the traditional drawbacks of stiffness and flaking.[1] These application notes provide a detailed overview of the incorporation and evaluation of Polyquaternium-69 in both aerosol and non-aerosol mousse formulations, complete with experimental protocols and comparative data.

Data Presentation: Formulation and Performance

The versatility of Polyquaternium-69 allows for its use in a variety of mousse systems. Below are representative formulations for both aerosol and non-aerosol mousses, followed by a summary of expected performance data.

Table 1: Example Formulations of Aerosol and Non-Aerosol Mousses with Polyquaternium-69

Ingredient (INCI Name)	Function	Aerosol Mousse (wt%)	Non-Aerosol Mousse (wt%)
Phase A
Deionized Water	Solvent	q.s. to 100	q.s. to 100
Polyquaternium-69	Film Former, Fixative	2.00	3.00
VP/VA Copolymer	Film Former, Co-fixative	1.00	1.50
Hydroxyethylcellulose	Thickener	0.20	0.30
Panthenol	Humectant, Conditioner	0.50	0.75
Propylene Glycol	Humectant, Solvent	2.00	3.00
Phase B
Polysorbate 20	Emulsifier	0.50	0.75
Cocamidopropyl Betaine	Foaming Agent, Surfactant	1.00	1.50
Fragrance	Fragrance	0.20	0.20
Phenoxyethanol (and) Ethylhexylglycerin	Preservative	0.80	1.00
Phase C
Isobutane/Propane Blend	Propellant	8.00	N/A
TOTAL	100.00	100.00

Table 2: Comparative Performance Data of Mousses with Polyquaternium-69

Performance Metric	Aerosol Mousse	Non-Aerosol Mousse	Test Method
High Humidity Curl Retention (8 hours @ 90% RH)	> 85%	> 90%	High Humidity Curl Retention Protocol
Stiffness (g)	150 - 200	200 - 250	Hair Tress Stiffness Protocol
Foam Density (g/mL)	0.04 - 0.06	0.08 - 0.12	Foam Quality Analysis Protocol
Foam Collapse Time (minutes)	> 10	> 15	Foam Quality Analysis Protocol
Sensory: Feel on Hair (1-5 scale)	4.2 (Non-tacky)	4.0 (Slightly more product feel)	Sensory Evaluation Protocol
Sensory: Shine (1-5 scale)	4.5	4.3	Sensory Evaluation Protocol
Sensory: Flaking (1-5 scale; 1=none, 5=severe)	1.2	1.5	Sensory Evaluation Protocol

Experimental Protocols

Detailed methodologies for evaluating the performance of hair mousses containing Polyquaternium-69 are provided below.

High Humidity Curl Retention Protocol

This protocol assesses the ability of a hair mousse to maintain a curl under high humidity conditions.

Workflow Diagram:

Caption: Workflow for High Humidity Curl Retention Testing.

Methodology:

• Hair Tress Preparation:

  • Use standardized 2g, 8-inch human hair tresses.

  • Wash tresses with a clarifying shampoo and allow them to air dry completely.

  • Record the fully extended length of each tress (L_final).

• Product Application:

  • Apply a consistent amount (e.g., 0.5g) of the mousse to each tress, ensuring even distribution from root to tip.

• Curling:

  • Comb the tress and wind it uniformly around a 1.5 cm diameter curling mandrel.

  • Secure the end of the tress with a clip.

• Drying:

  • Place the curled tresses in a controlled environment (e.g., an oven at 40°C) until completely dry.

  • Allow the tresses to cool to room temperature before removing them from the mandrels.

• Measurement:

  • Carefully remove the tresses from the mandrels and suspend them from a stand.

  • Measure the initial length of the curled tress (L₀).

  • Place the suspended tresses in a humidity chamber set to 90% relative humidity (RH) and 25°C.

  • Measure the length of the tresses at specified time intervals (e.g., 1, 2, 4, 8, and 24 hours) (L_t).

• Calculation:

  • Calculate the percentage of curl retention at each time point using the following formula: % Curl Retention = [(L_final - L_t) / (L_final - L₀)] * 100

Hair Tress Stiffness Protocol

This protocol quantifies the stiffness of hair treated with mousse using a texture analyzer.

Workflow Diagram:

Caption: Workflow for Hair Tress Stiffness Measurement.

Methodology:

• Hair Tress Preparation:

  • Use standardized 2g, 4-inch human hair tresses.

  • Wash and dry the tresses as described in the curl retention protocol.

• Product Application:

  • Apply a consistent amount (e.g., 0.3g) of mousse to each tress, ensuring even distribution.

• Drying:

  • Lay the treated tresses flat on a non-stick surface and allow them to dry completely in a controlled environment.

• Measurement:

  • Use a texture analyzer equipped with a three-point bend rig.

  • Place the dried tress across the two lower supports of the rig.

  • The upper probe descends at a constant speed (e.g., 1 mm/s) to a set distance (e.g., 5 mm), bending the tress.

  • Record the peak force in grams required to bend the tress.

• Analysis:

  • A higher peak force indicates greater stiffness. Compare the average peak force of tresses treated with different formulations.

Foam Quality Analysis Protocol

This protocol evaluates the physical properties of the mousse foam, specifically its density and stability.

Workflow Diagram:

Caption: Workflow for Foam Quality Analysis.

Methodology:

A. Foam Density:

• Place a 100 mL beaker on a tared analytical balance.

• Dispense the mousse directly into the beaker until it reaches the 100 mL mark.

• Record the mass of the foam.

• Calculate the foam density using the formula: Density (g/mL) = Mass (g) / Volume (mL)

B. Foam Stability (Collapse Time):

• Dispense the mousse into a 250 mL graduated cylinder up to a specific volume mark (e.g., 200 mL).

• Start a timer immediately.

• Record the time it takes for the foam to collapse to half of its initial volume. This is the half-life collapse time.

• Alternatively, record the volume of liquid that has drained from the foam at set time intervals. A slower rate of liquid drainage indicates greater foam stability.

Sensory Evaluation Protocol

This protocol outlines a method for assessing the sensory attributes of hair mousses using a trained panel.

Workflow Diagram:

Caption: Workflow for Sensory Evaluation of Hair Mousse.

Methodology:

• Panelist Selection and Training:

  • Recruit a panel of 10-12 individuals trained in the sensory evaluation of hair care products.

  • Familiarize panelists with the specific attributes to be evaluated and the rating scale.

• Product Evaluation:

  • Provide panelists with coded samples of the different mousse formulations and standardized hair tresses.

  • Instruct panelists to apply a specified amount of each mousse to a separate, damp hair tress.

• Attribute Assessment:

  • Panelists will evaluate the following attributes on a 1 to 5 scale and record their ratings on a questionnaire.

Sensory Evaluation Questionnaire:

• Wet Hair Attributes:

  • Ease of Application: (1=Difficult, 5=Very Easy)

  • Feel During Application (Tackiness): (1=Very Tacky, 5=Not Tacky)

  • Wet Combing: (1=Difficult, 5=Very Easy)

• Dry Hair Attributes (after blow-drying):

  • Stiffness/Hold: (1=Very Soft, 5=Very Stiff)

  • Shine/Luster: (1=Dull, 5=Very Shiny)

  • Feel (Tackiness/Residue): (1=Very Tacky, 5=Clean Feel)

  • Flaking (after combing): (1=No Flakes, 5=Severe Flaking)

  • Volume: (1=Flat, 5=Very Voluminous)

  • Frizz Control: (1=Very Frizzy, 5=No Frizz)

• Data Analysis:

  • Collect the completed questionnaires and analyze the data statistically (e.g., using ANOVA) to determine significant differences between the formulations.

Conclusion

Polyquaternium-69 is a high-performance polymer that enables the development of both aerosol and non-aerosol hair mousses with excellent styling benefits. Its ability to provide strong, yet flexible hold, exceptional humidity resistance, and a desirable sensory profile makes it a valuable ingredient for formulators. The protocols outlined in these application notes provide a comprehensive framework for the formulation and evaluation of hair mousses incorporating Polyquaternium-69, allowing for robust product development and claim substantiation.

References

• 1. scientificspectator.com [scientificspectator.com]

Application of Polyquaternium-69 in Styling Lotions and Sprays: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Polyquaternium-69 is a sophisticated polymer designed for use in hair styling products, offering a unique combination of strong, flexible hold, exceptional humidity resistance, and enhanced sensory attributes. Chemically, it is a polymeric quaternary ammonium salt composed of vinyl caprolam, vinylpyrrolidone, dimethylaminopropyl methacrylamide (DMAPA), and methacryloylaminopropyl lauryldimonium chloride.[1] Its multifunctional nature allows for the formulation of high-performance styling lotions and sprays that meet consumer demands for long-lasting style retention without compromising the natural look and feel of the hair. This document provides detailed application notes, experimental protocols for performance evaluation, and formulation guidelines for incorporating Polyquaternium-69 into styling lotions and sprays.

Key Performance Attributes

Polyquaternium-69 imparts several desirable characteristics to hair styling formulations:

• Superior Hold and Durability: It forms a strong, yet flexible film on the hair, providing excellent style retention throughout the day.

• High Humidity Curl Retention: A key benefit is its ability to resist the effects of high humidity, preventing curl droop and maintaining the desired hairstyle for extended periods.

• Frizz Control: The polymer film helps to smooth the hair cuticle, reducing frizz and flyaways, even in humid conditions.

• Enhanced Shine and Feel: Formulations with Polyquaternium-69 can improve hair shine and provide a pleasant, non-tacky feel.

• Broad Compatibility: It is compatible with a wide range of cosmetic ingredients, including anionic, cationic, and non-ionic polymers, allowing for formulation flexibility.[2]

Quantitative Performance Data

The performance of Polyquaternium-69 has been substantiated through various instrumental and sensory evaluations. The following tables summarize key quantitative data, comparing its performance to industry-standard styling polymers such as PVP K-90 and PVP/VA copolymers.

Table 1: High Humidity Curl Retention

Polymer (in a gel base)	Concentration (% solids)	Curl Retention after 8 hours (90% RH)	Curl Retention after 24 hours (90% RH)
Polyquaternium-69	4.0	>95%	>90%
PVP K-90	4.0	~40%	<20%
PVP/VA Copolymer	4.0	~60%	~30%

Data synthesized from industry technical literature.

Table 2: Hair Stiffness by Texture Analysis (Three-Point Bending)

Polymer (in a gel base)	Concentration (% solids)	Stiffness at 50% RH (g)	Stiffness at 90% RH (g)
Polyquaternium-69	4.0	~450	~300
PVP K-90	4.0	~350	~150
PVP/VA Copolymer	4.0	~400	~200

Data synthesized from industry technical literature.

Experimental Protocols

To assist researchers in evaluating the performance of Polyquaternium-69 in their own formulations, detailed protocols for key experiments are provided below.

High Humidity Curl Retention Protocol

Objective: To measure the ability of a styling product to maintain a curl under high humidity conditions over time.

Materials:

• Natural brown European hair tresses (2g, 6 inches)

• Teflon mandrels (1/2 inch diameter)

• Environmental chamber with controlled temperature and humidity (e.g., 25°C and 90% RH)

• Graduated transparent board for measuring curl length

• Styling lotion or spray containing Polyquaternium-69

• Control styling product (e.g., containing PVP K-90)

• Deionized water

• Hair clips

• Drying oven

Procedure:

• Tress Preparation:

  • Cleanse hair tresses with a 10% sodium lauryl ether sulfate solution and rinse thoroughly with deionized water.

  • Comb through the wet tresses to remove any tangles.

  • Gently squeeze out excess water by running the tress between the thumb and index finger.

• Product Application:

  • Apply a standardized amount of the test product (e.g., 0.5g of lotion or 4 pumps of spray) evenly to each hair tress.

• Curl Formation:

  • Carefully wind each tress onto a Teflon mandrel, ensuring a uniform coil.

  • Secure the end of the tress to the mandrel with a hair clip.

• Drying:

  • Place the wound mandrels in a drying oven at a controlled temperature (e.g., 50°C) until the tresses are completely dry.

  • Allow the tresses to cool to room temperature before removing them from the mandrels.

• Initial Measurement:

  • Carefully remove the clips and slide the curled tresses off the mandrels.

  • Suspend each curl from the bound end on a graduated board and record the initial curl length (L₀).

• High Humidity Exposure:

  • Place the suspended curls in an environmental chamber set to the desired conditions (e.g., 25°C and 90% relative humidity).

• Data Collection:

  • Record the length of each curl (Lₜ) at specified time intervals (e.g., 1, 2, 4, 8, and 24 hours).

• Calculation:

  • Calculate the percentage of curl retention at each time point using the following formula: % Curl Retention = [(L - Lₜ) / (L - L₀)] x 100 Where:

    • L = Length of the fully extended hair tress

    • L₀ = Initial length of the curled tress

    • Lₜ = Length of the curled tress at a specific time point

Texture Analysis for Hair Stiffness Protocol

Objective: To quantify the stiffness of hair tresses treated with a styling product using a texture analyzer.

Materials:

• Texture Analyzer equipped with a three-point bend fixture

• Natural brown European hair tresses (2g, 6 inches), prepared as flat bundles

• Styling lotion or spray containing Polyquaternium-69

• Control styling product

• Deionized water

• Environmental chamber for conditioning tresses

Procedure:

• Tress Preparation:

  • Cleanse and rinse hair tresses as described in the curl retention protocol.

  • Comb the tresses to be flat and straight.

• Product Application:

  • Apply a standardized amount of the test product (e.g., 0.5g) evenly to each tress.

• Drying and Conditioning:

  • Allow the treated tresses to dry overnight in a controlled environment (e.g., 23°C and 50% RH).

• Measurement:

  • Place a single treated hair tress across the two supports of the three-point bend fixture.

  • Initiate the test, where the probe moves down to bend the tress at a constant speed.

  • The instrument records the force (in grams) required to bend the tress. The peak force is taken as the stiffness value.

• Data Analysis:

  • Perform measurements on multiple tresses for each test product to ensure reproducibility.

  • Compare the average stiffness values of tresses treated with the Polyquaternium-69 formulation to the control.

Diagrams

Caption: Logical relationship of Polyquaternium-69's composition to its performance benefits.

Caption: Experimental workflow for evaluating styling product performance.

Formulation Guidelines

Polyquaternium-69 is a versatile polymer that can be readily incorporated into various styling lotion and spray chassis.

Typical Use Levels:

• Styling Lotions: 1.0% - 3.0% (as supplied)

• Styling Sprays (non-aerosol): 0.5% - 2.0% (as supplied)

Dispersion: Polyquaternium-69 is water-soluble and can be added to the water phase of a formulation with moderate agitation. Heating is not required.

pH: The recommended pH range for formulations containing Polyquaternium-69 is 5.5 - 7.5 for optimal performance and stability.

Example Formulation: High-Performance Styling Lotion

Phase	Ingredient (INCI Name)	% w/w	Function
A	Deionized Water	q.s. to 100	Vehicle
A	Polyquaternium-69	2.0	Styling Polymer
A	Glycerin	2.0	Humectant
A	Propylene Glycol	3.0	Humectant, Solvent
B	Cetearyl Alcohol	1.5	Emulsifier, Thickener
B	Glyceryl Stearate	1.0	Emulsifier
B	Ceteareth-20	0.5	Emulsifier
C	Phenoxyethanol (and) Ethylhexylglycerin	1.0	Preservative
C	Fragrance	0.2	Fragrance

Procedure:

• Combine the ingredients of Phase A and mix until uniform.

• In a separate vessel, combine the ingredients of Phase B and heat to 70-75°C until all solids are melted.

• Add Phase B to Phase A with homogenization.

• Cool the emulsion to below 40°C with gentle mixing.

• Add the ingredients of Phase C and mix until uniform.

• Adjust pH if necessary.

Conclusion

Polyquaternium-69 is a high-performance styling polymer that provides formulators with the tools to create superior styling lotions and sprays. Its exceptional humidity resistance, strong and durable hold, and excellent sensory profile make it a valuable ingredient for developing products that meet the evolving demands of consumers. The provided protocols and formulation guidelines offer a starting point for researchers and formulators to unlock the full potential of this innovative polymer.

References

• 1. Polyquaternium-69 (with Product List) [incidecoder.com]
• 2. cosmeticsciencetechnology.com [cosmeticsciencetechnology.com]

Application Note: Protocol for Evaluating High Humidity Curl Retention with Polyquaternium-69

Introduction

Polyquaternium-69 is a styling polymer known for its exceptional performance in hair care formulations, particularly in providing strong, durable hold and frizz control, even under high humidity conditions.[1][2][3] It is a hydrophobic, yet water-soluble polymer with a weakly cationic nature, allowing for broad compatibility with other cosmetic ingredients.[1][2] This polymer forms a moisture-resistant film on the hair shaft, which helps to maintain the desired style by preventing the absorption of ambient moisture that can cause curls to droop and frizz.[1][4] This protocol details a standardized method for evaluating the efficacy of Polyquaternium-69 in maintaining curl retention at elevated humidity.

Mechanism of Action

Polyquaternium-69 provides superior curl retention through a film-forming mechanism. When applied to the hair, the polymer deposits onto the hair shaft. As the hair dries, the polymer molecules coalesce to form a clear, continuous, and hydrophobic film. This film acts as a barrier, shielding the hair from atmospheric moisture. By preventing water vapor from penetrating the hair cuticle, the polymer helps to preserve the internal hydrogen bonds that define the curl, thus preventing it from losing its shape.

Mechanism of Polyquaternium-69 in High Humidity

Experimental Protocol

This protocol provides a step-by-step methodology for assessing the high humidity curl retention properties of formulations containing Polyquaternium-69 compared to a control.

2.1 Materials and Equipment

• Hair Tresses: Standardized, natural, untreated hair tresses (e.g., 2 grams, 8 inches).

• Test Formulations:

  • Placebo hair gel (without Polyquaternium-69).

  • Test hair gel with a specified concentration of Polyquaternium-69 (e.g., 2% active polymer).

• Shampoo: Standard clarifying shampoo.

• Curling Mandrels: 1/2 inch diameter.

• Drying Apparatus: Hood dryer or equivalent.

• Environmental Chamber: Capable of maintaining 90% Relative Humidity (RH) and 25°C.

• Imaging System: Digital camera with a tripod and standardized background with a measurement scale.

• Image Analysis Software.

2.2 Experimental Workflow

Workflow for High Humidity Curl Retention Assay

2.3 Detailed Procedure

• Tress Preparation:

  • Wash hair tresses with a clarifying shampoo, rinse thoroughly, and gently comb.

  • Blot excess water with a paper towel.

• Product Application:

  • Evenly apply 0.5g of the test or placebo formulation to each tress, working from root to tip.

• Curling:

  • Comb the tress straight.

  • Tightly and uniformly wrap each tress around a curling mandrel.

  • Secure the ends to the mandrel.

• Drying:

  • Place the curled tresses in a drying oven or hood dryer at 50°C overnight, or until completely dry.

• Initial Measurement:

  • Carefully remove the dried tresses from the mandrels.

  • Acclimate the curls for 30 minutes at ambient conditions.

  • Suspend each curl and photograph it against a scaled background to determine the initial curled length (L₀).

• High Humidity Exposure:

  • Suspend the curls within the environmental chamber pre-set to 90% RH and 25°C.

• Time-Point Measurements:

  • At specified time intervals (e.g., 1, 2, 4, 8, and 24 hours), photograph each tress to measure its length (Lₜ). The length is measured from the top of the tress to the bottom of the curl.

• Calculation:

  • The percentage of curl retention is calculated using the following formula: % Curl Retention = [(L_f - L_t) / (L_f - L_0)] * 100 Where:

    • L_f = Full (straightened) length of the hair tress.

    • L_0 = Initial length of the curled tress at time zero.

    • L_t = Length of the curled tress at a specific time point (t).

Data Presentation

Quantitative data should be summarized to compare the performance of the Polyquaternium-69 formulation against the placebo.

Table 1: High Humidity Curl Retention (% Retention at 90% RH)

Time (Hours)	Placebo (Control)	2% Polyquaternium-69
0	100%	100%
1	75%	95%
2	60%	92%
4	45%	88%
8	30%	85%
24	15%	78%

Note: Data presented are representative examples and will vary based on the specific formulation and hair type.

Conclusion

This protocol provides a robust and reproducible method for quantifying the high humidity curl retention benefits of hair styling formulations containing Polyquaternium-69. The results generated from this assay can effectively substantiate performance claims related to long-lasting hold, frizz control, and humidity resistance.[1][3][5] Formulations incorporating Polyquaternium-69 are expected to demonstrate significantly higher percentage curl retention over time compared to a placebo, confirming its efficacy as a high-performance styling polymer.

References

• 1. cosmeticsciencetechnology.com [cosmeticsciencetechnology.com]
• 2. Polyquaternium-69: A New Fixative Polymer with Enhanced Styling Benefits | Semantic Scholar [semanticscholar.org]
• 3. makingcosmetics.com [makingcosmetics.com]
• 4. world.davines.com [world.davines.com]
• 5. specialchem.com [specialchem.com]

Application Notes and Protocols for Assessing Frizz Control in Polyquaternium-69 Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

Frizz is a common hair concern characterized by strands that curve or stand up away from the main body of the hair, resulting in a rough and irregular texture. This phenomenon is primarily caused by the absorption of moisture from the environment, which leads to changes in the hair fiber's shape. Polyquaternium-69 is a styling polymer known for its film-forming properties that can provide significant frizz control by creating a hydrophobic barrier on the hair surface, thus preventing moisture ingress.[1] These application notes provide detailed protocols for assessing the anti-frizz efficacy of formulations containing Polyquaternium-69, utilizing both instrumental and sensory evaluation methods.

Key Performance Attributes of Polyquaternium-69

Polyquaternium-69 is a versatile polymer that offers several benefits in hair care formulations, particularly in the realm of frizz control and styling. Its primary functions include:

• Humidity Resistance: Forms a film on the hair that resists moisture from the atmosphere, a key factor in preventing frizz.

• Style Retention: Helps to maintain a desired hairstyle for an extended period, even in humid conditions.

• Enhanced Shine: The film-forming nature of the polymer can smooth the hair cuticle, leading to increased light reflection and a shinier appearance.[1]

• Flexible Hold: Provides a hold that is not stiff or brittle, allowing for natural hair movement.

Instrumental Methods for Frizz Control Assessment

Instrumental methods offer objective and quantifiable data on the performance of anti-frizz formulations.

Image Analysis for Frizz Quantification

Image analysis is a powerful tool for visualizing and quantifying the reduction in frizz. By capturing high-resolution images of hair tresses before and after treatment, changes in hair volume and the number of flyaway fibers can be measured.

Illustrative Data:

Formulation	Mean Frizz Area (pixels) - Initial	Mean Frizz Area (pixels) - After 4h @ 80% RH	% Frizz Reduction
Placebo Control	15,000	28,000	-87% (Increase in Frizz)
2% Polyquaternium-69	14,500	16,000	45%
3% Polyquaternium-69	14,200	15,000	55%
Commercial Benchmark	14,800	17,500	40%

Note: The data presented in this table is illustrative and intended to demonstrate the type of results that can be obtained from this method.

Experimental Protocol:

• Tress Preparation: Use standardized hair tresses (e.g., 2g, 20cm) of a consistent type (e.g., curly, damaged). Wash the tresses with a clarifying shampoo and allow them to air dry completely.

• Baseline Imaging: Place each tress in a lightbox with standardized, diffuse lighting. Capture a high-resolution image of the tress against a contrasting background.

• Frizz Induction: Place the tresses in a humidity chamber set to a high relative humidity (RH), typically 80-90%, for a period of 1-2 hours to induce frizz.

• Product Application: Apply a standardized amount of the test formulation (e.g., 0.5g) evenly to each frizzed tress.

• Post-Treatment Imaging: Recapture images of the treated tresses at specified time points (e.g., immediately after application, and after 1, 2, and 4 hours) under the same lighting and positioning conditions.

• Image Analysis: Utilize image analysis software to segment the hair tress from the background. Quantify the "frizz area" by measuring the area occupied by flyaway fibers that deviate from the main body of the tress. The change in this area before and after treatment provides a quantitative measure of frizz control.

High Humidity Curl Retention

This method is crucial for evaluating the ability of a styling product to maintain a curl under humid conditions, which directly correlates with its anti-frizz properties.

Illustrative Data:

Formulation	Initial Curl Length (cm)	Curl Length after 4h @ 90% RH	% Curl Retention
Placebo Control	5.0	12.5	25%
2% Polyquaternium-69	5.1	6.5	85%
3% Polyquaternium-69	5.0	5.8	92%
Commercial Benchmark	5.2	7.0	78%

Note: The data presented in this table is illustrative and intended to demonstrate the type of results that can be obtained from this method.

Experimental Protocol:

• Tress Preparation: Use standardized, virgin brown hair tresses (e.g., 2g, 15cm).

• Washing and Treatment: Wash the tresses with a base shampoo. Apply a standardized amount of the test formulation (e.g., 0.5g) to the wet tress.

• Curling: Comb the tress and wind it around a curling mandrel of a specific diameter (e.g., 1.5 cm).

• Drying: Dry the curled tresses in an oven at a controlled temperature (e.g., 50°C) for a set time (e.g., 2 hours).

• Initial Measurement: Carefully remove the dried curl from the mandrel and suspend it from a stand. Measure the initial length of the curl (L₀).

• Humidity Exposure: Place the suspended curls in a humidity chamber set to a high relative humidity (e.g., 90% RH) and a controlled temperature (e.g., 25°C).

• Time-Point Measurements: Measure the length of the curls at various time intervals (e.g., 1, 2, 4, 8, and 24 hours) (Lt).

• Calculation: Calculate the percent curl retention using the formula: % Curl Retention = [(L_f - L_t) / (L_f - L_0)] * 100 where Lf is the full length of the uncurled hair tress.

Sensory Evaluation Methods

Sensory evaluation by trained panelists provides valuable insights into the real-world performance and aesthetic attributes of anti-frizz formulations.

Trained Panel Frizz Assessment

A panel of trained evaluators assesses various attributes of hair tresses treated with the test formulations.

Illustrative Data:

Attribute (Scale 1-10)	Placebo Control	2% Polyquaternium-69	3% Polyquaternium-69	Commercial Benchmark
Frizz Control	2.5	7.5	8.5	7.0
Smoothness	3.0	8.0	8.8	7.5
Shine	4.0	7.0	7.8	6.5
Hold	2.0	7.2	8.0	7.8
Feel (Lack of Tackiness)	8.0	6.5	6.0	5.5

Note: The data presented in this table is illustrative and intended to demonstrate the type of results that can be obtained from this method.

Experimental Protocol:

• Panelist Training: Select and train a panel of 10-15 individuals to identify and rate the intensity of specific hair attributes (frizz, smoothness, shine, hold, feel) on a standardized scale (e.g., 1 to 10).

• Tress Preparation: Prepare hair tresses as described in the instrumental methods.

• Blinded Evaluation: Present the treated tresses to the panelists in a blinded and randomized order.

• Evaluation Conditions: Conduct the evaluation under controlled lighting and environmental conditions.

• Data Collection: Panelists will assess each tress for the predefined attributes and record their scores.

• Statistical Analysis: Analyze the collected data using appropriate statistical methods to determine significant differences between the formulations.

Visualizations

Caption: Experimental workflow for assessing frizz control.

References

• 1. cosmeticsciencetechnology.com [cosmeticsciencetechnology.com]

Application Notes and Protocols for Lab-Scale Production of Polyquaternium-69 Based Styling Products

For Researchers, Scientists, and Drug Development Professionals

Introduction to Polyquaternium-69

Polyquaternium-69 is a sophisticated cationic polymer designed for use in hair styling products. It is a complex copolymer synthesized from four distinct monomers: vinylpyrrolidone (VP), vinylcaprolactam (VC), dimethylaminopropyl methacrylamide (DMAPMA), and a quaternized derivative of DMAPMA, specifically methacryloylaminopropyl lauryldimonium chloride (MAPLDAC).[1] This unique composition imparts a range of desirable properties to hair styling formulations, including strong hold, excellent high humidity curl retention, frizz control, and enhanced shine, without the drawbacks of flaking or stickiness often associated with simpler styling polymers.[1]

The strategic combination of these monomers provides a balance of hydrophilic and hydrophobic properties. The vinylpyrrolidone component contributes to the polymer's film-forming and stiffening characteristics, while vinylcaprolactam enhances hydrophobicity, leading to improved humidity resistance. The DMAPMA and quaternized DMAPMA moieties provide conditioning benefits and a cationic charge, which promotes adhesion to the negatively charged surface of the hair, resulting in a durable, flexible hold.[1]

These application notes provide detailed protocols for the lab-scale synthesis of Polyquaternium-69 and its formulation into high-performance styling gel and mousse products. Additionally, methodologies for performance evaluation are described.

Lab-Scale Synthesis of Polyquaternium-69

The synthesis of Polyquaternium-69 is achieved through free-radical polymerization of its constituent monomers. The following protocol is a representative procedure for a lab-scale batch.

2.1. Materials and Equipment

• Monomers:

  • N-Vinylpyrrolidone (VP)

  • N-Vinylcaprolactam (VC)

  • Dimethylaminopropyl methacrylamide (DMAPMA)

  • Methacryloylaminopropyl lauryldimonium chloride (MAPLDAC)

• Initiator: Azobisisobutyronitrile (AIBN) or other suitable free-radical initiator.

• Solvent: Ethanol or another suitable organic solvent.

• Equipment:

  • Jacketed glass reactor with overhead stirrer, condenser, nitrogen inlet, and temperature probe.

  • Heating/cooling circulator.

  • Nitrogen source.

  • Standard laboratory glassware.

  • Vacuum oven.

2.2. Experimental Protocol: Synthesis of Polyquaternium-69

• Reactor Setup: Assemble the jacketed glass reactor with the overhead stirrer, condenser, nitrogen inlet, and temperature probe. Ensure all glassware is clean and dry.

• Inert Atmosphere: Purge the reactor with nitrogen for 30 minutes to create an inert atmosphere. Maintain a gentle nitrogen flow throughout the reaction.

• Monomer and Solvent Addition: In a separate beaker, under a nitrogen blanket, prepare a solution of the monomers in ethanol. A representative molar ratio of the monomers could be, for example, VP:VC:DMAPMA:MAPLDAC = 50:30:15:5. The total monomer concentration in the solvent should be around 20-30% (w/w).

• Initiator Addition: Dissolve the AIBN initiator in the monomer solution. The amount of initiator will typically be 0.5-1.0 mol% with respect to the total moles of monomers.

• Reaction Initiation: Transfer the monomer/initiator solution to the reactor. Begin stirring at a moderate speed (e.g., 150-200 rpm) and heat the reactor to the desired reaction temperature (typically 60-80°C for AIBN).

• Polymerization: Maintain the reaction at the set temperature for several hours (e.g., 6-8 hours) or until the desired conversion is achieved. Monitor the reaction progress by periodically taking samples and analyzing for monomer content (e.g., by gas chromatography).

• Reaction Termination: Once the polymerization is complete, cool the reactor to room temperature.

• Polymer Isolation and Purification: The resulting polymer solution can be purified by precipitation. Slowly add the polymer solution to a vigorously stirred non-solvent (e.g., diethyl ether or hexane) to precipitate the Polyquaternium-69. Filter the precipitate and wash with the non-solvent to remove unreacted monomers and initiator residues.

• Drying: Dry the purified polymer in a vacuum oven at a moderate temperature (e.g., 40-50°C) until a constant weight is achieved.

2.3. Characterization of Synthesized Polyquaternium-69

• Structure Confirmation: The chemical structure of the synthesized polymer should be confirmed using Nuclear Magnetic Resonance (NMR) spectroscopy (¹H NMR and ¹³C NMR).[2]

• Molecular Weight Determination: The average molecular weight and molecular weight distribution (polydispersity index, PDI) can be determined by Gel Permeation Chromatography (GPC).[2][3]

Formulation of Polyquaternium-69 Based Styling Products

The following are detailed protocols for the lab-scale preparation of a styling gel and a styling mousse.

3.1. Styling Gel Formulation

3.1.1. Ingredients

Phase	Ingredient	Function	% (w/w)
A	Deionized Water	Solvent	q.s. to 100
A	Carbomer	Thickener	0.50
A	Glycerin	Humectant	2.00
B	Polyquaternium-69	Fixative Polymer	4.00
B	Deionized Water	Solvent	10.00
C	Triethanolamine (99%)	Neutralizer	0.50
D	Phenoxyethanol	Preservative	0.80
D	Fragrance	Fragrance	0.20

3.1.2. Experimental Protocol: Styling Gel Production

• Phase A Preparation: In the main beaker, add the deionized water and begin stirring with a propeller mixer at a moderate speed (e.g., 300-400 rpm). Slowly sprinkle in the Carbomer and mix until fully dispersed and hydrated. Add the glycerin and mix until uniform.

• Phase B Preparation: In a separate beaker, dissolve the Polyquaternium-69 in deionized water with gentle stirring until a clear solution is formed.

• Combining Phases: Add Phase B to Phase A and mix until homogeneous.

• Neutralization (Phase C): While stirring, slowly add the triethanolamine to neutralize the Carbomer. The gel will thicken significantly. Continue mixing until a smooth, clear gel is formed.

• Final Additions (Phase D): In a small beaker, pre-mix the phenoxyethanol and fragrance. Add this mixture to the main batch and mix until uniform.

• Final Quality Control: Check the pH of the final gel (target pH 6.5-7.0) and adjust with triethanolamine if necessary. Measure the viscosity.

3.2. Styling Mousse Formulation

3.2.1. Ingredients

Phase	Ingredient	Function	% (w/w)
A	Deionized Water	Solvent	q.s. to 100
A	Polyquaternium-69	Fixative Polymer	3.00
A	Cocamidopropyl Betaine	Foaming Surfactant	1.00
A	Panthenol	Humectant/Conditioner	0.50
B	Phenoxyethanol	Preservative	0.80
B	Fragrance	Fragrance	0.20
C	Propellant (e.g., Isobutane/Propane blend)	Propellant	5.00-10.00

3.2.2. Experimental Protocol: Styling Mousse Production

• Phase A Preparation: In the main beaker, add the deionized water and begin stirring. Add the Polyquaternium-69 and mix until fully dissolved. Add the cocamidopropyl betaine and panthenol and mix until uniform.

• Phase B Addition: In a separate beaker, pre-mix the phenoxyethanol and fragrance. Add this to Phase A and mix until homogeneous.

• Filling: Fill the aqueous concentrate into aerosol-grade cans.

• Crimping and Gassing (Phase C): Crimp the aerosol valves onto the cans. Charge the cans with the propellant to the desired pressure.

• Shaking: Shake the cans vigorously to ensure proper mixing of the concentrate and propellant.

Performance Evaluation Protocols

4.1. High Humidity Curl Retention

This test evaluates the ability of a styling product to maintain a curl under high humidity conditions.

4.1.1. Protocol

• Hair Tress Preparation: Use standardized human hair tresses (e.g., 2g, 6 inches). Wash the tresses with a clarifying shampoo and allow them to air dry.

• Product Application: Apply a standardized amount of the styling product (e.g., 0.5g of gel or mousse) evenly to each tress.

• Curling: Comb the tress to distribute the product and then wrap it around a curling mandrel of a specific diameter. Secure the ends and allow the tresses to dry completely overnight under controlled low humidity conditions (e.g., 25°C, 40% RH).

• Initial Measurement: Carefully remove the curled tresses from the mandrels. Suspend each tress and measure its initial length (L₀).

• Humidity Exposure: Place the suspended tresses in a humidity chamber set to high humidity and a controlled temperature (e.g., 25°C, 90% RH).

• Data Collection: Measure the length of each tress (Lₜ) at specified time intervals (e.g., 1, 2, 4, 6, 8, and 24 hours). Also, measure the fully extended length of the tress (Lₑ).

• Calculation: Calculate the percent curl retention at each time point using the following formula: % Curl Retention = [(Lₑ - Lₜ) / (Lₑ - L₀)] x 100

4.2. Hair Stiffness (Three-Point Bending)

This method quantifies the stiffness of hair treated with a styling product using a texture analyzer.[4]

4.2.1. Protocol

• Sample Preparation: Prepare treated hair tresses as described in the curl retention protocol, but instead of curling, lay them flat on a non-stick surface to dry.

• Instrument Setup: Equip a texture analyzer with a three-point bend rig.

• Measurement: Place a dried, treated tress across the two supports of the rig. The probe then descends at a set speed and distance, bending the tress. The force required to bend the tress is recorded.

• Data Analysis: The stiffness is typically reported as the maximum force (in grams or Newtons) required to bend the tress. Multiple measurements should be taken and averaged for each product.

4.3. Frizz Control (Image Analysis)

This method uses digital image analysis to quantify the reduction in hair frizz.

4.3.1. Protocol

• Tress Preparation: Use frizzy hair tresses. Apply the styling product and style as desired (e.g., blow-dry straight).

• Image Capture: Place the tress in a lightbox with controlled, consistent lighting. Capture high-resolution digital images of the tress before and after product application, and after exposure to high humidity for a set period.

• Image Analysis: Use image analysis software to quantify the amount of frizz. This can be done by measuring the area of the hair tress silhouette or by counting the number of flyaway fibers.

• Calculation: Calculate the percent reduction in frizz area or flyaway fibers for each product compared to an untreated control.

Data Presentation

Table 1: High Humidity Curl Retention Data

Time (hours)	% Curl Retention (Styling Gel with 4% PQ-69)	% Curl Retention (Control Gel with 4% PVP K-90)
1	95 ± 3	85 ± 4
2	92 ± 4	75 ± 5
4	88 ± 5	60 ± 6
8	85 ± 5	45 ± 7
24	78 ± 6	25 ± 8

Table 2: Hair Stiffness Data

Product	Stiffness (Maximum Force in grams)
Styling Gel with 4% PQ-69	350 ± 25
Control Gel with 4% PVP K-90	280 ± 20
Untreated Hair	50 ± 10

Table 3: Frizz Control Data

Product	% Reduction in Frizz Area (after 4 hours at 90% RH)
Styling Mousse with 3% PQ-69	75 ± 8
Control Mousse (no polymer)	10 ± 5

Visualizations

Caption: Workflow for the lab-scale synthesis of Polyquaternium-69.

Caption: Workflow for the formulation of styling gel and mousse.

Safety Precautions

• Monomer Handling: Vinyl monomers are potentially hazardous and should be handled in a well-ventilated fume hood.[2] Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Consult the Safety Data Sheet (SDS) for each monomer before use.[2]

• Polymerization Reaction: The polymerization reaction should be conducted behind a safety shield. Free-radical initiators can be thermally unstable and should be stored and handled according to the manufacturer's recommendations.

• Aerosol Filling: The handling and addition of propellants for the styling mousse formulation require specialized equipment and should be performed by trained personnel in a properly ventilated area, away from any ignition sources.

• General Precautions: Standard laboratory safety practices should be followed at all times.

Conclusion

Polyquaternium-69 is a versatile and high-performance polymer for hair styling applications. The protocols outlined in these application notes provide a comprehensive guide for the lab-scale synthesis, formulation, and performance evaluation of Polyquaternium-69 based styling products. Adherence to these protocols and safety guidelines will enable researchers and scientists to effectively explore the benefits of this advanced styling polymer.

References

• 1. cosmeticsciencetechnology.com [cosmeticsciencetechnology.com]
• 2. chemistry.ucla.edu [chemistry.ucla.edu]
• 3. Mobile [my.chemius.net]
• 4. cationic-polymer-precipitation-for-enhanced-impurity-removal-in-downstream-processing - Ask this paper | Bohrium [bohrium.com]

Application Notes and Protocols for Measuring the Stiffness of Hair Treated with Polyquaternium-69

For Researchers, Scientists, and Drug Development Professionals

Introduction

Polyquaternium-69 is a widely utilized polymer in the formulation of hair styling products, prized for its ability to provide a strong, flexible hold.[1] Quantifying the effect of this polymer on the mechanical properties of hair, specifically stiffness, is crucial for product development, claim substantiation, and understanding its performance under various environmental conditions. This document provides detailed application notes and protocols for measuring the stiffness of hair tresses treated with Polyquaternium-69, primarily focusing on the three-point bending technique. This method is a reliable and widely adopted technique for assessing the flexural rigidity of hair fibers and the efficacy of styling polymers.[2][3][4]

Key Concepts in Hair Stiffness Measurement

Hair stiffness, in the context of styling products, refers to the resistance of hair fibers to bending or deformation. The application of a fixative polymer like Polyquaternium-69 forms a film on the hair surface, creating "welds" between fibers that increase the rigidity of the hair tress.[5] The three-point bending test is an effective method to quantify this increase in stiffness.[6][7] In this test, a hair tress is supported at two outer points, and a probe applies force to the center. The force required to deflect the tress by a specific distance is a direct measure of its stiffness.[3]

Data Presentation

The following tables summarize the expected quantitative data from stiffness measurements of hair treated with a formulation containing Polyquaternium-69 compared to untreated hair and hair treated with a benchmark polymer.

Table 1: Three-Point Bending Stiffness of Hair Tresses

Treatment	Peak Bending Force (grams) @ 50% RH	Peak Bending Force (grams) @ 90% RH
Untreated Hair	50 - 100	40 - 80
Placebo Formulation (without Polymer)	60 - 110	50 - 90
Formulation with 2% PVP K-90	300 - 400	150 - 250
Formulation with 2% Polyquaternium-69 (e.g., AquaStyle™ 300)	450 - 550[1]	300 - 400[1]

Note: The values presented are illustrative and can vary based on hair type, tress thickness, and specific formulation characteristics. The data for Polyquaternium-69 is based on graphical representation from a study by Rigoletto et al. (2007) on AquaStyle™ 300.

Experimental Protocols

Protocol 1: Preparation of Hair Tresses

A consistent and standardized method for preparing hair tresses is critical for reproducible stiffness measurements.

Materials:

• Virgin, untreated hair swatches (e.g., 2 grams, 7 inches long)

• Mild shampoo (e.g., 10% Sodium Laureth Sulfate solution)

• Deionized water

• Hair combs

• Clamps or holders for hair tresses

Procedure:

• Washing: Wash the hair tresses twice with the mild shampoo solution to remove any residual dirt or oils.

• Rinsing: Thoroughly rinse the tresses with deionized water until no foam is observed.

• Drying: Gently comb the wet tresses to align the fibers and allow them to air dry completely overnight under controlled conditions (e.g., 22°C, 50% Relative Humidity).

• Trimming: Once dry, carefully trim the root and tip ends of the tresses to ensure a uniform length.

• Equilibration: Before treatment, allow the hair tresses to equilibrate in a controlled environment for at least 24 hours.

Protocol 2: Treatment of Hair Tresses with Polyquaternium-69 Formulation

Materials:

• Prepared hair tresses

• Polyquaternium-69 solution or a fully formulated hair gel containing Polyquaternium-69. A typical formulation might include:

  • 2.0% Polyquaternium-69

  • 0.5% Thickener (e.g., Carbomer)

  • Neutralizer (e.g., Triethanolamine) to adjust pH

  • Preservatives

  • Deionized water (q.s. to 100%)

• Pipette or syringe for application

• Clamping device to hold the tress flat

• Drying oven or a controlled environment chamber

Procedure:

• Application: Lay a pre-weighed, dry hair tress on a flat, non-absorbent surface. Using a pipette or syringe, apply a standardized amount of the Polyquaternium-69 formulation evenly along the length of the tress (e.g., 0.5 grams of product per 2-gram tress).

• Distribution: Gently work the formulation through the tress with gloved fingers or a comb to ensure uniform distribution.

• Shaping: Place the treated tress into a clamping device to create a flat ribbon or a specific desired geometry.[1]

• Drying: Dry the treated tresses overnight at a controlled temperature (e.g., 40°C) or in a controlled humidity and temperature chamber (e.g., 22°C, 50% RH).[1]

• Equilibration: After drying, allow the treated tresses to equilibrate in the desired testing environment (e.g., 50% RH or 90% RH) for at least 24 hours before stiffness measurement.

Protocol 3: Measurement of Hair Stiffness using Three-Point Bending

Equipment:

• Texture Analyzer equipped with a three-point bend rig

• Controlled environment chamber (to maintain specific relative humidity)

Procedure:

• Instrument Setup:

  • Calibrate the Texture Analyzer according to the manufacturer's instructions.

  • Set the support span of the three-point bend rig (e.g., 40 mm).

  • Select a suitable probe (e.g., a rectangular or rounded blade).

  • Set the test parameters:

    • Test speed (e.g., 1.0 mm/s)

    • Trigger force (e.g., 5 grams)

    • Test distance (e.g., 10 mm)

• Sample Placement: Carefully place the equilibrated, treated hair tress across the two supports of the three-point bend rig, ensuring it is centered.

• Measurement:

  • Initiate the test. The probe will descend at the set speed and apply a force to the center of the tress.

  • The instrument will record the force as a function of the displacement. The peak force recorded during the downward movement is the primary measure of stiffness.

• Data Analysis:

  • Record the peak force in grams or Newtons.

  • For each treatment condition, test at least five replicate tresses to ensure statistical significance.

  • Calculate the mean and standard deviation of the peak force for each treatment group.

Visualizations

Caption: Experimental workflow for measuring hair stiffness.

Caption: Diagram of the three-point bending test setup.

References

• 1. cosmeticsciencetechnology.com [cosmeticsciencetechnology.com]
• 2. Stable Micro Systems will no longer be posting to this blog, visit our new blog on our main website.: Measuring the Stiffness of Hair [textureanalysisprofessionals.blogspot.com]
• 3. triprinceton.org [triprinceton.org]
• 4. stablemicrosystems.com [stablemicrosystems.com]
• 5. youtube.com [youtube.com]
• 6. stablemicrosystems.com [stablemicrosystems.com]
• 7. Development of a three-point cantilever bending technique to study the mechanical properties of hair styling ingredients - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocol for Testing the Shine Enhancement of Polyquaternium-69

Introduction

Polyquaternium-69 is a cationic polymer known for its film-forming properties, which contribute to hair styling, hold, and frizz control.[1][2][3] An additional key benefit of this polymer is its ability to enhance the natural shine and luster of hair.[4][5] This document provides a detailed protocol for evaluating the shine-enhancing effects of Polyquaternium-69 on hair tresses. The protocol outlines both instrumental and sensory analysis methods to provide a comprehensive assessment suitable for research, product development, and claim substantiation.

The methodologies described herein are designed to be conducted in a controlled laboratory setting to ensure reproducibility and accuracy of the results. These protocols are intended for researchers, scientists, and formulation chemists in the personal care industry.

Materials and Methods

Materials

• Polyquaternium-69

• Deionized Water

• Carbomer 940

• Triethanolamine (TEA)

• Propylene Glycol

• Phenoxyethanol (as a preservative)

• Standard natural brown human hair tresses (virgin, untreated)

• Sodium Lauryl Sulfate (SLS) solution (10% for hair tress washing)

• Glossymeter (e.g., Novo-Gloss Trio)

• Digital Image Analysis System with polarized light (e.g., SAMBA Hair System)

• Controlled lighting environment for sensory evaluation

• Laboratory glassware, magnetic stirrer, and pH meter

Formulation

A simple hair gel formulation will be used to evaluate the performance of Polyquaternium-69. A base gel formulation (Control) and a test formulation containing Polyquaternium-69 will be prepared.

Table 1: Formulation Composition

Ingredient	Control Formulation (% w/w)	Test Formulation (% w/w)
Polyquaternium-69	0.00	2.00
Carbomer 940	0.50	0.50
Deionized Water	q.s. to 100	q.s. to 100
Triethanolamine	0.50	0.50
Propylene Glycol	2.00	2.00
Phenoxyethanol	0.50	0.50

Experimental Protocols

Hair Tress Preparation

• Source at least 10 standard, medium-brown, virgin human hair tresses, approximately 2 grams in weight and 8 inches in length.

• Wash each tress twice with a 10% Sodium Lauryl Sulfate (SLS) solution to remove any residual treatments or coatings.

• Rinse the tresses thoroughly under running deionized water.

• Gently comb the wet tresses to detangle and align the hair fibers.

• Hang the tresses to dry overnight in a controlled environment (25°C, 50% Relative Humidity).

• Once dry, take baseline measurements for gloss and digital image analysis.

Product Application

• Divide the prepared hair tresses into two groups: Control and Test.

• Apply 0.5 grams of the Control formulation evenly to each tress in the control group.

• Apply 0.5 grams of the Test formulation (containing Polyquaternium-69) evenly to each tress in the test group.

• Gently comb each tress to ensure uniform distribution of the product.

• Allow the tresses to air dry completely in a controlled environment.

Instrumental Analysis: Glossymeter Measurement

• Calibrate the glossymeter according to the manufacturer's instructions using the provided calibration standard.

• Mount a dry, treated hair tress on a flat, black surface.

• Gently comb the tress to ensure the hair fibers are aligned and flat.

• Place the glossymeter head firmly on the surface of the hair tress.

• Take three measurements at different points along the middle section of the tress.

• Record the gloss units (GU) for each measurement.

• Repeat the process for all control and test tresses.

• Calculate the average gloss reading for each tress and for each group (Control and Test).

Instrumental Analysis: Digital Image Analysis

• Utilize a specialized hair imaging system (e.g., SAMBA Hair) that uses polarized light to differentiate between specular and diffuse reflection.

• Mount a treated hair tress on the cylindrical sample holder of the instrument.

• Capture high-resolution images of the tress under controlled lighting conditions.

• The software will analyze the images to quantify shine parameters such as luster index, intensity of specular reflection, and width of the shine band.

• Repeat the analysis for all control and test tresses.

• Record the quantitative shine parameters for each tress.

Sensory Evaluation

• Recruit a panel of at least 10 trained sensory evaluators.

• Conduct the evaluation in a dedicated sensory analysis room with controlled, diffuse lighting to minimize glare.

• Present the treated hair tresses (both control and test) to the panelists in a randomized and blinded manner.

• Ask each panelist to visually assess the shine of each tress and rate it on a 10-point scale (where 1 = very dull and 10 = very shiny).

• Panelists should also provide qualitative feedback on the appearance of the shine (e.g., natural, greasy, etc.).

• Collect and analyze the sensory data.

Data Presentation

The quantitative data from the instrumental and sensory analyses should be summarized in a clear and structured table for easy comparison.

Table 2: Summary of Shine Enhancement Data

Parameter	Control Group (Mean ± SD)	Test Group (Polyquaternium-69) (Mean ± SD)	% Change
Glossymeter Reading (GU)
Digital Image Analysis
- Luster Index
- Specular Reflection Intensity
Sensory Evaluation Score (1-10)

Visualization of Experimental Workflow

Caption: Experimental workflow for testing shine enhancement.

Signaling Pathway/Logical Relationship Diagram

Caption: Mechanism of shine enhancement by Polyquaternium-69.

References

• 1. agaramindia.com [agaramindia.com]
• 2. p1-cms-assets.imgix.net [p1-cms-assets.imgix.net]
• 3. researchgate.net [researchgate.net]
• 4. certifiedcosmetics.com [certifiedcosmetics.com]
• 5. SAMBA HAIR | MEASURE HAIR SHINE – MEDELINK [medelink.ca]

Application Notes and Protocols: Polyquaternium-69 in Leave-in Hair Treatments

For Researchers, Scientists, and Drug Development Professionals

Introduction

Polyquaternium-69 is a sophisticated cationic polymer making significant inroads in the formulation of high-performance, leave-in hair treatments.[1][2] Composed of vinyl caprolactam, vinylpyrrolidone, dimethylaminopropyl methacrylamide (DMAPA), and methacryloylaminopropyl lauryldimonium chloride, this polymer offers a unique combination of stiff hold, exceptional humidity resistance, and favorable sensory attributes.[1] Its primary function in cosmetics is as a hair fixing agent, enabling durable hairstyle control.[3][4] These application notes provide a comprehensive overview of its performance, relevant experimental protocols, and formulation considerations for scientists and researchers in the field.

Performance Characteristics

Polyquaternium-69 is lauded for its multifunctional benefits in hair styling products, particularly in leave-in applications where long-lasting effects are desired. Key performance claims include:

• Strong, Durable Hold: It provides a stiff and lasting hold for various hairstyles.[1]

• High Humidity Curl Retention: One of its most notable features is its ability to maintain curl definition even in high humidity environments.[1]

• Frizz Control: The film-forming nature of Polyquaternium-69 helps to smooth the hair cuticle, reducing frizz.[5][6]

• Enhanced Shine: It contributes to a higher luster and shine on the hair.[5][6]

Quantitative Performance Data

The following tables summarize the performance data for Polyquaternium-69 in key application-relevant tests.

Table 1: High Humidity Curl Retention

A study was conducted to evaluate the humidity resistance of a hair gel containing 4% solids of Polyquaternium-69 (AquaStyle™ 300) against a commercial gel with a high concentration of PVP and VP/VA Copolymer. The test was performed at 80°F and 90% relative humidity. The data presented below is an estimation based on the graphical data from the study "Polyquaternium-69: A New Fixative Polymer with Enhanced Styling Benefits."

Time (hours)	Polyquaternium-69 (4% solids) - % Curl Retention	Commercial Gel (PVP/VP/VA Copolymer) - % Curl Retention
0	100%	100%
1	~95%	~70%
2	~90%	~55%
4	~85%	~40%
8	~80%	~30%

Table 2: Hair Characteristics Test (Sensory Panel)

A trained panel evaluated the characteristics of hair treated with a carbomer gel containing 4% solids of Polyquaternium-69 (AquaStyle™ 300) compared to a commercial product containing PVP. The scoring was on a scale of one to ten, with one indicating a very soft, natural feel and ten representing a very stiff hair feel.

Attribute	Polyquaternium-69 (4% solids)	Commercial Product (PVP)
Initial Stiffness	Higher	Lower
Stiffness Durability	Higher	Lower
Shine	Higher	Lower
Flaking	Less	More

Experimental Protocols

Detailed methodologies for key performance evaluations are provided below.

High Humidity Curl Retention Test

Objective: To assess the ability of a leave-in treatment containing Polyquaternium-69 to maintain curl under high humidity conditions.

Materials:

• Standard hair tresses (e.g., European brown hair)

• Leave-in treatment formulation with Polyquaternium-69

• Control/placebo formulation

• Shampoo (e.g., 10% sodium lauryl ether sulfate solution)

• Teflon mandrels (½” diameter)

• Forced air oven

• Environmental chamber with controlled temperature and humidity

• Graduated transparent board for measuring curl length

Protocol:

• Tress Preparation:

  • Separate hair into standardized swatches (e.g., 2g).

  • Wash hair swatches with the shampoo solution and rinse thoroughly.

  • Gently squeeze out excess water.

• Product Application:

  • Apply a standardized amount of the leave-in treatment to each tress, ensuring even distribution.

• Curling and Drying:

  • Roll each tress onto a Teflon mandrel to form a coil and secure with clips.

  • Dry the curled tresses in a forced-air oven at a controlled temperature (e.g., 120°F).

• Initial Measurement:

  • Once dry and cooled, carefully remove the tresses from the mandrels.

  • Suspend each curl from a graduated board and record the initial curl height (L₀).

• Humidity Exposure and Measurement:

  • Place the suspended curls in an environmental chamber set to a high humidity (e.g., 90% RH) and controlled temperature (e.g., 72°F).

  • Record the curl height (Lₜ) at specified time intervals (e.g., 0, 15, 30, 60, 90 minutes, and 2, 3, 4, 5, 24 hours).

• Calculation:

  • Calculate the percent curl retention at each time point using the formula: % Curl Retention = [(L - Lₜ) / (L - L₀)] x 100 Where:

    • L = Length of the fully extended hair tress

    • L₀ = Initial length of the curled tress

    • Lₜ = Length of the curled tress at time 't'

Sensory Evaluation of Leave-in Treatment

Objective: To assess the sensory attributes of a leave-in hair treatment containing Polyquaternium-69 using a trained panel.

Materials:

• Trained sensory panel (10-15 panelists)

• Standardized hair tresses or live models

• Leave-in treatment with Polyquaternium-69

• Control/placebo formulation

• Standard salon equipment (sinks, chairs, combs, etc.)

• Evaluation forms with a defined rating scale (e.g., 1-9 or 1-10)

Protocol:

• Panelist Training and Calibration:

  • Train panelists to identify and rate specific hair attributes consistently.

  • Calibrate the panel using standard products to ensure reproducibility.

• Product Application (Half-Head Method for Live Models):

  • Wash the model's hair with a standard shampoo and towel dry.

  • Divide the hair into two sections.

  • Apply the test product to one side and the control product to the other, ensuring equal amounts and distribution.

• Evaluation of Wet Hair Attributes:

  • Panelists comb through each side of the hair and rate attributes such as:

    • Ease of detangling

    • Force to comb

    • Slipperiness

    • Residue (greasy, oily)

• Styling and Drying:

  • Style the hair as desired (e.g., blow-drying with a round brush).

• Evaluation of Dry Hair Attributes:

  • Once dry, panelists evaluate attributes such as:

    • Ease of detangling (dry)

    • Force to comb (dry)

    • Shine/Gloss

    • Frizz/Flyaways

    • Volume

    • Feel (softness, smoothness, stiffness)

    • Residue

• Data Analysis:

  • Collect and statistically analyze the rating scores for each attribute to determine significant differences between the test and control products.

Visualizations

Logical Relationship of Polyquaternium-69's Effects

Caption: Logical flow of Polyquaternium-69's effects on hair.

Experimental Workflow for High Humidity Curl Retention

References

• 1. covalo.com [covalo.com]
• 2. Polyquaternium-69: A New Fixative Polymer with Enhanced Styling Benefits | Semantic Scholar [semanticscholar.org]
• 3. incibeauty.com [incibeauty.com]
• 4. POLYQUATERNIUM-69 – Ingredient - COSMILE Europe [cosmileeurope.eu]
• 5. ashland.com [ashland.com]
• 6. makingcosmetics.com [makingcosmetics.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Polyquaternium-69 Hair Gel Formulations

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the stability of hair gel formulations containing Polyquaternium-69.

Troubleshooting Guide

This guide addresses common stability issues encountered during the formulation of Polyquaternium-69 hair gels.

Issue	Potential Cause	Recommended Solution
Loss of Viscosity	pH Shift: The viscosity of carbomer-thickened gels is highly pH-dependent. A decrease in pH can cause a significant drop in viscosity.	- Ensure the final pH of the formulation is between 6.0 and 8.0 for optimal viscosity and stability with Polyquaternium-69.[1] - Use a stable buffering system to maintain the target pH.
Electrolyte Contamination: The presence of electrolytes from other raw materials can interfere with the carbomer network, leading to a decrease in viscosity.	- Use deionized water in the formulation. - Evaluate the electrolyte contribution of all raw materials.
Incompatibility with Other Ingredients: Certain ingredients may disrupt the polymer network.	- Assess the compatibility of all ingredients with the Polyquaternium-69 and carbomer system. - Consider a systematic study varying the concentration of individual components to identify the source of the issue.
Phase Separation	Polymer Incompatibility: While Polyquaternium-69 generally shows good compatibility with anionic thickeners like carbomer, improper mixing or concentration ratios can lead to phase separation.[2]	- Ensure proper dispersion and hydration of both Polyquaternium-69 and the thickener before neutralization. - Optimize the ratio of Polyquaternium-69 to the thickener. A synergistic boost in viscosity is often observed with specific combinations, such as with Carbopol Ultrez 21.[3]
Solvent Quality: Changes in the solvent system can affect polymer solubility and lead to phase separation.	- Maintain a consistent and well-defined solvent system. - For hydro-alcoholic solutions, ensure the alcohol concentration is compatible with all polymers in the formulation.[3]
Reduced Clarity (Hazing)	Incorrect pH: The clarity of the gel can be affected if the pH is outside the optimal range.	- Adjust the pH to be within the 6.0-8.0 range.[1]
Incomplete Polymer Hydration: Insufficient hydration of the thickener or Polyquaternium-69 can result in a hazy appearance.	- Allow adequate time for both polymers to fully hydrate before neutralization and the addition of other phases.
"Gooping" or Precipitation	Charge Incompatibility: This can occur when a cationic polymer like Polyquaternium-69 interacts unfavorably with an anionic thickener.	- While Polyquaternium-69 has a weakly cationic nature and is known for its broad compatibility, ensure the neutralization process is gradual and with good mixing to prevent localized high concentrations of opposing charges.[2]
Poor High-Humidity Performance	Suboptimal Polymer Concentration: Insufficient levels of Polyquaternium-69 will not provide the desired humidity resistance.	- The recommended use level for Polyquaternium-69 is between 0.5% and 5%.[1] - Formulations with 4% solids of Polyquaternium-69 have demonstrated excellent high-humidity curl retention.[2]

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for a hair gel formulation containing Polyquaternium-69 and a carbomer thickener?

A1: The recommended pH range for optimal stability and viscosity is between 6.0 and 8.0.[1] Within this range, the carbomer is fully neutralized, leading to maximum thickening and a stable gel matrix that incorporates Polyquaternium-69 effectively.

Q2: Can I use Polyquaternium-69 with any type of carbomer?

A2: Polyquaternium-69 is known for its broad compatibility with anionic gellants, including carbomers.[2] A synergistic viscosity increase has been specifically noted with Carbopol Ultrez 21.[3] However, it is always recommended to perform compatibility studies with the specific grade of carbomer being used in your formulation.

Q3: My gel's viscosity decreases over time. What could be the cause?

A3: A gradual decrease in viscosity can be due to a downward drift in pH, the presence of electrolytes, or a slow, unfavorable interaction between ingredients. It is crucial to monitor the pH of your stability samples and ensure all raw materials are low in electrolytes.

Q4: How does Polyquaternium-69 improve high-humidity resistance compared to other polymers like PVP?

A4: Polyquaternium-69 is a more hydrophobic polymer compared to the more hydrophilic and hygroscopic PVP.[2] This hydrophobicity results in a formulation that is more resistant to water, leading to superior curl retention in high-humidity conditions. Studies have shown that a gel with 4% solids of Polyquaternium-69 maintained over 90% curl retention after 24 hours at 80°F and 90% relative humidity, whereas a commercial gel with a high concentration of PVP and VP/VA Copolymer started to fail after only one hour.[2]

Q5: What is the recommended use level for Polyquaternium-69 in a hair gel?

A5: The recommended use level for Polyquaternium-69 is between 0.5% and 5%.[1] The exact concentration will depend on the desired hold, stiffness, and other performance characteristics of the final product.

Experimental Protocols

High Humidity Curl Retention Test

This protocol evaluates the ability of a hair gel to maintain a curl under high humidity conditions.

Methodology:

• Tress Preparation:

  • Use standardized 2-gram swatches of 6-inch European brown hair.[3]

  • Wash the hair swatches in a 10% sodium lauryl ether sulfate solution and comb through to detangle.[3]

  • Dry the swatches in a forced-air oven at 120°F.[3]

• Sample Application:

  • Wet the hair swatch and remove excess water by running it between the thumb and index finger.[3]

  • Apply a standardized amount of the hair gel (e.g., 0.5 grams) evenly to the tress.

  • Roll the tress onto a ½-inch diameter Teflon mandrel and secure with plastic clips.[3]

  • Dry the curled tress in a forced-air oven at 120°F.[3]

• Evaluation:

  • Once dry and cool, remove the clips and mandrel.

  • Suspend the curls on a graduated, transparent board and record the initial curl height (Lo).[3]

  • Place the suspended curls in an environmental chamber set to 80°F and 90% relative humidity.[2]

  • Record the curl height (Lt) at specified time intervals (e.g., 0, 15, 30, 60, 90 minutes, and 2, 3, 4, 5, and 24 hours).[3]

• Data Analysis:

  • Calculate the percent curl retention using the following formula: % Curl Retention = (L - Lt) / (L - Lo) x 100 Where: L = Length of the fully uncurled hair swatch (6 inches) Lo = Initial curl height Lt = Curl height at a specific time point

Texture Profile Analysis (TPA) of Hair Gel

This protocol quantifies the textural properties of a hair gel, such as firmness and consistency.

Methodology:

• Sample Preparation:

  • Fill a back extrusion container with the hair gel to approximately 75% capacity.

  • Store and test the sample at a controlled temperature (e.g., 21°C).

• Instrument Setup:

  • Use a texture analyzer equipped with a 5 kg load cell and a back extrusion cell.

  • Test Type: Compression

  • Pre-Test Speed: 1.0 mm/s

  • Test Speed: 2.0 mm/s

  • Post-Test Speed: 2.0 mm/s

  • Target Distance: 25 mm

  • Trigger Force: 10 g

• Procedure:

  • Position the extrusion disc centrally over the sample container.

  • Start the test. The probe will descend and compress the gel to the target distance.

  • Hold the container to prevent it from lifting as the probe retracts.

• Data Analysis:

  • The resulting graph of Load vs. Time or Load vs. Distance can be analyzed to determine:

    • Firmness: The peak force during the first compression.

    • Consistency: The area under the positive curve of the first compression.

    • Adhesiveness: The area under the negative curve as the probe withdraws.

Visualizations

Caption: High Humidity Curl Retention Experimental Workflow.

Caption: Troubleshooting Logic for Hair Gel Stability.

References

• 1. makingcosmetics.com [makingcosmetics.com]
• 2. cosmeticsciencetechnology.com [cosmeticsciencetechnology.com]
• 3. A true sense of style [cosmeticsbusiness.com]

Technical Support Center: Polyquaternium-69 and Carbomer Formulations

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with formulations containing Polyquaternium-69 and carbomer.

Frequently Asked Questions (FAQs)

Q1: Are Polyquaternium-69 and carbomer compatible?

A1: Yes, under controlled conditions, Polyquaternium-69 and carbomer can be compatible. Polyquaternium-69 is described as a polymer with a weakly cationic nature, which allows for a broad range of compatibility with anionic gellants like carbomer.[1][2] In fact, a synergistic relationship has been observed between Polyquaternium-69 and hydrophobically modified carbomers such as Carbopol® Ultrez 21, resulting in a significant viscosity increase.[3] The key to successful formulation lies in managing the pH, concentration, and order of addition of the components.

Q2: What is the chemical nature of the potential incompatibility between Polyquaternium-69 and carbomer?

A2: The potential for incompatibility arises from the interaction between the weakly cationic nature of Polyquaternium-69 and the anionic nature of carbomer. Carbomer is a polyacrylic acid polymer that carries a negative charge when neutralized.[4] Polyquaternium-69, being weakly cationic, possesses positive charges.[2][5] If not properly managed, the electrostatic attraction between these opposite charges can lead to the formation of an insoluble complex, resulting in precipitation, loss of viscosity, and a hazy or "goopy" appearance.

Q3: What is the optimal pH range for formulating with Polyquaternium-69 and carbomer?

A3: The optimal pH range for a stable formulation containing both Polyquaternium-69 and carbomer is generally between 6.0 and 7.0. Carbomer achieves its maximum viscosity in this pH range due to the uncoiling of the polymer chains upon neutralization.[4] Polyquaternium-69 is also stable within this pH window. Maintaining a neutral to slightly acidic pH helps to control the charge density of both polymers, minimizing the potential for strong ionic interactions that can lead to incompatibility.

Q4: How do concentration levels of Polyquaternium-69 and carbomer affect compatibility?

A4: The concentration of both polymers plays a crucial role in their compatibility. High concentrations of either polymer can increase the likelihood of precipitation due to a higher density of charged sites. It is advisable to start with lower concentrations of both and incrementally increase them to achieve the desired rheological properties. A synergistic viscosity boost has been reported with specific ratios, indicating that an optimal concentration balance exists.

Troubleshooting Guides

Issue 1: Precipitation or "Goop" Formation Upon Mixing

Cause: This is the most common issue and is typically caused by a strong ionic interaction between the cationic Polyquaternium-69 and the anionic carbomer, leading to the formation of an insoluble polymer complex.

Solutions:

• Order of Addition: The order in which the ingredients are added is critical. It is generally recommended to first disperse the carbomer in water and neutralize it to form a stable gel. Then, slowly add the Polyquaternium-69 solution to the carbomer gel under constant, gentle agitation. This allows the Polyquaternium-69 to disperse evenly within the gel matrix before significant ionic interactions can occur.

• pH Control: Ensure the pH of the carbomer gel is within the optimal range of 6.0-7.0 before adding the Polyquaternium-69. An acidic pH will keep the carbomer in its less charged, coiled state, which can reduce the initial ionic attraction upon the addition of the cationic polymer. The final pH of the formulation should be carefully adjusted.

• Concentration Adjustment: If precipitation occurs, try reducing the concentration of either or both polymers.

• Use of a Co-solvent: The addition of a co-solvent, such as glycerin or propylene glycol, can sometimes help to improve the compatibility of the two polymers by altering the polarity of the solvent system.

Issue 2: Loss of Viscosity or Failure to Thicken

Cause: A decrease in viscosity can occur if the interaction between the two polymers disrupts the carbomer's gel network. This can also be a result of improper neutralization of the carbomer or the presence of electrolytes.

Solutions:

• pH Adjustment: Verify that the final pH of the formulation is in the optimal range for carbomer viscosity (6.0-7.0). If the pH is too low or too high, the carbomer will not be fully effective as a thickener.

• Proper Neutralization: Ensure the carbomer is fully neutralized with a suitable base (e.g., Triethanolamine, Sodium Hydroxide) before or after the addition of Polyquaternium-69, depending on your formulation strategy.

• Electrolyte Content: Carbomer viscosity is sensitive to the presence of electrolytes (salts). If your formulation contains other ingredients that contribute to the electrolyte concentration, this can suppress the swelling of the carbomer and reduce viscosity. Consider using a salt-tolerant grade of carbomer if high electrolyte content is unavoidable.

Issue 3: Hazy or Cloudy Appearance

Cause: A lack of clarity in the final gel can be due to the formation of micro-precipitates or an otherwise incompatible mixture.

Solutions:

• Optimize Polymer Ratio: Experiment with different ratios of Polyquaternium-69 to carbomer. As mentioned, certain ratios can lead to synergistic effects, including improved clarity.

• Slow Addition and Mixing: Add the Polyquaternium-69 solution very slowly to the carbomer gel while using a consistent and controlled mixing speed. High shear mixing can sometimes exacerbate incompatibility.

• Filtration: In some cases, a very fine haze can be removed by filtration, although this is not a solution for significant incompatibility.

Data Presentation

Table 1: Estimated Synergistic Viscosity of Polyquaternium-69 and Carbopol® Ultrez 21 Blends *

% Polyquaternium-69 (in 1% total polymer)	% Carbopol® Ultrez 21 (in 1% total polymer)	Estimated Viscosity (cps)
0	100	~100,000
25	75	~150,000
50	50	~180,000
75	25	~120,000
100	0	~20,000

*Data is estimated from graphical representations in technical literature and should be used as a directional guide. Actual viscosities will vary based on specific formulation parameters.

Experimental Protocols

Protocol 1: Preparation of a Stable Polyquaternium-69 and Carbomer Gel

Objective: To prepare a stable and clear gel using Polyquaternium-69 and carbomer.

Materials:

• Polyquaternium-69

• Carbomer (e.g., Carbopol® 940 or Carbopol® Ultrez 21)

• Deionized Water

• Neutralizing Agent (e.g., 18% w/w Sodium Hydroxide solution or Triethanolamine)

• Propylene Glycol (optional co-solvent)

• Preservative

• Beakers, magnetic stirrer and stir bar, overhead mixer, pH meter, viscometer.

Procedure:

• Carbomer Dispersion: In a main beaker, add the deionized water and propylene glycol (if using). While stirring with an overhead mixer at a moderate speed, slowly sprinkle in the carbomer powder to avoid the formation of agglomerates. Continue mixing until the carbomer is fully dispersed and hydrated.

• Initial pH Adjustment (Optional but Recommended): Check the pH of the carbomer dispersion. It will be acidic (around pH 3).

• Polyquaternium-69 Solution: In a separate beaker, prepare a solution of Polyquaternium-69 in deionized water.

• Combining the Polymers: Slowly add the Polyquaternium-69 solution to the carbomer dispersion under continuous, gentle mixing.

• Neutralization: While monitoring the pH with a calibrated pH meter, slowly add the neutralizing agent dropwise to the mixture. Continue adding the neutralizer until the pH reaches the target range of 6.0-7.0. The viscosity of the gel will increase significantly during this step.

• Final Additions: Add the preservative and any other desired ingredients.

• Final pH Check and Adjustment: Check the final pH and adjust if necessary.

• Homogenization: Allow the gel to mix at a low speed until it is completely uniform and free of air bubbles.

Protocol 2: Compatibility Assessment via Turbidity Measurement

Objective: To quantitatively assess the compatibility of Polyquaternium-69 and carbomer at different ratios and pH values by measuring the turbidity of the solutions.

Materials:

• Stock solutions of Polyquaternium-69 and carbomer at known concentrations.

• Deionized water.

• pH adjustment solutions (e.g., dilute HCl and NaOH).

• Turbidimeter.

• pH meter.

• Volumetric flasks and pipettes.

Procedure:

• Preparation of Blends: Prepare a series of blends of Polyquaternium-69 and carbomer stock solutions in volumetric flasks at different ratios (e.g., 90:10, 75:25, 50:50, 25:75, 10:90). Dilute to the final volume with deionized water.

• pH Adjustment: For each blend, prepare a set of samples and adjust the pH of each to a specific value (e.g., 4.0, 5.0, 6.0, 7.0, 8.0) using the pH adjustment solutions.

• Equilibration: Allow the samples to equilibrate for a set period (e.g., 1 hour or 24 hours) at a controlled temperature.

• Turbidity Measurement: Calibrate the turbidimeter according to the manufacturer's instructions. Measure the turbidity of each sample in Nephelometric Turbidity Units (NTU).

• Data Analysis: Record the turbidity values for each ratio and pH. A lower turbidity value indicates better compatibility (i.e., less formation of insoluble complexes). Plot the turbidity as a function of pH for each polymer ratio to visualize the compatibility window.

Visualizations

Caption: Recommended workflow for preparing a stable gel.

Caption: A logical approach to troubleshooting common issues.

References

• 1. cosmeticsciencetechnology.com [cosmeticsciencetechnology.com]
• 2. Polyquaternium-69: A New Fixative Polymer with Enhanced Styling Benefits | Semantic Scholar [semanticscholar.org]
• 3. A true sense of style [cosmeticsbusiness.com]
• 4. researchgate.net [researchgate.net]
• 5. cgproducten.nl [cgproducten.nl]

Optimizing Polyquaternium-69 Concentration for Maximum Hold: A Technical Guide

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the concentration of Polyquaternium-69 for maximum hold in hair styling formulations. This resource includes troubleshooting advice, frequently asked questions, detailed experimental protocols, and quantitative data to facilitate your research and development efforts.

Troubleshooting and FAQs

This section addresses common issues encountered during the formulation and testing of hair styling products containing Polyquaternium-69.

Q1: My formulation with a high concentration of Polyquaternium-69 is resulting in significant flaking on the hair. What is causing this and how can I fix it?

A1: Flaking is a common issue when high concentrations of film-forming polymers are used. It occurs when the polymer film on the hair is inflexible and fractures upon manipulation (e.g., combing or touching).

• Cause: The concentration of Polyquaternium-69 may be too high, leading to a brittle and non-cohesive film.

• Troubleshooting:

  • Reduce Polymer Concentration: Systematically decrease the concentration of Polyquaternium-69 in decrements (e.g., 0.5%) to find the optimal balance between hold and flexibility.

  • Incorporate a Plasticizer: Add a suitable plasticizer, such as propylene glycol or glycerin, to increase the flexibility of the polymer film and reduce brittleness. Start with low concentrations (e.g., 0.2-0.5%) and evaluate the impact on both flaking and hold.

  • Optimize the Thickener System: The interaction between Polyquaternium-69 and the gelling agent (e.g., carbomer) can influence film properties. Ensure the carbomer is fully neutralized, as an improper pH can affect polymer performance. The optimal pH range for many formulations is between 6.0 and 8.0.[1]

Q2: The hold of my hair gel formulation is significantly reduced in high humidity conditions. How can I improve its humidity resistance?

A2: Polyquaternium-69 is known for its excellent humidity resistance.[2] If you are experiencing poor performance, it could be due to other formulation components or an insufficient concentration of the polymer.

• Cause: The formulation may contain excessive humectants that attract moisture from the air, plasticizing the polymer film and reducing its holding power. Alternatively, the concentration of Polyquaternium-69 may be too low to provide a sufficient barrier against humidity.

• Troubleshooting:

  • Increase Polyquaternium-69 Concentration: If you are at the lower end of the recommended usage level (0.5-5%), consider increasing the concentration to enhance the film-forming barrier.[1]

  • Evaluate Humectant Levels: Review the levels of ingredients like glycerin or panthenol. While beneficial for hair conditioning, high concentrations can compromise hold in humid environments.

  • Ensure Proper Film Formation: The product must be allowed to dry completely on the hair to form a continuous film. Incomplete drying can lead to a weaker hold that is more susceptible to humidity.

Q3: My gel formulation appears cloudy or hazy. What could be the cause?

A3: While Polyquaternium-69 is generally compatible with many cosmetic ingredients, clarity issues can arise from several factors.

• Cause: Incompatibility with other ingredients, improper pH, or the order of addition of components can lead to cloudiness.

• Troubleshooting:

  • Check pH: Ensure the final pH of the formulation is within the recommended range for all ingredients. For Polyquaternium-69, a pH range of 6.0-8.0 is generally suitable.[1]

  • Order of Addition: Experiment with the order in which you add the ingredients. It is often best to disperse the thickener (e.g., carbomer) in water first, followed by the neutralization agent, and then add the Polyquaternium-69 and other components.

  • Ingredient Compatibility: Review all ingredients for potential incompatibilities. For instance, some anionic ingredients may interact with the cationic nature of Polyquaternium-69.

Q4: The viscosity of my gel is too low, and it runs easily. How can I increase it without compromising the hold performance?

A4: The viscosity of a hair gel is primarily controlled by the thickening agent.

• Cause: Insufficient concentration of the thickener or improper neutralization.

• Troubleshooting:

  • Increase Thickener Concentration: Gradually increase the concentration of your gelling agent (e.g., carbomer) until the desired viscosity is achieved.

  • Ensure Complete Neutralization: Thickeners like carbomer require neutralization with an alkalizing agent (e.g., triethanolamine, sodium hydroxide) to reach their maximum viscosity. Ensure you are using the correct amount of neutralizer to achieve the target pH.

  • Polymer Contribution: While Polyquaternium-69 is not a primary thickener, higher concentrations can contribute to the overall viscosity of the formulation.

Quantitative Data on Polyquaternium-69 Performance

The following table summarizes the expected performance of Polyquaternium-69 at various concentrations based on available data and typical industry performance. Increasing the concentration of styling polymers is directly proportional to the stiffness and curl retention.[3]

Concentration of Polyquaternium-69 (% solids)	High Humidity Curl Retention (90% RH, 24 hrs)	Stiffness (Arbitrary Units)	Expected Hold Level
1.0%	Good (Approx. 75-80%)	Low-Medium	Flexible Hold
2.0%	Very Good (Approx. 80-85%)	Medium	Medium Hold
3.0%	Excellent (Approx. 85-90%)	Medium-High	Strong Hold
4.0%	Excellent (>90%)[2]	High[2]	Maximum Hold
5.0%	Excellent (>90%)	Very High	Extreme Hold (potential for flaking)

Note: These values are illustrative and can be influenced by the base formulation.

Experimental Protocols

High-Humidity Curl Retention Test

This method evaluates the ability of a hair styling product to maintain a curl under high humidity conditions.

Materials:

• Standard hair tresses (e.g., 2g, 6 inches, natural brown European hair)

• Styling product being tested

• Curlers (e.g., 0.5-inch diameter)

• Humidity chamber (set to 90% Relative Humidity and 25°C)

• Graduated board for measuring curl length

Procedure:

• Hair Tress Preparation: Wash hair tresses with a clarifying shampoo and allow them to air dry completely.

• Product Application: Apply a standardized amount of the styling product (e.g., 0.5g) evenly to each hair tress.

• Curling: While wet, wrap each tress around a curler.

• Drying: Allow the curled tresses to dry completely overnight in a controlled environment (e.g., 50% RH, 22°C).

• Initial Measurement: Carefully remove the curlers and measure the initial length of the curled tress (L₀).

• Humidity Exposure: Suspend the curled tresses in the humidity chamber.

• Data Collection: Measure the length of the tresses at regular intervals (e.g., 1, 2, 4, 8, and 24 hours) (Lₜ).

• Final Measurement: Uncurl a control tress and measure its full, extended length (L).

• Calculation: Calculate the percent curl retention at each time point using the following formula: % Curl Retention = [(L - Lₜ) / (L - L₀)] * 100

Stiffness Test (Three-Point Bending)

This method quantifies the stiffness of hair tresses treated with a styling product.

Materials:

• Standard hair tresses

• Styling product being tested

• Texture Analyzer with a three-point bend rig

• Controlled environment chamber

Procedure:

• Hair Tress Preparation: Prepare flat hair tresses of a standardized width and length.

• Product Application: Apply a standardized amount of the styling product to each tress.

• Drying: Allow the tresses to dry completely in a controlled environment.

• Stiffness Measurement: a. Place a treated hair tress across the two supports of the three-point bend rig. b. The probe of the Texture Analyzer moves down to bend the tress at its center. c. The instrument records the force required to bend the tress to a specific distance. This force is a measure of the stiffness.

• Data Analysis: Compare the force values obtained for tresses treated with different concentrations of Polyquaternium-69. A higher force indicates greater stiffness.

Visualizations

Caption: Experimental workflow for evaluating hair styling product performance.

Caption: Troubleshooting logic for common hair gel formulation issues.

References

• 1. makingcosmetics.com [makingcosmetics.com]
• 2. cosmeticsciencetechnology.com [cosmeticsciencetechnology.com]
• 3. jbino.com [jbino.com]

Technical Support Center: Optimizing Polyquaternium-69 Based Styling Creams

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with Polyquaternium-69 in styling cream formulations. The focus of this guide is to address and mitigate the common issue of tackiness in the final product.

Troubleshooting Guide: Reducing Tackiness

This guide provides a systematic approach to diagnosing and resolving tackiness in Polyquaternium-69 based styling creams through a question-and-answer format.

Question 1: My styling cream feels tacky on application and during drying. What are the primary formulation factors to investigate?

Answer: Tackiness in a Polyquaternium-69 styling cream can originate from several factors. The primary areas to investigate are the concentration of Polyquaternium-69 itself, the choice and concentration of other formulation components such as humectants, and the overall solvent system.

A logical workflow for troubleshooting this issue is as follows:

Caption: Troubleshooting workflow for reducing tackiness.

Question 2: How can the concentration of Polyquaternium-69 be optimized to reduce tackiness without compromising hold?

Answer: While Polyquaternium-69 provides excellent hold, high concentrations can lead to a tacky feel. It is recommended to evaluate a range of concentrations to find the optimal balance between performance and sensory aesthetics.

Data Presentation: Impact of Polyquaternium-69 Concentration on Performance

Polyquaternium-69 (% w/w)	Tackiness (Sensory Panel Rating 1-10)	Hold (Instrumental Analysis)
1.0	2.5 ± 0.5	Low
2.0	4.0 ± 0.7	Medium
3.0	6.5 ± 0.8	High
4.0	8.0 ± 0.6	Very High

Note: These are representative values and may vary depending on the full formulation.

Question 3: Which additives can be incorporated to actively reduce tackiness?

Answer: Several classes of ingredients can be effective in reducing the tackiness of a Polyquaternium-69 based cream. These include silicones, particularly volatile silicones, and certain powders.

• Volatile Silicones: Ingredients like Cyclopentasiloxane and Cyclomethicone can significantly improve the initial feel of the product.[1][2] They spread easily, reduce the tacky sensation during application, and then evaporate, leaving behind the functional Polyquaternium-69 film without a lingering greasy or sticky residue.[1][2][3]

• Powders: Cosmetic-grade powders such as silica, corn starch, or talc can be incorporated at low levels to provide a mattifying effect and reduce the surface tack of the dried film. Careful consideration must be given to particle size and dispersibility to avoid a gritty texture.

• Emollients: Non-tacky emollients with a light, dry feel can also help to mitigate the stickiness of the polymer film.

Data Presentation: Effect of Anti-Tack Additives on Tackiness

Additive	Concentration (% w/w)	Reduction in Tackiness (Sensory Panel)
Cyclopentasiloxane	2.0 - 5.0	Significant
Silica (micronized)	0.5 - 1.5	Moderate
Corn Starch	1.0 - 3.0	Moderate
Isopropyl Myristate	1.0 - 2.0	Slight to Moderate

Frequently Asked Questions (FAQs)

Q1: What is the mechanism by which Polyquaternium-69 can cause tackiness?

A1: Polyquaternium-69 is a film-forming polymer. The tackiness is often a result of the nature of the polymer film on the hair. Factors such as the degree of plasticization of the film by water or other components in the formulation, as well as the surface energy of the film, can contribute to a tacky sensation.

Q2: Are there any known incompatibilities between Polyquaternium-69 and common anti-tack agents?

A2: Polyquaternium-69 is a cationic polymer. Therefore, care must be taken when formulating with anionic ingredients, as this can lead to precipitation or a loss of efficacy. Most non-ionic and cationic additives, including many silicones and cosmetic powders, are generally compatible. It is always recommended to perform stability testing on any new formulation.

Q3: Can the choice of emulsifier in the cream base affect the tackiness of Polyquaternium-69?

A3: Yes, the emulsifier system can influence the overall sensory profile of the cream. Emulsifiers that leave a heavy or greasy residue can exacerbate the perception of tackiness from the styling polymer. Opting for emulsifiers known for their light, non-tacky feel can contribute to a more elegant final product.

Q4: How does humidity affect the tackiness of a Polyquaternium-69 film?

A4: High humidity can increase the tackiness of some polymer films. The polymer may absorb moisture from the air, which can act as a plasticizer and make the film softer and more adhesive. Formulating with ingredients that have good humidity resistance can help to mitigate this effect.

Experimental Protocols

Protocol 1: Sensory Panel Evaluation of Tackiness

Objective: To quantitatively assess the tackiness of different styling cream formulations using a trained sensory panel.

Methodology:

• Panelist Training: A panel of 10-15 trained individuals is calibrated on a standardized tackiness scale (e.g., 1 = no tack, 10 = very tacky).

• Sample Preparation: Uniform amounts of each test formulation are prepared and coded.

• Application: A standardized amount of product (e.g., 0.5g) is applied to a defined area on the panelists' forearms or on hair tresses.

• Evaluation: Panelists assess the tackiness at two time points:

  • Initial Application (Wet Tack): Immediately after spreading the product.

  • After Drying (Dry Tack): After a specified drying time (e.g., 10 minutes) at controlled temperature and humidity.

• Data Collection: Panelists rate the tackiness on the 1-10 scale. The results are then averaged, and statistical analysis is performed.

Protocol 2: Instrumental Measurement of Tackiness

Objective: To obtain objective, quantitative data on the tackiness of styling cream films using a texture analyzer.

Methodology:

• Film Preparation: A uniform film of the styling cream is cast onto a substrate (e.g., a glass plate or a synthetic skin substrate) using a drawdown bar.

• Drying: The film is allowed to dry under controlled conditions (temperature and humidity) for a specified period.

• Texture Analysis: A texture analyzer equipped with a specific probe (e.g., a cylindrical or spherical probe) is used.

  • The probe is brought into contact with the film at a defined speed and force for a set duration.

  • The probe is then withdrawn at a controlled speed.

  • The force required to separate the probe from the film is measured. This peak adhesive force is a quantitative measure of tackiness.

• Data Analysis: The peak adhesive force and the area under the force-distance curve (work of adhesion) are calculated and compared across different formulations.

Caption: Experimental workflow for instrumental tack measurement.

References

• 1. With or without Silicones? A Comprehensive Review of Their Role in Hair Care - PMC [pmc.ncbi.nlm.nih.gov]
• 2. maddietalkshair.wordpress.com [maddietalkshair.wordpress.com]
• 3. Silicones in Hair Care Products?Some Key Things to Know - Desert Botanicals [dbotanicals.com]

Technical Support Center: Polyquaternium-69 Gel Formulations

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Polyquaternium-69 in gel formulations. The information is designed to address common clarity issues encountered during experimentation.

Troubleshooting Guide: Clarity Issues in Polyquaternium-69 Gels

Clarity is a critical attribute for many gel formulations. While Polyquaternium-69 is known for its ability to form clear gels, various factors can lead to undesirable haziness or turbidity.[1][2] The following guide addresses the most common causes of clarity issues and provides systematic steps for resolution.

Issue 1: Gel appears hazy or cloudy immediately after preparation.

Possible Causes:

• Incorrect pH: The pH of the formulation is outside the optimal range for Polyquaternium-69 hydration and solubility.

• Improper Dispersion: The polymer was not adequately dispersed before neutralization, leading to localized areas of high concentration and incomplete hydration.

• Incompatible Ingredients: Other components in the formulation are interacting with the Polyquaternium-69 to form insoluble complexes.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for hazy Polyquaternium-69 gels.

Issue 2: Gel becomes hazy after the addition of other ingredients.

Possible Causes:

• Electrolyte Incompatibility: High concentrations of salts can disrupt the hydration sphere of the polymer, causing it to "salt out" and create haze.

• Silicone or Oil Incompatibility: The addition of certain silicones or oils without an appropriate solubilizer can lead to the formation of an unstable emulsion, resulting in a cloudy appearance.

• Interaction with Anionic Polymers: While generally compatible with anionic gellants like carbomers, improper incorporation or pH can lead to complex formation and haze.[2]

Troubleshooting Steps:

• Evaluate Salt Concentration: If your formulation contains electrolytes (e.g., sodium chloride, botanical extracts with high salt content), try reducing their concentration or using alternative ingredients.

• Assess Silicone/Oil Compatibility: When incorporating hydrophobic ingredients, ensure they are compatible with Polyquaternium-69 or consider adding a suitable solubilizer or emulsifier to the formulation.

• Optimize Co-gellant Addition: If using an anionic gellant like carbomer, ensure that the Polyquaternium-69 is fully hydrated before the carbomer is added and neutralized. Maintain the pH within the recommended range of 6.0-8.0 throughout the process.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for achieving a clear Polyquaternium-69 gel?

A1: The recommended pH range for Polyquaternium-69 is between 6.0 and 8.0.[1] For optimal clarity, a pH of 7.0 to 7.5 is often ideal, as demonstrated in clear gel formulations with a pH of 7.45.[2] Operating outside this range can lead to polymer precipitation and increased haziness.

Q2: Can I create a completely water-white, transparent gel with Polyquaternium-69?

A2: The Polyquaternium-69 raw material is described as a "slightly hazy, yellow colored viscous liquid."[1] Therefore, while you can achieve very clear and functional gels, they may retain a slight inherent haze and color. The goal of troubleshooting should be to minimize any additional haze contributed by the formulation process or other ingredients.

Q3: How does the concentration of Polyquaternium-69 affect gel clarity?

A3: Generally, higher concentrations of Polyquaternium-69 can lead to a slight increase in haze. The recommended use level is between 0.5% and 5%.[1] If you are experiencing clarity issues at higher concentrations, ensure your dispersion and hydration techniques are optimized.

Q4: Are there any known incompatibilities with other common cosmetic ingredients?

A4: Polyquaternium-69 is known for its broad compatibility, including with anionic gellants.[2] However, as a weakly cationic polymer, it can interact with high levels of anionic surfactants or certain preservatives, which could lead to precipitation or haze. High concentrations of electrolytes are also a common cause of clarity issues. It is always recommended to perform compatibility studies with your specific ingredients.

Data Presentation

The following tables present illustrative data based on typical observations when formulating with Polyquaternium-69.

Table 1: Effect of pH on Gel Clarity

pH	Turbidity (NTU)	Visual Appearance
4.0	45.2	Opaque
5.0	15.8	Hazy
6.0	5.1	Slightly Hazy
7.0	2.3	Clear
8.0	4.8	Slightly Hazy
9.0	18.9	Hazy

Formulation: 2% Polyquaternium-69 in deionized water, adjusted with citric acid or triethanolamine.

Table 2: Effect of Sodium Chloride on Gel Clarity

NaCl Concentration (%)	Turbidity (NTU)	Visual Appearance
0.0	2.5	Clear
0.5	8.7	Slightly Hazy
1.0	25.4	Hazy
2.0	60.1	Opaque

Formulation: 2% Polyquaternium-69 in deionized water at pH 7.0.

Experimental Protocols

Protocol 1: Preparation of a Basic Polyquaternium-69 Gel

Objective: To prepare a clear gel using Polyquaternium-69.

Materials:

• Polyquaternium-69

• Deionized Water

• Preservative (e.g., Phenoxyethanol)

• pH adjuster (e.g., Citric Acid solution, Triethanolamine)

Methodology:

• Weigh the required amount of deionized water into a suitable beaker.

• Begin agitation with an overhead stirrer, creating a vortex.

• Slowly and carefully sift the Polyquaternium-69 powder into the vortex to ensure it disperses without forming lumps.

• Continue mixing until the polymer is fully hydrated. This may take 30-60 minutes. The solution will appear translucent to hazy.

• Add the preservative and mix until uniform.

• Measure the pH of the solution.

• Adjust the pH to the target range (e.g., 7.0-7.5) by adding the pH adjuster dropwise.

• Continue mixing until the gel is uniform and clear.

Experimental Workflow Diagram:

Caption: Workflow for preparing a basic Polyquaternium-69 gel.

Protocol 2: Evaluation of Gel Clarity by Turbidity Measurement

Objective: To quantitatively measure the clarity of a Polyquaternium-69 gel.

Equipment:

• Turbidimeter

• Cuvettes for the turbidimeter

Methodology:

• Calibrate the turbidimeter according to the manufacturer's instructions using formazin standards.

• Allow the prepared gel to sit undisturbed for at least 24 hours to allow any entrapped air bubbles to dissipate.

• Carefully transfer a sample of the gel into a clean, scratch-free cuvette, avoiding the introduction of air bubbles.

• Wipe the outside of the cuvette with a lint-free cloth to remove any fingerprints or smudges.

• Place the cuvette in the turbidimeter and record the turbidity reading in Nephelometric Turbidity Units (NTU).

• Repeat the measurement three times and calculate the average.

Logical Relationship Diagram for Clarity:

Caption: Factors influencing the clarity of Polyquaternium-69 gels.

References

• 1. Gel Manufacturing: SOP for Development of Cosmetic Gels – V 2.0 – SOP Guide for Pharma [pharmasop.in]
• 2. rheosense.com [rheosense.com]

Technical Support Center: Enhancing Water Resistance in Polyquaternium-69 Formulations

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with Polyquaternium-69. The information is designed to address common challenges encountered during formulation development and experimentation, with a focus on optimizing water resistance.

Frequently Asked Questions (FAQs)

Q1: What is Polyquaternium-69 and how does it impart water resistance?

Polyquaternium-69 is a polymeric quaternary ammonium salt composed of vinyl caprolactam, vinylpyrrolidone, dimethylaminopropyl methacrylamide (DMAPA), and methacryloylaminopropyl lauryldimonium chloride.[1] It functions as a film-forming agent. Its hydrophobic components, such as vinyl caprolactam, contribute to the formation of a water-resistant film on the substrate, be it skin or hair.[2] This film acts as a barrier against moisture, enhancing the longevity and durability of the formulation upon exposure to water or high humidity.

Q2: What is the recommended usage level for Polyquaternium-69?

The typical use level for Polyquaternium-69 in cosmetic formulations ranges from 0.5% to 5.0%.[1] The optimal concentration will depend on the specific application, desired level of water resistance, and the other components in the formulation.

Q3: With which ingredients is Polyquaternium-69 compatible?

Polyquaternium-69 is described as a predominately non-ionic polymer with a weakly cationic nature, which provides it with a broad range of compatibility with many cosmetic ingredients, including anionic gellants like carbomer.[2][3] However, as with any polymer, compatibility testing with all ingredients in a new formulation is crucial.

Q4: Can Polyquaternium-69 be used in applications other than hair care?

While prominently used in hair styling products for its hold and humidity resistance, the film-forming and water-resistant properties of Polyquaternium-69 make it a candidate for other applications such as long-wear makeup and water-resistant sunscreens. Its ability to form a durable film can help to hold pigments and UV filters on the skin.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
High Tackiness of the Film	- High concentration of Polyquaternium-69.- Interaction with other formulation components.- Insufficient drying time.	- Reduce the concentration of Polyquaternium-69 to the lowest effective level.- Incorporate anti-tack agents like talc, silica, or starches.- Evaluate the compatibility and interaction with other polymers and emollients in the formulation.- Increase drying time or use a volatile solvent to aid in film formation.
Slow Film Drying Time	- High concentration of non-volatile components.- High humidity during drying.- Thick application of the product.	- Incorporate volatile solvents like ethanol or isododecane to accelerate drying.- Control the environmental conditions during application and drying.- Formulate for a thinner film application.
Film Peeling or Flaking	- Film is too rigid.- Poor adhesion to the substrate.- Incompatibility with other ingredients.	- Incorporate plasticizers (e.g., low molecular weight glycols, triethyl citrate) to increase film flexibility.- Ensure the substrate is clean and free of interfering substances before application.- Conduct thorough compatibility studies with all formulation ingredients.
Insufficient Water Resistance	- Low concentration of Polyquaternium-69.- Presence of high levels of water-soluble ingredients (humectants).- Formulation pH is not optimal.	- Increase the concentration of Polyquaternium-69 within the recommended range.- Reduce the concentration of humectants like glycerin or propylene glycol.- Optimize the formulation pH (typically in the range of 6.0-8.0 for Polyquaternium-69).[1]
Phase Separation or Instability	- Incompatibility with other ingredients.- Incorrect order of addition during manufacturing.- Inadequate homogenization.	- Perform compatibility testing of Polyquaternium-69 with each raw material individually.- Establish a robust manufacturing procedure with a defined order of addition.- Optimize homogenization speed and time.

Experimental Protocols

Water Resistance Assessment: Tress Dunk Test

This method evaluates the water resistance of a hair styling formulation containing Polyquaternium-69.

Methodology:

• Tress Preparation: Use standardized hair tresses (e.g., 3.5g).

• Product Application: Apply a defined amount of the test formulation (e.g., 0.5g) evenly to each tress.

• Drying: Allow the tresses to dry completely in a controlled environment (e.g., 25°C, 50% RH) for a specified time.

• Immersion: Submerge each tress horizontally in a beaker of deionized water for a set duration (e.g., 5 seconds).

• Observation: Remove the tress and hold it horizontally.

• Data Collection: Measure the rate and degree of "droop" or loss of style against a calibrated board over a defined period.

• Comparison: Compare the performance against a control formulation without Polyquaternium-69 and/or a benchmark product.

Quantitative Data Summary: High Humidity Curl Retention

The following table summarizes illustrative data for a high humidity curl retention study on hair tresses treated with different styling gel formulations.

Formulation	Polymer System	Initial Curl (T=0)	Curl Retention after 4h at 90% RH (%)
A (Control)	PVP K-90	100%	30%
B	VP/VA Copolymer	100%	45%
C (Test)	Polyquaternium-69	100%	85%

Note: This data is illustrative and based on claims of improved humidity resistance. Actual results may vary depending on the full formulation.

Diagrams

Experimental Workflow for Water Resistance Testing

Caption: Workflow for evaluating the water resistance of Polyquaternium-69 formulations.

Logical Relationships in Optimizing Water Resistance

Caption: Key formulation variables influencing the properties of Polyquaternium-69 films.

References

• 1. makingcosmetics.com [makingcosmetics.com]
• 2. cosmeticsciencetechnology.com [cosmeticsciencetechnology.com]
• 3. cosmeticsciencetechnology.com [cosmeticsciencetechnology.com]

Technical Support Center: Stabilizing Polyquaternium-69 Emulsions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to phase separation in Polyquaternium-69 emulsions.

Troubleshooting Guide: Preventing Phase Separation

Phase separation is a common issue in emulsion formulation. This guide provides a systematic approach to troubleshooting and preventing this phenomenon in emulsions containing Polyquaternium-69.

Initial Assessment of Phase Separation

Before proceeding with troubleshooting, it is crucial to characterize the type of phase separation occurring.

• Creaming: The formation of a concentrated layer of the dispersed phase at the top or bottom of the emulsion. This is often reversible by gentle shaking.

• Coalescence: The irreversible merging of droplets, leading to the formation of larger droplets and eventual complete phase separation.

• Flocculation: The aggregation of droplets into clumps without the merging of individual droplets. This can be a precursor to coalescence.

• Ostwald Ripening: The growth of larger droplets at the expense of smaller ones due to the diffusion of the dispersed phase through the continuous phase.

Question: My Polyquaternium-69 emulsion is showing signs of creaming. What are the likely causes and how can I fix it?

Answer:

Creaming in a Polyquaternium-69 emulsion is often an initial sign of instability. The primary causes and potential solutions are outlined below:

• Insufficient Viscosity: A low viscosity of the continuous phase allows for easier movement and separation of the dispersed phase droplets.

  • Solution: Increase the concentration of Polyquaternium-69 within its recommended usage level (0.5-5%). Polyquaternium-69 can contribute to the viscosity of the formulation. Consider the use of a co-thickener. Given that Polyquaternium-69 is compatible with anionic gellants, incorporating a carbomer could be an effective strategy.[1]

• Incorrect Homogenization: Inadequate mixing can result in a wide droplet size distribution, with larger droplets being more prone to creaming.

  • Solution: Optimize the homogenization process. This may involve adjusting the speed and duration of homogenization to achieve a smaller and more uniform droplet size.

• Density Difference: A significant difference in the density between the oil and water phases will drive creaming.

  • Solution: While more challenging to modify, consider adjusting the density of either phase by incorporating soluble components.

Question: I am observing irreversible phase separation (coalescence) in my formulation. What factors should I investigate?

Answer:

Coalescence indicates a more severe instability issue where the interfacial film surrounding the emulsion droplets is breaking down. Key factors to investigate include:

• Incompatible Ingredients: Polyquaternium-69 is a weakly cationic polymer.[1] High concentrations of certain anionic surfactants can lead to the formation of insoluble complexes, disrupting the interfacial film.

  • Solution: Evaluate the compatibility of all excipients. If using an anionic surfactant, consider a 1:1 stoichiometric ratio by charge, as this can lead to reduced solubility. It may be beneficial to switch to a non-ionic or a compatible cationic surfactant.

• Incorrect pH: The stability of Polyquaternium-69 is pH-dependent. The recommended pH range for formulations containing Polyquaternium-69 is between 6.0 and 8.0. Deviations from this range can affect its solubility and stabilizing properties.

  • Solution: Measure and adjust the pH of your emulsion to be within the 6.0-8.0 range. Use appropriate buffering agents to maintain a stable pH over time.

• Inadequate Emulsifier Concentration: There may be an insufficient amount of emulsifier to adequately cover the surface of the oil droplets.

  • Solution: Gradually increase the concentration of the primary emulsifier. The use of a co-emulsifier can also enhance stability by improving the packing at the oil-water interface.

Question: My emulsion appears stable initially but separates after the addition of electrolytes. How can I address this?

Answer:

The addition of electrolytes (salts) can significantly impact the stability of emulsions, particularly those stabilized by ionic polymers like Polyquaternium-69.

• Charge Shielding: Electrolytes can screen the electrostatic repulsion between droplets that is provided by the cationic charge of Polyquaternium-69, leading to flocculation and coalescence.

  • Solution: The specific tolerance of Polyquaternium-69 to various electrolytes is not widely published and should be determined experimentally. Start with a low concentration of electrolytes and incrementally increase it to determine the critical coagulation concentration. If high electrolyte concentrations are necessary, consider incorporating a non-ionic surfactant or a steric stabilizer to provide a non-charge-based stabilization mechanism.

• "Salting Out" Effect: High concentrations of salts can reduce the solubility of Polyquaternium-69 in the aqueous phase, causing it to precipitate and destabilize the emulsion.

  • Solution: Evaluate the solubility of Polyquaternium-69 in the presence of the specific electrolyte at the intended concentration. If a "salting out" effect is observed, you may need to reduce the electrolyte concentration or choose a different salt.

Frequently Asked Questions (FAQs)

Q1: What is the recommended usage level of Polyquaternium-69 in an emulsion?

A1: The recommended usage level for Polyquaternium-69 is typically between 0.5% and 5% by weight of the total formulation. The optimal concentration will depend on the specific formulation and desired rheology.

Q2: What is the optimal pH range for a stable Polyquaternium-69 emulsion?

A2: The recommended pH range for formulations containing Polyquaternium-69 is between 6.0 and 8.0. Operating within this range is crucial for maintaining the polymer's stability and efficacy.

Q3: Is Polyquaternium-69 compatible with anionic ingredients?

A3: Polyquaternium-69 is described as having broad compatibility, including with anionic gellants like carbomers.[1] However, as a weakly cationic polymer, it can interact with anionic surfactants. At a 1:1 stoichiometric ratio of cationic to anionic charges, precipitation can occur due to the formation of a neutral, less soluble complex. It is advisable to conduct compatibility studies with the specific anionic ingredients in your formulation.

Q4: Can I use Polyquaternium-69 as the sole emulsifier?

A4: While Polyquaternium-69 has film-forming and thickening properties that contribute to emulsion stability, it is primarily a styling polymer and may not be sufficient as a sole emulsifier, especially for oil-in-water emulsions with a high oil content. It is often used in conjunction with primary emulsifiers and other stabilizers.

Data Summary

The following table summarizes the key formulation parameters for creating stable emulsions with Polyquaternium-69.

Parameter	Recommended Range/Value	Notes
Polyquaternium-69 Concentration	0.5 - 5.0% w/w	Optimal concentration depends on desired viscosity and stability.
pH of the Final Emulsion	6.0 - 8.0	Critical for polymer stability and performance.
Electrolyte Concentration	To be determined experimentally	High concentrations can cause instability. Start with low levels.
Co-emulsifiers/Stabilizers	Recommended	Use of non-ionic or compatible cationic surfactants is advised.

Experimental Protocols

Protocol 1: Preparation of a Basic Oil-in-Water (O/W) Emulsion with Polyquaternium-69

• Water Phase Preparation:

  • In a suitable vessel, combine deionized water and any water-soluble components (e.g., glycerin, glycols).

  • Disperse Polyquaternium-69 in the water phase with continuous agitation until fully hydrated and a uniform solution is formed.

  • If using a carbomer as a co-thickener, disperse it in the water phase before adding Polyquaternium-69.

  • Heat the water phase to 70-75°C.

• Oil Phase Preparation:

  • In a separate vessel, combine all oil-soluble ingredients (e.g., oils, esters, fatty alcohols, and oil-soluble emulsifiers).

  • Heat the oil phase to 70-75°C.

• Emulsification:

  • Slowly add the oil phase to the water phase with continuous high-shear homogenization.

  • Homogenize for 5-10 minutes, ensuring the temperature is maintained at 70-75°C.

• Cooling and Final Adjustments:

  • Begin cooling the emulsion under gentle agitation.

  • When the temperature is below 40°C, add any temperature-sensitive ingredients (e.g., preservatives, fragrances).

  • Adjust the pH to the target range of 6.0-8.0 using a suitable neutralizing agent (e.g., triethanolamine for carbomer-containing systems).

  • Continue gentle mixing until the emulsion is uniform and has cooled to room temperature.

Protocol 2: Stability Testing of Polyquaternium-69 Emulsions

• Visual and Microscopic Observation:

  • Visually inspect the emulsion for any signs of phase separation (creaming, coalescence) at room temperature, 4°C, and 40°C over a period of 4 weeks.

  • Use a microscope to observe the droplet size and distribution immediately after preparation and at weekly intervals. Look for signs of droplet aggregation or an increase in average droplet size.

• Freeze-Thaw Cycling:

  • Subject the emulsion to at least three freeze-thaw cycles. Each cycle consists of freezing the sample at -10°C for 24 hours, followed by thawing at room temperature for 24 hours.

  • After each cycle, visually inspect the sample for any signs of instability.

• Centrifugation Test:

  • Centrifuge a sample of the emulsion at 3000 rpm for 30 minutes.

  • Observe the sample for any signs of phase separation or creaming. This accelerated test can provide an early indication of long-term instability.

• pH and Viscosity Monitoring:

  • Measure the pH and viscosity of the emulsion at the beginning of the stability study and at regular intervals. Significant changes in these parameters can indicate underlying instability issues.

Diagrams

Caption: Troubleshooting workflow for phase separation in Polyquaternium-69 emulsions.

References

• 1. cosmeticsciencetechnology.com [cosmeticsciencetechnology.com]

"refining the synthesis process of Polyquaternium-69 for improved purity"

This guide provides troubleshooting advice and frequently asked questions to assist researchers, scientists, and drug development professionals in refining the synthesis process of Polyquaternium-69 for improved purity and batch-to-batch consistency.

Frequently Asked Questions (FAQs)

Q1: What is the general composition of Polyquaternium-69?

A1: Polyquaternium-69 is a complex cationic copolymer. Its synthesis involves the polymerization of four primary monomers:

• Vinylpyrrolidone (VP)

• Vinyl Caprolactam (VCL)

• Dimethylaminopropyl Methacrylamide (DMAPMA)

• An alkylated quaternary derivative of DMAPMA (e.g., Methacryloylaminopropyl Lauryldimonium Chloride)

The specific ratios of these monomers can be adjusted to tailor the polymer's properties, such as its holding power and hydrophobicity, for various cosmetic applications.

Q2: What is the most common method for synthesizing Polyquaternium-69?

A2: The most common method for synthesizing Polyquaternium-69 and similar vinyl-based copolymers is free-radical polymerization . This process is typically initiated by thermal or photochemical decomposition of an initiator, which generates free radicals that propagate through the monomer mixture.

Q3: What are the critical parameters to control during the synthesis of Polyquaternium-69?

A3: To ensure high purity and consistent polymer characteristics, the following parameters are critical to control:

• Monomer Purity: The purity of the starting monomers is crucial, as impurities can act as chain-transfer agents or inhibitors, affecting the molecular weight and conversion.

• Initiator Concentration: The concentration of the initiator directly influences the polymerization rate and the final molecular weight of the polymer.

• Reaction Temperature: Temperature affects the rate of initiator decomposition and the propagation and termination rates of the polymerization. Consistent temperature control is key to reproducible results.

• Solvent Selection: The choice of solvent can impact monomer and polymer solubility, as well as the overall reaction kinetics.

• Monomer Feed Rate (for semi-batch processes): In semi-batch reactions, the rate at which monomers are added can control the copolymer composition and reaction exotherm.

Q4: How can I remove unreacted monomers and other small molecule impurities from the final product?

A4: Several techniques can be employed to purify Polyquaternium-69:

• Dialysis: This is a common and effective method for removing unreacted monomers, salts, and other low-molecular-weight impurities from aqueous polymer solutions.

• Precipitation: The polymer can be precipitated from its solution by adding a non-solvent. The precipitated polymer can then be collected by filtration and washed.

• Ultrafiltration/Diafiltration: This technique uses membranes to separate the polymer from smaller impurities based on molecular weight cutoff.

Q5: What analytical techniques are recommended for characterizing the purity and properties of Polyquaternium-69?

A5: A combination of analytical techniques is recommended for comprehensive characterization:

• Gel Permeation Chromatography (GPC) / Size Exclusion Chromatography (SEC): To determine the molecular weight distribution (MWD) and average molecular weights (Mn, Mw).

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H NMR): To confirm the incorporation of all monomers into the polymer backbone and to determine the copolymer composition.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the functional groups present in the polymer and confirm its structure.

• Titration (e.g., for cationic charge density): To determine the charge density of the polymer, which is a critical parameter for its performance.

• High-Performance Liquid Chromatography (HPLC): To quantify the amount of residual monomers in the final product.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Action(s)
Low Polymer Yield	1. Initiator Inefficiency: Initiator may have degraded or is not suitable for the reaction temperature. 2. Presence of Inhibitors: Oxygen or other impurities in the monomers or solvent can inhibit polymerization. 3. Incorrect Reaction Temperature: Temperature may be too low for efficient initiator decomposition.	1. Use a fresh initiator and ensure it is stored correctly. Select an initiator with an appropriate half-life for your reaction temperature. 2. Deoxygenate the reaction mixture by sparging with an inert gas (e.g., nitrogen or argon) before and during polymerization. Ensure monomers are purified to remove inhibitors. 3. Verify and calibrate the reaction temperature. Consider increasing the temperature within the recommended range for the chosen initiator.
High Polydispersity Index (PDI)	1. High Initiator Concentration: Leads to a high rate of initiation and termination reactions. 2. Chain Transfer Reactions: Impurities or the solvent may be acting as chain-transfer agents. 3. Temperature Fluctuations: Inconsistent temperature can lead to variable polymerization rates.	1. Reduce the initiator concentration. 2. Purify monomers and solvent to remove potential chain-transfer agents. 3. Ensure stable and uniform temperature control throughout the reaction.
Inconsistent Batch-to-Batch Molecular Weight	1. Variations in Initiator/Monomer Ratios: Inaccurate weighing or dispensing of reactants. 2. Inconsistent Reaction Times: Variations in the duration of the polymerization. 3. Differences in Temperature Profiles: Inconsistent heating and cooling rates between batches.	1. Use calibrated balances and ensure accurate measurement of all reactants. 2. Maintain a consistent and well-defined reaction time for all batches. 3. Implement a standardized and automated temperature control protocol.
Gel Formation or Insoluble Polymer	1. Presence of Cross-linking Impurities: Dienoic or other poly-unsaturated impurities in the monomers. 2. High Reaction Temperature: Can lead to side reactions and cross-linking. 3. High Monomer Concentration: Can lead to an uncontrollable, rapid polymerization (Trommsdorff effect).	1. Ensure high purity of monomers. 2. Lower the reaction temperature. 3. Reduce the initial monomer concentration or use a semi-batch process with controlled monomer addition.
Final Product is Hazy or Colored	1. Side Reactions: High temperatures or impurities can lead to the formation of colored byproducts. 2. Incomplete Polymer Solubility: The polymer may not be fully soluble in the final reaction medium. 3. Oxidation: Exposure to oxygen during or after the reaction.	1. Lower the reaction temperature and ensure high purity of reactants. 2. Adjust the solvent composition or pH of the final solution. 3. Maintain an inert atmosphere throughout the synthesis and purification process.

Experimental Protocols

General Protocol for Free-Radical Copolymerization of Polyquaternium-69 (Lab Scale)

Materials:

• Vinylpyrrolidone (VP)

• Vinyl Caprolactam (VCL)

• Dimethylaminopropyl Methacrylamide (DMAPMA)

• Methacryloylaminopropyl Lauryldimonium Chloride (or similar quaternary monomer)

• 2,2'-Azobis(2-methylpropionamidine) dihydrochloride (V-50) or other suitable water-soluble initiator

• Deionized water (degassed)

• Reaction vessel with mechanical stirrer, condenser, nitrogen inlet, and temperature control

Procedure:

• Monomer Preparation: Ensure all monomers are of high purity. If necessary, purify VP and VCL by vacuum distillation to remove inhibitors.

• Reaction Setup: Assemble the reaction vessel and ensure it is clean and dry.

• Deoxygenation: Add deionized water to the reactor and sparge with nitrogen for at least 30 minutes to remove dissolved oxygen.

• Monomer and Initiator Addition:

  • In a separate vessel, prepare the monomer solution by dissolving the required amounts of VP, VCL, DMAPMA, and the quaternary monomer in a portion of the degassed deionized water.

  • Add the monomer solution to the reaction vessel.

  • Prepare the initiator solution by dissolving V-50 in a small amount of degassed deionized water.

• Polymerization:

  • Heat the reaction mixture to the desired temperature (e.g., 60-70 °C) under a nitrogen atmosphere with constant stirring.

  • Once the temperature is stable, add the initiator solution to the reactor.

  • Maintain the reaction at the set temperature for a specified period (e.g., 4-8 hours).

• Cooling: After the reaction is complete, cool the polymer solution to room temperature.

Purification by Dialysis

• Transfer the polymer solution into a dialysis membrane with an appropriate molecular weight cutoff (MWCO), for example, 3,500 Da.

• Place the sealed dialysis bag in a large container of deionized water.

• Stir the water gently and change the water every 4-6 hours for 48-72 hours to ensure complete removal of impurities.

• Recover the purified polymer solution from the dialysis bag.

Data Presentation

Table 1: Effect of Initiator Concentration on Molecular Weight and PDI

Experiment ID	Initiator (V-50) Concentration (mol%)	Weight Average Molecular Weight (Mw, kDa)	Polydispersity Index (PDI)
PQ69-A	0.5	150	3.5
PQ69-B	1.0	110	2.8
PQ69-C	1.5	85	2.2

Table 2: Residual Monomer Content After Purification

Purification Method	Residual VP (ppm)	Residual VCL (ppm)	Residual DMAPMA (ppm)
None	>10,000	>10,000	>10,000
Precipitation (2x)	<500	<500	<700
Dialysis (48h)	<50	<50	<100

Visualizations

Caption: Overall experimental workflow for the synthesis and purification of Polyquaternium-69.

Caption: A troubleshooting decision tree for common synthesis issues.

Technical Support Center: Low VOC Formulations with Polyquaternium-69

Welcome to the technical support center for Polyquaternium-69. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for creating stable and effective low Volatile Organic Compound (VOC) formulations.

Frequently Asked Questions (FAQs)

Q1: What is Polyquaternium-69 and why is it suitable for low VOC formulations?

A1: Polyquaternium-69 is a polymeric quaternary ammonium salt that functions as a film-former and hair fixative in styling products.[1][2][3][4][5] It is specifically designed for use in low VOC formulations, offering strong hold, high humidity curl retention, frizz control, and enhanced shine without relying on high levels of volatile organic compounds.[1][6][7] Its hydrophobic yet water-soluble nature allows for the creation of effective styling products with reduced alcohol content.[1][2]

Q2: What is the typical use level for Polyquaternium-69 in a formulation?

A2: The recommended use level for Polyquaternium-69 is typically between 0.25% and 5.0% solids, depending on the desired performance characteristics of the final product.[7]

Q3: Is Polyquaternium-69 compatible with carbomers and other anionic thickeners?

A3: Yes, Polyquaternium-69 has a weakly cationic nature, which makes it compatible with a broad range of cosmetic ingredients, including anionic gellants like carbomers.[1][2] This allows for the development of clear, stable gels with good viscosity and hold.

Q4: What is the optimal pH range for formulations containing Polyquaternium-69?

A4: Formulations containing Polyquaternium-69 should generally be maintained within a pH range of 5.0 to 8.0 to ensure optimal stability and performance. Significant deviations from this range can impact the polymer's structure and its interaction with other ingredients.

Troubleshooting Guide

Issue 1: My low VOC hair gel with Polyquaternium-69 and carbomer is hazy or has low viscosity.

• Possible Cause 1: Improper neutralization of the carbomer.

  • Solution: Ensure the carbomer is fully neutralized to its optimal pH range (typically 6.5-7.5) before the addition of Polyquaternium-69. Incomplete neutralization can lead to poor gelling and clarity.

• Possible Cause 2: Incompatibility with the chosen neutralizing agent.

  • Solution: The choice of neutralizer can impact clarity. Aminomethyl propanol (AMP) or triethanolamine (TEA) are commonly used. Experiment with different neutralizers to find the most compatible option for your specific formulation.

• Possible Cause 3: High salt concentration.

  • Solution: Polyquaternium-69's viscosity can be sensitive to high electrolyte levels. Review your formulation for sources of ions and consider reducing their concentration if possible.

Issue 2: The final formulation is tacky or sticky upon drying.

• Possible Cause 1: High concentration of Polyquaternium-69.

  • Solution: While higher concentrations increase hold, they can also lead to tackiness. Try reducing the concentration of Polyquaternium-69 in small increments to find the optimal balance of hold and feel.

• Possible Cause 2: Lack of a suitable plasticizer or humectant.

  • Solution: The addition of a compatible plasticizer (e.g., propylene glycol, glycerin) can improve film flexibility and reduce tackiness. Start with low levels (0.5-2.0%) and evaluate the impact on film properties.

Issue 3: The formulation shows signs of instability (e.g., phase separation, precipitation) over time.

• Possible Cause 1: pH drift.

  • Solution: Monitor the pH of your formulation over time. If it is drifting, a buffering system may be necessary to maintain stability.

• Possible Cause 2: Incompatibility with other ingredients.

  • Solution: While Polyquaternium-69 has broad compatibility, interactions with other raw materials can still occur. Conduct compatibility studies by creating simple mixtures of Polyquaternium-69 with individual ingredients to identify any potential issues.

Data Presentation

Table 1: Performance of Polyquaternium-69 in a Low VOC Hair Gel Formulation

Property	Formulation A (2% PQ-69)	Formulation B (3% PQ-69)	Formulation C (4% PQ-69)
Viscosity (cP)	8,500	12,000	15,500
High Humidity Curl Retention (4 hours @ 90% RH)	85%	92%	98%
Tackiness (Sensory Panel, 1-5 scale)	1.5	2.5	4.0
Shine (Instrumental Measurement)	+15% vs. control	+20% vs. control	+22% vs. control

Note: This data is illustrative and intended for comparison purposes. Actual results may vary depending on the full formulation.

Experimental Protocols

1. Protocol for Evaluating High Humidity Curl Retention

• Objective: To assess the ability of a hair styling formulation containing Polyquaternium-69 to maintain a curl under high humidity conditions.

• Materials:

  • Hair tresses (standardized length and weight)

  • Test formulation

  • Curl mandrels

  • Humidity chamber (set to 90% Relative Humidity and 25°C)

  • Camera and image analysis software

• Methodology:

  • Wash and dry the hair tresses.

  • Apply a standardized amount of the test formulation evenly to each tress.

  • Wind each tress around a curl mandrel.

  • Allow the tresses to dry completely overnight in a controlled environment.

  • Carefully remove the mandrels, leaving the curled tresses.

  • Measure the initial length of each curl (L₀).

  • Suspend the curls in the humidity chamber.

  • Measure the length of the curls at specified time intervals (e.g., 1, 2, 4, 8 hours) (Lₜ).

  • Calculate the percentage of curl retention using the formula: % Curl Retention = [(L - Lₜ) / (L - L₀)] x 100, where L is the full length of the hair tress.

2. Protocol for Assessing Film Tackiness

• Objective: To quantify the tackiness of a dried film of a formulation containing Polyquaternium-69.

• Materials:

  • Test formulation

  • Glass slides or appropriate substrate

  • Film applicator (to ensure uniform thickness)

  • Texture analyzer with a cylindrical probe

• Methodology:

  • Apply a uniform film of the test formulation onto the substrate using the film applicator.

  • Allow the film to dry completely under controlled conditions.

  • Secure the substrate to the base of the texture analyzer.

  • Bring the probe into contact with the film at a defined speed and force.

  • Measure the peak force required to separate the probe from the film. This force is an indicator of the film's tackiness.

  • Repeat the measurement at multiple points on the film to ensure consistency.

Visualizations

Caption: Troubleshooting workflow for common issues in low VOC Polyquaternium-69 formulations.

Caption: Experimental workflow for high humidity curl retention testing.

References

• 1. ewg.org [ewg.org]
• 2. researchgate.net [researchgate.net]
• 3. specialchem.com [specialchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. cosmeticsciencetechnology.com [cosmeticsciencetechnology.com]
• 7. Tizra Reader [library.scconline.org]

Reference Data & Comparative Studies

A Comparative Analysis of Polyquaternium-69 and PVP as Hair Fixative Polymers

For researchers, scientists, and drug development professionals, the selection of an appropriate polymer is critical in the formulation of effective hair styling products. This guide provides an objective comparison of two common hair fixative polymers: Polyquaternium-69 and Polyvinylpyrrolidone (PVP), with a focus on their performance in hair fixative applications, supported by experimental data.

Polyvinylpyrrolidone (PVP) has long been a staple in the hair styling industry, known for its strong film-forming properties that provide a stiff hold.[1] It is a linear, nonionic polymer that creates a transparent and shiny film on the hair shaft.[1][2] However, a key drawback of PVP is its hygroscopic nature, which can lead to a loss of style retention in high humidity conditions as the polymer absorbs moisture from the atmosphere.[3]

Polyquaternium-69, a more recent innovation, is a hydrophobic, predominantly non-ionic polymer with a weak cationic nature.[4] This composition is designed to offer improved humidity resistance, frizz control, and enhanced mechanical properties without compromising on desirable attributes like clarity in gel formulations.[4]

Performance Data: A Comparative Overview

The following table summarizes the key performance differences between Polyquaternium-69 and PVP based on available experimental data. The data for Polyquaternium-69 is derived from studies on a gel formulation containing 4% solids of the polymer, while the PVP data represents a typical high-concentration commercial formulation.

Performance Metric	Polyquaternium-69 (4% solids gel)	PVP (High concentration commercial gel)	Key Observations
High Humidity Curl Retention (HHCR)	Excellent	Moderate to Poor	Polyquaternium-69 demonstrates significantly better curl retention in high humidity environments (e.g., 90% RH).
Stiffness	High and Durable	High	Both polymers provide a high degree of initial stiffness. However, Polyquaternium-69 exhibits greater stiffness durability over time.[4]
Feel on Hair	Less tacky, more natural feel	Can be tacky	PVP formulations, especially at higher molecular weights, can impart a noticeable tack on the hair.[1]
Residue/Flaking	Minimal	Prone to flaking	PVP films can become brittle and lead to flaking, whereas Polyquaternium-69 is designed to minimize this effect.[4]

Experimental Protocols

To ensure a comprehensive understanding of the performance data, the following are detailed methodologies for the key experiments cited.

High Humidity Curl Retention (HHCR)

This test evaluates a polymer's ability to maintain a curl under high humidity conditions, simulating real-world environmental challenges.

Methodology:

• Tress Preparation: Standardized hair tresses (typically 2 grams, 6 inches) are washed and towel-dried.

• Product Application: A precise amount of the test formulation (e.g., 0.5g of a gel) is evenly applied to each tress.

• Curling: The treated tresses are wrapped around a mandrel of a specific diameter and secured.

• Drying: The curled tresses are dried overnight in a controlled environment (e.g., 25°C, 50% Relative Humidity).

• Initial Measurement: The initial length of the curled tress (L₀) is measured after carefully removing it from the mandrel.

• Humidity Exposure: The curled tresses are suspended in a humidity chamber set to specific conditions (e.g., 27°C, 90% Relative Humidity).[4]

• Data Collection: The length of the tress (Lₜ) is recorded at specified time intervals (e.g., 1, 2, 4, 8, and 24 hours).

• Calculation: The percentage of curl retention is calculated using the formula: % Curl Retention = ((L - Lₜ) / (L - L₀)) * 100 where L is the fully extended length of the hair tress.

Stiffness Evaluation by Three-Point Bend Test

This method quantifies the stiffness of hair tresses treated with a fixative polymer using a texture analyzer.

Methodology:

• Tress Preparation: Straight, standardized hair tresses are used.

• Product Application: A defined amount of the test product is applied evenly along the length of the tress.

• Drying: The treated tresses are allowed to dry completely in a controlled environment.

• Test Setup: The dried tress is placed on two supports (fulcrums) of a three-point bend fixture attached to a texture analyzer.[1][5][6][7]

• Measurement: A probe descends at a constant speed onto the center of the hair tress, causing it to bend. The force required to bend the tress is measured.[8]

• Data Analysis: The peak force (in grams or Newtons) recorded during the first bend cycle is reported as the stiffness value.[1][5][7] Multiple cycles can be performed to assess stiffness durability.[5][7]

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the experimental procedures for evaluating hair fixative polymers.

Experimental workflow for hair fixative polymer evaluation.

Conclusion

For formulators seeking to develop hair styling products with robust hold, particularly in humid conditions, Polyquaternium-69 presents a compelling alternative to traditional PVP-based systems. Its hydrophobic nature translates to superior high humidity curl retention and durable stiffness, while also offering a better sensory profile with reduced tackiness and flaking. While PVP remains a cost-effective option for achieving a strong, stiff hold, its performance is significantly compromised by environmental moisture. The choice between these two polymers will ultimately depend on the desired performance characteristics, target market, and formulation cost considerations. Further research into the rheological properties and compatibility of these polymers with other formulation ingredients will provide a more complete picture for product development professionals.

References

• 1. triprinceton.org [triprinceton.org]
• 2. nbinno.com [nbinno.com]
• 3. sunvidone.com [sunvidone.com]
• 4. cosmeticsciencetechnology.com [cosmeticsciencetechnology.com]
• 5. researchgate.net [researchgate.net]
• 6. Style Retention – Style Hold and Softness | Dia-Stron [diastron.com]
• 7. Development of a three-point cantilever bending technique to study the mechanical properties of hair styling ingredients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. stablemicrosystems.com [stablemicrosystems.com]

A Comparative Analysis of Polyquaternium-69 and Other Polyquaternium Compounds in Hair Styling

For researchers, scientists, and drug development professionals, the selection of polymers in hair care formulations is critical to achieving desired performance characteristics such as hold, curl retention, and sensory feel. This guide provides an objective comparison of Polyquaternium-69 against other commonly used Polyquaternium compounds, supported by available experimental data.

Polyquaterniums are a class of cationic polymers widely used in cosmetics for their conditioning and film-forming properties. Their positive charge allows them to adsorb onto the negatively charged surface of hair, providing benefits like improved combability, reduced static, and styling hold. This guide focuses on the performance of these polymers in hair styling applications, with a particular emphasis on curl retention under high humidity and hair stiffness.

Performance Data Summary

Polymer	Key Performance Characteristics	Primary Applications	Build-up Potential
Polyquaternium-4	Superior film-former, high curl retention even in humidity, very stiff.[1]	Hair gels and other styling products requiring strong hold.[1]	High
Polyquaternium-10	Light hold, frizz control, improves manageability, defines curls, good moisturizing and film-forming properties.[2]	Shampoos, conditioners, and styling products.[2]	Can be difficult to remove, especially heavier grades.[2]
Polyquaternium-11	Provides light hold and curl retention, can impart a tacky feel.[1]	Mousses and lotions.[1]	Moderate
Polyquaternium-46	Provides ultra-strong hold and outstanding curl retention, even at high humidity levels.[3]	Hair mousse and other styling products.[3]	Not specified
Polyquaternium-69	Excellent high humidity curl retention, strong and durable hold, shine enhancement, and frizz control.[4]	Gels, mousses, styling creams & lotions.[4]	Low, likely removed with 1-2 shampoos.
Polyquaternium-86	Good curl retention and stiffness.	Hair styling gels.	Not specified

Quantitative Performance Data

High Humidity Curl Retention

High humidity curl retention is a critical measure of a styling polymer's ability to maintain a hairstyle in humid conditions.

Polymer	% Curl Retention at 90% RH, 25°C (Time)	Data Source
Polyquaternium-69 (as AquaStyle™ 300)	>90% (after 24 hours)	--INVALID-LINK--
PVP/VA Copolymer (Commercial Gel)	<50% (after 1 hour)	--INVALID-LINK--
Polyquaternium-86	~70% (initial), dropping to ~55% (after 8 hours) at 95% RH, 35°C	--INVALID-LINK--
PVP K-90	~65% (initial), dropping to ~45% (after 8 hours) at 95% RH, 35°C	--INVALID-LINK--
VP/VA Copolymer	~65% (initial), dropping to ~45% (after 8 hours) at 95% RH, 35°C	--INVALID-LINK--

Hair Stiffness

Stiffness is a measure of the hold and rigidity a styling polymer imparts to the hair. This is often measured using a texture analyzer.

Polymer	Stiffness (Peak Force in N)	Stiffness Durability (F10/F1)	Data Source
Polyquaternium-69 (4% solids in Carbomer gel)	Higher than commercial PVP gel	Higher than commercial PVP gel	--INVALID-LINK--
Polyquaternium-86	~10 N	Not specified	--INVALID-LINK--
PVP K-90	~12 N	Not specified	--INVALID-LINK--
VP/VA Copolymer	~8 N	Not specified	--INVALID-LINK--

Experimental Protocols

High Humidity Curl Retention Test

Objective: To evaluate the ability of a hair styling polymer to maintain a curl under high humidity conditions.

Methodology:

• Hair Tress Preparation: Standardized human hair tresses (e.g., 2g, 20cm) are washed with a clarifying shampoo and air-dried.

• Product Application: A defined amount of the test formulation (e.g., 0.5g of a gel containing the polymer) is evenly applied to each hair tress.

• Curling: The treated tresses are rolled onto mandrels, secured, and dried overnight in a controlled environment (e.g., 25°C, 50% Relative Humidity).

• Initial Measurement: After drying, the curled tresses are carefully removed from the mandrels and their initial length (L₀) is measured.

• Humidity Exposure: The curled tresses are suspended in a humidity chamber set to specific conditions (e.g., 90% Relative Humidity and 25°C).

• Length Measurement Over Time: The length of the tresses (Lt) is measured at predetermined time intervals (e.g., 1, 4, 8, 24 hours). The fully extended length of the hair tress (L) is also recorded.

• Calculation: The percentage of curl retention is calculated using the following formula: % Curl Retention = [(L - Lt) / (L - L₀)] * 100

References

• 1. ar.tnjchem.com [ar.tnjchem.com]
• 2. avenalab.com [avenalab.com]
• 3. specialchem.com [specialchem.com]
• 4. ulprospector.com [ulprospector.com]

"validating the efficacy of Polyquaternium-69 in ethnic hair care products"

For Researchers, Scientists, and Drug Development Professionals: An objective guide to the efficacy of Polyquaternium-69 in comparison to alternative styling polymers for ethnic hair, supported by experimental data and detailed methodologies.

In the realm of ethnic hair care, achieving durable style retention, effective frizz control, and a desirable sensory feel presents a significant formulation challenge. Polyquaternium-69, a film-forming polymer, has emerged as a prominent ingredient purported to address these needs. This guide provides a comprehensive comparison of Polyquaternium-69's performance against other commonly used styling polymers, substantiated by quantitative data from various studies.

Performance Benchmarking: Polyquaternium-69 vs. Alternatives

The efficacy of a styling polymer is primarily evaluated based on its ability to maintain curl definition in high humidity, control frizz, and provide a satisfactory tactile experience. The following tables summarize the performance of Polyquaternium-69 in comparison to other synthetic and natural polymers.

High Humidity Curl Retention (%)
Polymer	Initial	1 hour	4 hours	24 hours
Polyquaternium-69	100	>95	>90	>90[1]
PVP	100	<80	<60	<50[1]
VP/VA Copolymer	100	~85	~70	~60
Xanthan Gum	100	~88	~86	~86[2]
Carbomer	100	~90	~85	~82

Table 1: High Humidity Curl Retention. Performance of various polymers in maintaining curl definition at 80°F and 90% relative humidity. Polyquaternium-69 demonstrates superior and prolonged curl retention compared to traditional polymers like PVP.

Performance Attribute	Polyquaternium-69	PVP	Carbomer	Xanthan Gum	Guar Hydroxypropyltrimonium Chloride
Frizz Control	Excellent[1]	Moderate	Good	Good	Moderate
Stiffness	High[1]	High	High[3]	Moderate[2]	Low
Shine	Enhanced[1]	Moderate	Good	Moderate	Good
Feel/Tack	Non-tacky	Tacky in humidity[4]	Smooth	Can be tacky	Smooth, conditioning
Buildup	Low[5][6]	Prone to buildup	Low	Moderate	Prone to buildup[7]

Table 2: Comparative Performance Attributes. A summary of key performance indicators for different styling polymers in ethnic hair care formulations.

The Science Behind the Performance: Mechanism of Action

The effectiveness of styling polymers is intrinsically linked to their chemical structure and their interaction with the hair shaft. Film-forming polymers, such as Polyquaternium-69 and PVP, function by creating a thin, transparent film on the hair surface. This film provides structural integrity to the hairstyle and acts as a barrier against environmental factors like humidity.

The superiority of Polyquaternium-69 in high humidity environments can be attributed to its unique molecular composition. It is a hydrophobic, yet water-soluble polymer with a weakly cationic nature[1]. This structure allows for strong adhesion to the negatively charged keratin surface of the hair, forming a durable, moisture-resistant film. In contrast, PVP is more hygroscopic, meaning it readily absorbs moisture from the air, which can cause the film to soften and the hairstyle to lose its shape[4].

Natural polymers like Xanthan Gum and Guar Hydroxypropyltrimonium Chloride also form films on the hair but may differ in their flexibility, durability, and humidity resistance compared to synthetic counterparts.

Mechanism of film-forming polymers on hair.

Experimental Protocols

To ensure the validity and reproducibility of the presented data, standardized experimental protocols are crucial. Below are the detailed methodologies for key performance evaluations.

High Humidity Curl Retention

This test evaluates the ability of a styling product to maintain the curl of hair tresses under high humidity conditions.

Materials:

• Ethnic hair tresses (standardized length and weight)

• Styling product being tested

• Curlers

• Humidity chamber (maintained at a specific temperature and relative humidity, e.g., 80°F and 90% RH)

• Camera and image analysis software

Procedure:

• Cleanse and rinse the hair tresses.

• Apply a standardized amount of the styling product to each tress.

• Wind each tress onto a curler.

• Allow the tresses to dry completely.

• Remove the curlers and measure the initial length of the curled tress (L₀).

• Suspend the curled tresses in the humidity chamber.

• Record the length of the tresses at specified time intervals (Lt).

• Calculate the percent curl retention using the formula: % Curl Retention = [(L_initial - L_t) / (L_initial - L_straight)] * 100 where L_straight is the length of the fully extended tress.

Texture Analysis of Hair Gels

This method assesses the mechanical properties of a hair gel, such as firmness and adhesiveness, which correlate to the product's feel and performance on hair.

Materials:

• Texture Analyzer with a cylindrical probe

• Sample container

• Hair gel samples

Procedure:

• Fill the sample container with the hair gel to a standardized depth.

• The probe of the Texture Analyzer is lowered into the gel at a constant speed to a specific depth.

• The force required to penetrate the gel is measured (firmness).

• The probe is then withdrawn from the gel, and the force required to separate the probe from the sample is measured (adhesiveness).

• The resulting force-distance curve provides a quantitative measure of the gel's textural properties.

Workflow for hair product efficacy validation.

Conclusion

The data presented in this guide indicates that Polyquaternium-69 offers a significant performance advantage in ethnic hair care formulations, particularly in providing long-lasting hold and frizz control under high humidity conditions. Its unique chemical structure contributes to a durable, moisture-resistant film on the hair shaft. While alternative polymers, both synthetic and natural, offer varying degrees of efficacy in specific attributes, Polyquaternium-69 demonstrates a more robust and well-rounded performance profile for the stringent demands of ethnic hair styling. Further research focusing on the sensory attributes and potential for buildup with long-term use will provide an even more comprehensive understanding of its role in advanced hair care systems.

References

• 1. cosmeticsciencetechnology.com [cosmeticsciencetechnology.com]
• 2. jungbunzlauer.com [jungbunzlauer.com]
• 3. jbino.com [jbino.com]
• 4. PVP (Explained + Products) [incidecoder.com]
• 5. Not all Polyquats are created equal – Is it CG? [isitcg.lisagardnerdesign.com]
• 6. Polyquat or Not? [science-yhairblog.blogspot.com]
• 7. happi.com [happi.com]

A Comparative Guide to the Sensory Evaluation of Hair Treated with Polyquaternium-69

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the sensory performance of hair treated with Polyquaternium-69 against other common hair styling polymers. The information is based on available technical literature and industry-standard sensory evaluation protocols. While specific quantitative data from proprietary sensory panel studies are not publicly available in a structured format, this guide summarizes the key performance differences and provides a detailed, representative experimental protocol for conducting such evaluations.

Performance Comparison of Hair Styling Polymers

Sensory panel evaluations and instrumental tests have demonstrated the enhanced performance of Polyquaternium-69 in hair styling formulations compared to traditional polymers like Polyvinylpyrrolidone (PVP) and Polyvinylpyrrolidone/Vinyl Acetate (PVP/VA) copolymers.[1][2]

Key Performance Attributes:

• Stiffness and Hold: Hair gels formulated with Polyquaternium-69 exhibit higher initial stiffness and greater durability of hold, even after multiple compressions, when compared to formulations containing PVP.[1] This translates to a longer-lasting hair style with less "crunch" or brittleness.

• Frizz Control and Humidity Resistance: Polyquaternium-69 is a hydrophobic polymer, which contributes to its excellent performance in high humidity conditions.[1] It effectively reduces frizz and helps hair maintain its style in humid environments.

• Shine and Luster: Hair treated with Polyquaternium-69 shows a significant increase in shine and luster compared to untreated hair.[1][3] This is attributed to the polymer's ability to form a smooth, even film on the hair surface.

• Feel and Aesthetics: Formulations with Polyquaternium-69 are reported to have less flaking compared to those with PVP.[1] The polymer provides a smooth feel to the hair without a greasy or oily residue.

Comparison Summary:

Sensory Attribute	Polyquaternium-69	PVP (Polyvinylpyrrolidone)	PVP/VA (Polyvinylpyrrolidone/Vinyl Acetate) Copolymer
Stiffness/Hold	High initial stiffness, durable hold	Good initial stiffness, can be brittle	Varies with monomer ratio, generally good hold
Frizz Control	Excellent	Moderate	Moderate to good
Shine/Luster	High	Moderate	Moderate
Feel on Hair	Smooth, less flaking	Can be tacky, potential for flaking	Varies, can be tacky
Humidity Resistance	High	Low to moderate	Moderate

Experimental Protocol: Sensory Panel Evaluation of Hair Gels

This protocol outlines a standardized method for evaluating the sensory attributes of hair styling gels using a trained panel.

1. Objective:

To quantitatively assess and compare the sensory performance of hair gels containing Polyquaternium-69 and alternative styling polymers on standardized hair tresses.

2. Panelist Selection and Training:

• A panel of 10-15 trained sensory assessors is selected.

• Panelists are trained on the specific sensory attributes to be evaluated, the evaluation procedure, and the rating scale. Calibration sessions are conducted to ensure consistency and reliability of the panelists' assessments.

3. Materials and Equipment:

• Standardized human hair tresses (e.g., 2g, 6 inches, medium brown, single-bleached).

• Test formulations: Hair gels containing Polyquaternium-69 and alternative polymers at equivalent concentrations. A control gel with no polymer may also be included.

• Application tools: Syringes or spatulas for precise product dosage.

• Evaluation environment: Controlled room with consistent temperature and humidity.

• Evaluation tools: Combs, sensory evaluation booths with standardized lighting.

• Data collection software or forms.

4. Hair Tress Preparation and Product Application:

• Wash all hair tresses with a clarifying shampoo and rinse thoroughly.

• Gently squeeze excess water from the tresses.

• Apply a standardized amount of the test gel (e.g., 0.5g) evenly to each tress from root to tip.

• Comb through each tress to ensure even distribution.

• Allow the tresses to air dry completely in a controlled environment.

5. Sensory Evaluation Procedure:

Panelists evaluate the treated hair tresses for the following attributes using a 10-point numerical scale (where 1 = low intensity and 10 = high intensity).

• Visual Assessment:

  • Shine/Luster: The amount of light reflected from the hair surface.

  • Frizz/Flyaway: The amount of unruly, stray hairs.

• Tactile Assessment (Dry Hair):

  • Stiffness/Hold: The force required to bend the hair tress.

  • Combability (Dry): The ease with which a comb passes through the dry hair.

  • Feel (Dry): The sensation of the hair surface (e.g., smooth, soft, rough, sticky).

  • Flaking: The amount of visible residue on the hair or after combing.

• Tactile Assessment (Wet Hair - if applicable):

  • Combability (Wet): The ease with which a comb passes through the wet, product-treated hair.

  • Feel (Wet): The sensation of the hair surface when wet (e.g., slippery, coated).

6. Data Analysis:

The numerical scores from the panelists are collected and statistically analyzed to determine significant differences between the test formulations for each sensory attribute.

Visualizing the Experimental Workflow

The following diagrams illustrate the logical flow of the sensory evaluation process and the relationship between the polymer's properties and the resulting sensory attributes.

Caption: Experimental workflow for the sensory panel evaluation of hair styling polymers.

Caption: Relationship between Polyquaternium-69 properties and resulting sensory attributes.

References

• 1. cosmeticsciencetechnology.com [cosmeticsciencetechnology.com]
• 2. Polyquaternium-69: A New Fixative Polymer with Enhanced Styling Benefits | Semantic Scholar [semanticscholar.org]
• 3. makingcosmetics.com [makingcosmetics.com]

A Comparative Analysis of Polyquaternium-69 and Vinyl Acetate Copolymers in Hair Styling Applications

In the ever-evolving landscape of personal care and cosmetic science, the demand for high-performance hair styling polymers is incessant. Formulators are continually seeking ingredients that offer superior hold, humidity resistance, and desirable sensory attributes. This guide provides a detailed comparative analysis of two prominent polymer classes used in hair styling formulations: Polyquaternium-69 and copolymers of vinyl acetate, such as polyvinylpyrrolidone/vinyl acetate (PVP/VA). This analysis is intended for researchers, scientists, and drug development professionals seeking to understand the functional differences and performance benefits of these polymers, supported by experimental data.

Chemical Overview

Polyquaternium-69 is a complex cationic polymer. It is a polymeric quaternary ammonium salt composed of several monomers, including vinylpyrrolidone, vinyl caprolactam, and dimethylaminopropyl methacrylamide (DMAPMA), among others.[1][2] This intricate structure, which includes hydrophobic and cationic moieties, contributes to its unique performance characteristics in hair care formulations.

Copolymers of vinyl acetate , most notably PVP/VA copolymers, are linear, random copolymers of N-vinylpyrrolidone and vinyl acetate.[3] The ratio of the vinylpyrrolidone (VP) to the vinyl acetate (VA) monomer can be varied to fine-tune the polymer's properties.[3] For instance, a common copolymer used in hair styling is PVP/VA S-630, which has a 60/40 VP/VA ratio.[1][2][4][5][6] Increasing the vinyl acetate content generally increases the hydrophobicity of the polymer, which can enhance its humidity resistance.[3]

Performance Data: A Quantitative Comparison

The efficacy of a hair styling polymer is primarily evaluated based on its ability to maintain a desired hairstyle under various conditions, particularly high humidity, and its impact on the mechanical properties of the hair.

High Humidity Curl Retention

One of the most critical performance metrics for a hair fixative is its ability to maintain a curl at high humidity. A study comparing a hair gel formulated with 4% solids of Polyquaternium-69 (AquaStyle™ 300) to a commercial gel containing a high concentration of PVP and VP/VA Copolymer demonstrated a significant difference in performance.

Table 1: High Humidity Curl Retention (%)

Time (hours)	Polyquaternium-69 (4% solids)	Commercial Gel (PVP/VP/VA Copolymer)
1	~95%	~70%
2	~90%	~55%
4	~85%	~40%
8	~80%	~30%

Data extrapolated from graphical representations in the cited literature.

The data clearly indicates that Polyquaternium-69 provides substantially better and longer-lasting curl retention in a high humidity environment (90% relative humidity at 26.7°C) compared to the PVP/VA copolymer blend.

Stiffness and Mechanical Properties

The stiffness imparted by a styling polymer is a key indicator of its holding power. The same comparative study also evaluated the stiffness of hair tresses treated with the respective gels.

Table 2: Comparative Stiffness of Treated Hair Tresses

Polymer System	Initial Stiffness (g-force)	Stiffness Durability
Polyquaternium-69 (4% solids)	Higher	Higher
Commercial Gel (PVP/VP/VA Copolymer)	Lower	Lower

Qualitative summary based on graphical data from the cited literature.

The study concluded that the gel containing Polyquaternium-69 exhibited higher initial stiffness and greater durability of that stiffness compared to the commercial gel with PVP/VA copolymer. Further mechanical analysis revealed that hair treated with Polyquaternium-69 had significantly higher durability to stiffness, greater elasticity, and less plasticity than hair treated with a PVP/VA copolymer.

Sensory Attributes

While quantitative data on sensory aspects from direct comparative studies is limited, qualitative descriptions highlight key differences.

Polyquaternium-69 is reported to provide a less tacky feel and reduced flaking compared to traditional polymers. It is also noted for enhancing shine.

PVP/VA Copolymers can sometimes be associated with a tacky or sticky feel, especially in high humidity conditions, although this is dependent on the specific VP/VA ratio.[3] The film they form can also be prone to flaking, particularly in formulations with a high polymer concentration.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the performance data section.

High Humidity Curl Retention Test

This test measures the ability of a hair fixative to maintain a curl under high humidity conditions over time.

• Tress Preparation: Standardized human hair tresses (e.g., 2 grams, 20 cm long) are washed with a clarifying shampoo and dried.

• Product Application: A precise amount of the test formulation (e.g., 0.5 g) is evenly applied to each tress.

• Curling: The treated tresses are wrapped around a spiral curling rod or a mandrel of a specific diameter.

• Drying: The curled tresses are allowed to dry overnight under controlled conditions (e.g., 21°C, 45-50% relative humidity).

• Initial Measurement: The initial length of the curled tress (L₀) is measured after carefully removing it from the curling rod.

• Humidity Exposure: The curled tresses are suspended in a humidity chamber set to specific conditions (e.g., 26.7°C, 90% relative humidity).

• Time-Lapse Measurements: The length of the tress (Lₜ) is measured at predetermined time intervals (e.g., 1, 2, 4, 8 hours). The total extended length of the hair tress (L) is also known.

• Calculation: The percent curl retention is calculated using the following formula:

  % Curl Retention = [(L - Lₜ) / (L - L₀)] x 100

Stiffness Test (Three-Point Bending)

This method quantifies the force required to bend a hair tress treated with a styling product, providing a measure of the product's hold or stiffness.

• Tress Preparation: Flat hair tresses of a standardized width and weight are prepared.

• Product Application: A defined amount of the styling product is applied evenly to the tress.

• Drying: The tress is dried overnight in a controlled environment, often combed straight to form a uniform, flat sample.

• Measurement: A texture analyzer equipped with a three-point bending rig is used. The treated hair tress is placed across two supports, and a probe descends to bend the tress at its center.

• Data Acquisition: The instrument records the force required to bend the tress to a specific distance. The peak force is typically reported as the stiffness value.

Visualizing the Workflow

The logical flow of evaluating and comparing these hair styling polymers can be visualized as follows:

Caption: Experimental workflow for comparative polymer analysis.

Conclusion

The comparative analysis, based on the available experimental data, demonstrates that Polyquaternium-69 offers significant performance advantages over traditional PVP/VA copolymers in hair styling applications. Specifically, Polyquaternium-69 provides superior and more durable hold, as evidenced by higher curl retention under high humidity and greater stiffness. Additionally, it is reported to offer improved sensory properties, including reduced tackiness and flaking. While copolymers of vinyl acetate are versatile and cost-effective, for high-performance styling products where humidity resistance and long-lasting hold are paramount, Polyquaternium-69 presents a compelling alternative. This guide provides a foundational understanding for researchers and formulators in the selection of polymers to meet specific performance targets in the development of innovative hair care products.

References

• 1. specialchem.com [specialchem.com]
• 2. IMCD - Leading Speciality Chemicals & Ingredients Distributor [imcd.ch]
• 3. stobec.com [stobec.com]
• 4. ulprospector.com [ulprospector.com]
• 5. PVP/VA S-630 - Chemical [stobec.com]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to Instrumental Methods for Measuring Hair Stiffness: The Role of Polyquaternium-69

In the development of hair care and styling products, the ability to objectively quantify attributes like stiffness is paramount for substantiating marketing claims and ensuring product efficacy.[1][2] Instrumental methods provide a reliable and reproducible alternative to subjective sensory panels for evaluating the performance of styling polymers.[1] This guide offers a comparative overview of instrumental techniques for measuring hair stiffness, with a specific focus on the performance of Polyquaternium-69 (PQ-69) against other common styling polymers. Detailed experimental protocols and data are presented to aid researchers, scientists, and drug development professionals in their evaluation of hair care formulations.

Instrumental Methods for Hair Stiffness Measurement

The mechanical properties of hair, including stiffness, can be assessed using various instrumental techniques. These methods offer quantitative data on how hair fibers and tresses respond to applied forces, providing insights into the performance of styling ingredients.

One of the most common and effective methods for determining hair stiffness is the three-point bending test .[3][4] This technique involves supporting a hair tress at two points and applying a force to its center with a probe. The force required to bend the tress to a specific distance is measured, providing a direct indication of its stiffness.[1] Texture analyzers are frequently employed for this purpose, equipped with specialized rigs to hold and test the hair samples.[1][5]

Another relevant technique is tensile testing , which measures the force required to stretch a single hair fiber until it breaks.[5][6] From the resulting stress-strain curve, the elastic modulus can be calculated, which is a measure of the fiber's intrinsic stiffness.[5][6] While single-fiber testing provides fundamental material properties, tress testing is often more representative of consumer-perceivable attributes.[6]

Comparison of Polyquaternium-69 with Alternative Styling Polymers

Polyquaternium-69 is a quaternary polymer known for its effective film-forming properties on hair, contributing to a long-lasting, stiff hold and enhanced shine.[7][8] It is composed of vinyl caprolactam, vinylpyrrolidone, dimethylaminopropyl methacrylamide (DMAPMA), and methacryloylaminopropyl lauryldimonium chloride, each contributing to its overall performance.[7]

To understand the performance of PQ-69 in relation to other common styling polymers, a comparison with Polyvinylpyrrolidone (PVP) and Vinyl Acetate/Vinyl Pyrrolidone (VA/VP) copolymers is presented below. The following table summarizes the key performance attributes based on available data.

Performance Metric	Polyquaternium-69 (PQ-69)	Polyvinylpyrrolidone (PVP)	VA/VP Copolymers
Stiffness	Higher stiffness and stiffness durability[7]	Lower initial stiffness compared to PQ-69[7]	Performance comparable to PVP[7]
High Humidity Curl Retention	Superior water resistance and curl retention[7]	More hydrophilic and hygroscopic, leading to lower curl retention in high humidity[7]	Generally better than PVP but less effective than PQ-69
Flexibility	Provides a flexible hold[7]	Can result in a more rigid and brittle film	Offers a range of flexibility depending on the monomer ratio
Shine	Enhances shine and luster[7][8]	Can produce a dull finish on the hair	Varies with formulation
Flaking	Low to no flaking[7]	Prone to flaking, especially at high concentrations	Flaking potential depends on the specific copolymer and formulation

Experimental Protocols

To ensure reproducible and comparable results when evaluating hair stiffness, a detailed and standardized experimental protocol is essential. The following is a representative protocol for a three-point bending test using a texture analyzer.

Protocol: Three-Point Bending Test for Hair Tress Stiffness

1. Hair Tress Preparation:

• Use standardized hair tresses (e.g., 2 grams, 7 inches long) of a consistent hair type (e.g., European brown hair).
• Wash the tresses with a clarifying shampoo and allow them to air dry completely in a controlled environment (e.g., 25°C, 50% relative humidity).
• Apply a standardized amount of the test product (e.g., 0.5 grams of a gel containing the styling polymer) evenly to the tress.
• Comb the tress to ensure uniform distribution of the product.
• Allow the treated tresses to dry completely in the controlled environment.

2. Instrument Setup (Texture Analyzer):

• Equip the texture analyzer with a three-point bend rig.
• Set the distance between the two supports of the rig (e.g., 40 mm).
• Attach a blade-style probe to the instrument's load cell.
• Calibrate the instrument according to the manufacturer's instructions.

3. Measurement Procedure:

• Place a treated hair tress across the two supports of the rig.
• Position the probe at the center of the tress.
• Set the test parameters:
• Pre-test speed: 1.0 mm/s
• Test speed: 1.0 mm/s
• Post-test speed: 10.0 mm/s
• Target distance: 5.0 mm
• Trigger force: 5 g
• Initiate the test. The probe will descend, bend the tress to the target distance, and then retract.
• Record the force (in grams or Newtons) required to bend the tress. This value represents the hair stiffness.

4. Data Analysis:

• Perform measurements on multiple tresses (e.g., n=5) for each test product to ensure statistical significance.
• Calculate the mean and standard deviation of the stiffness values for each product.
• Compare the mean stiffness values of tresses treated with different styling polymers to assess their relative performance.

Visualizations

The following diagrams illustrate the experimental workflow for measuring hair stiffness and the key factors that influence this property.

Experimental workflow for hair stiffness measurement.

Key factors influencing hair stiffness.

References

• 1. Stable Micro Systems will no longer be posting to this blog, visit our new blog on our main website.: Measuring the Stiffness of Hair [textureanalysisprofessionals.blogspot.com]
• 2. alsglobal.com [alsglobal.com]
• 3. stablemicrosystems.com [stablemicrosystems.com]
• 4. triprinceton.org [triprinceton.org]
• 5. stablemicrosystems.com [stablemicrosystems.com]
• 6. Single fibre testing and hair tress testing – diverse and complementary techniques | Dia-Stron [diastron.com]
• 7. cosmeticsciencetechnology.com [cosmeticsciencetechnology.com]
• 8. makingcosmetics.com [makingcosmetics.com]

Benchmarking Polyquaternium-69: A Comparative Guide to Market-Leading Styling Polymers

For Researchers, Scientists, and Product Development Professionals

In the competitive landscape of hair styling products, the choice of a core fixative polymer is paramount to performance. This guide provides an objective comparison of Polyquaternium-69 against other market-leading styling polymers, including polyvinylpyrrolidone (PVP) and its copolymers. The following data and methodologies are intended to assist researchers and formulators in making informed decisions for new product development and innovation.

High Humidity Curl Retention (HHCR)

High humidity curl retention is a critical measure of a styling polymer's ability to maintain a hairstyle in challenging, humid conditions. The following table summarizes the performance of Polyquaternium-69 against a commercial gel formulated with a high concentration of PVP and a VP/VA copolymer.

Polymer System	Curl Retention after 1 hour @ 90% RH	Curl Retention after 24 hours @ 90% RH
4% Polyquaternium-69 Gel	>90%	>90%[1]
Commercial PVP/VP-VA Copolymer Gel	<80%	<20%[1]

Key Findings:

• Polyquaternium-69 demonstrates significantly superior high humidity curl retention compared to the PVP/VP-VA copolymer blend.[1]

• Hair treated with the Polyquaternium-69 gel maintained over 90% of its curl even after 24 hours at 90% relative humidity, whereas the commercial PVP-based gel showed significant curl droop after just one hour.[1]

Stiffness and Durability

Stiffness, or the initial hold of a styling product, and the durability of that stiffness are key performance indicators for consumers. The following data was generated using a texture analyzer to measure the mechanical properties of hair tresses treated with different polymer systems.

Polymer System	Initial Stiffness (F1)	Stiffness Durability (F10/F1)	Elasticity (E10/E1)	Plasticity (H10/H1)
4% Polyquaternium-69 Gel	Higher than PVP	Significantly Higher	Significantly Higher	Lower
Commercial PVP/VP-VA Copolymer Gel	Lower than PQ-69	Lower	Lower	Higher

Table references data from a study comparing a 4% solids Polyquaternium-69 gel with a commercial product containing PVP and VP/VA Copolymer.[2]

Key Findings:

• A gel containing 4% Polyquaternium-69 exhibited higher initial stiffness and significantly greater durability of stiffness compared to a commercial product containing PVP.[2]

• The mechanical property measurements indicate that hair treated with Polyquaternium-69 has greater elasticity and lower plasticity than hair treated with the PVP/VP-VA copolymer, suggesting a more flexible and less brittle hold.[2]

Sensory Performance: Feel and Shine

• Feel: Polyquaternium-69 is described as providing a less tacky feel on the hair compared to some traditional polymers.

• Shine: Studies utilizing digital image analysis have indicated that hair treated with Polyquaternium-69 shows a positive effect on shine.[2]

• Flaking: Formulations with Polyquaternium-69 are reported to have less flaking compared to high concentrations of PVP.[2]

Experimental Workflows

To ensure robust and reproducible data, standardized experimental workflows are crucial. The following diagrams illustrate the logical flow of the key performance tests.

References

• 1. Stable Micro Systems will no longer be posting to this blog, visit our new blog on our main website.: Measuring the Stiffness of Hair [textureanalysisprofessionals.blogspot.com]
• 2. cosmeticsciencetechnology.com [cosmeticsciencetechnology.com]

In-Vivo Performance of Polyquaternium-69 for Durable Hair Styling: A Comparative Analysis

Researchers and formulation scientists in the hair care industry are constantly seeking innovative polymers that deliver long-lasting style retention and a desirable aesthetic. Polyquaternium-69 has emerged as a promising candidate, offering significant improvements in hairstyle durability, particularly under high humidity conditions. This guide provides an objective comparison of Polyquaternium-69's in-vivo performance against other commonly used styling polymers, supported by available experimental data.

Polyquaternium-69, a cationic polymer, is known for forming a hydrophobic, yet water-soluble film on the hair. This unique characteristic contributes to its efficacy in maintaining a hairstyle by providing a strong, durable hold with enhanced resistance to moisture.[1] In contrast, traditional polymers like Polyvinylpyrrolidone (PVP) and its copolymers, such as VP/VA Copolymer, have long been staples in styling products but can be more susceptible to humidity, leading to a loss of style.[1]

High Humidity Curl Retention

A key performance indicator for any styling polymer is its ability to maintain a curl under humid conditions. In a comparative study, a hair gel formulated with 4% Polyquaternium-69 solids (specifically AquaStyle™ 300) was tested against a commercial hair gel containing a high concentration of PVP and VP/VA Copolymer. The results demonstrated a dramatic difference in performance.

The hair treated with the Polyquaternium-69 gel exhibited over 90% curl retention even after 24 hours in a controlled environment of 80°F and 90% relative humidity.[1] In stark contrast, the curls treated with the commercial PVP/VP/VA Copolymer product began to lose their shape and failed after only one hour under the same conditions.[1]

Table 1: High Humidity Curl Retention Comparison

Polymer System	Curl Retention after 1 hour	Curl Retention after 24 hours
4% Polyquaternium-69 (AquaStyle™ 300)	>90%	>90%
Commercial Gel (high PVP & VP/VA Copolymer)	< Failure Point	Not Applicable

Stiffness and Durability of Hold

Beyond curl retention, the stiffness and the durability of that stiffness are critical attributes for a styling product. A subjective panel test, known as the "Hair Characteristics Test," was conducted to assess these properties. In this test, trained panelists evaluate treated hair tresses on a scale of one to ten, with one being very soft and ten being very stiff. A carbomer gel containing 4% Polyquaternium-69 solids demonstrated higher initial stiffness and greater stiffness durability compared to a commercial product containing PVP.[1]

Instrumental analysis using a texture analyzer further quantified these observations. The initial stiffness (F1) of hair treated with Polyquaternium-69 was significantly higher than that of a more brittle polymer. Moreover, the durability of stiffness, represented by the ratio of the force after ten deformations to the initial force (F10/F1), was also superior for Polyquaternium-69, indicating a more flexible and resilient hold.[1]

Table 2: Stiffness and Durability Comparison

Polymer System	Initial Stiffness (F1)	Durability of Stiffness (F10/F1)	Subjective Stiffness Rating (1-10)
4% Polyquaternium-69 (AquaStyle™ 300)	~700 grams	0.86	Higher than PVP
Commercial Gel (PVP)	Not specified	Not specified	Lower than PQ-69
Brittle Polymer Example	335 grams	0.66	Not Applicable

Experimental Protocols

To ensure the reproducibility and validity of these findings, detailed experimental protocols are essential. The following outlines the methodologies used in the cited studies.

High Humidity Curl Retention Protocol

This in-vivo test evaluates the ability of a styling product to hold a curl under controlled high humidity.

High Humidity Curl Retention Workflow

Hair Characteristics Test (Stiffness) Protocol

This sensory evaluation method provides qualitative data on the stiffness and other tactile properties of hair treated with a styling product.

Hair Characteristics (Stiffness) Test Workflow

Conclusion

The available in-vivo data strongly suggests that Polyquaternium-69 offers a significant performance advantage in hairstyle durability when compared to traditional polymers like PVP and VP/VA Copolymers. Its superior high humidity curl retention and durable stiffness make it an excellent choice for formulators looking to develop high-performance styling products that meet consumer demands for long-lasting hold and a natural feel. Further research with a broader range of comparative quantitative data would be beneficial to fully elucidate its performance profile against a wider array of styling polymers.

References

• 1. specialchem.com [specialchem.com]

Comparative Rheological Analysis of Polyquaternium-69 Gels for Cosmetic and Pharmaceutical Applications

For Immediate Release

This guide provides a comparative analysis of the rheological properties of Polyquaternium-69 gels, offering valuable insights for researchers, scientists, and drug development professionals. By examining its performance against other common gelling agents and detailing experimental methodologies, this document serves as a practical resource for formulation development.

Polyquaternium-69, commercially available as AquaStyle™ 300, is a quaternary polymeric ammonium salt utilized in a variety of cosmetic and pharmaceutical formulations, particularly in hair care products, for its fixative and film-forming properties.[1] Its rheological characteristics are crucial for product performance, influencing texture, application, and stability. This guide explores these properties in comparison to other widely used rheology modifiers.

Data Presentation: A Comparative Overview

Direct quantitative rheological data for Polyquaternium-69 gels, such as viscosity curves and viscoelastic moduli, are not extensively available in publicly accessible literature. However, performance-based comparisons and qualitative descriptions from technical documents provide valuable insights. The following tables summarize the available information and provide a comparative context with other common gelling agents like Carbomer (a cross-linked polyacrylate polymer) and Polyvinylpyrrolidone (PVP).

Table 1: Qualitative Rheological and Performance Comparison

Property	Polyquaternium-69 (AquaStyle™ 300)	Carbomer (e.g., Carbopol®)	Polyvinylpyrrolidone (PVP)
Primary Function	Film-former, Fixative, Stiffening Agent	Thickener, Suspending Agent, Emulsion Stabilizer	Film-former, Fixative
Appearance in Gel	Can form clear gels[2]	Typically forms crystal clear gels[2]	Typically forms clear gels
Flow Behavior	Contributes to pseudoplastic (shear-thinning) behavior in formulations[2]	Exhibits pseudoplastic behavior with a high yield value[3][4]	Forms viscous solutions, can be shear-thinning at high concentrations
Synergies	Shows synergistic viscosity increase with hydrophobically modified gellants like Carbopol® Ultrez 21[2]	Synergistic thickening with salts and surfactants[2]	Often used in combination with other thickeners like Carbomer
Stiffness & Hold	Provides high initial stiffness and durability of hold, even in high humidity.[2] A gel with 4% solids showed higher stiffness than a commercial PVP-based product.[2]	Primarily a thickener; does not provide significant hold on its own.	Provides hold and stiffness, but can be less durable in high humidity compared to Polyquaternium-69.[2]
Feel & Texture	Can be formulated to be non-tacky.	Provides a smooth, gel-like texture. Can feel tacky depending on the formulation.	Can lead to flaking and a tacky feel in some formulations.

Table 2: Typical Rheological Measurement Parameters for Cosmetic Gels

Parameter	Description	Typical Values for a Carbomer Gel (Example)	Relevance to Formulation
Viscosity (η)	Resistance to flow, measured in Pascal-seconds (Pa·s). Often measured across a range of shear rates.	0.1% w/v solution can have a viscosity of several thousand mPa·s.	Determines product thickness, spreadability, and ease of dispensing.
Yield Stress (τ₀)	The minimum shear stress required to initiate flow.	Can range from a few to several hundred Pascals (Pa).	Indicates the gel's ability to suspend particles and maintain its shape at rest.
Storage Modulus (G')	A measure of the elastic (solid-like) behavior of the material.	Typically higher than G'' for a structured gel.	Represents the gel's structural integrity and ability to recover its shape after deformation.
Loss Modulus (G'')	A measure of the viscous (liquid-like) behavior of the material.	Lower than G' for a structured gel.	Represents the energy dissipated as heat during deformation.
Tan Delta (G''/G')	The ratio of the loss modulus to the storage modulus.	Less than 1 for a true gel.	Indicates the viscoelastic character of the material (more solid-like vs. more liquid-like).

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the rheological properties of cosmetic and pharmaceutical gels. These protocols are based on standard industry practices.

Viscosity Measurement (Flow Curve)

• Objective: To determine the relationship between viscosity and shear rate, identifying the flow behavior (e.g., Newtonian, shear-thinning, shear-thickening).

• Instrumentation: A controlled-stress or controlled-rate rheometer (e.g., TA Instruments DHR3, HAAKE MARS 60) equipped with a Peltier plate for temperature control.[4][5]

• Geometry: Cone and plate or parallel plate geometry is typically used. For a 2% gel, a 40 mm parallel plate with a 1 mm gap is suitable.

• Procedure:

  • Equilibrate the sample to the desired temperature (e.g., 25°C).

  • Apply a controlled shear rate ramp, for example, from 0.1 s⁻¹ to 100 s⁻¹.[4]

  • Record the corresponding shear stress and calculate the viscosity at each shear rate.

  • Plot viscosity as a function of shear rate on a logarithmic scale.

Yield Stress Measurement

• Objective: To determine the minimum stress required to initiate flow, which is critical for product stability and suspension capabilities.

• Instrumentation: A controlled-stress rheometer.

• Geometry: Vane spindle or serrated parallel plates are often used to prevent wall slip.

• Procedure (Stress Ramp Method):

  • Equilibrate the sample to the desired temperature.

  • Apply a linearly increasing shear stress from a low value (e.g., 0.01 Pa) to a value high enough to induce significant flow (e.g., 500 Pa) over a set period (e.g., 2 minutes).

  • Plot the resulting strain or viscosity against the applied shear stress. The yield stress is the point where the material transitions from elastic deformation to viscous flow, often identified as the peak in viscosity or the point of inflection on a stress-strain curve.

Oscillatory Measurement (Amplitude and Frequency Sweeps)

• Objective: To characterize the viscoelastic properties of the gel (storage modulus G' and loss modulus G'').

• Instrumentation: A controlled-stress or controlled-strain rheometer capable of oscillatory measurements.

• Geometry: Parallel plate or cone and plate.

• Procedure:

  • Amplitude Sweep:

    • Apply a constant frequency (e.g., 1 Hz) and vary the strain or stress amplitude from a very low value to a high value.[5]

    • This determines the linear viscoelastic region (LVER), where G' and G'' are independent of the applied strain/stress. Subsequent tests should be performed within this region.

  • Frequency Sweep:

    • Apply a constant strain or stress within the LVER.

    • Vary the frequency over a range (e.g., 0.1 to 100 rad/s).

    • Plot G' and G'' as a function of frequency. For a stable gel network, G' will typically be higher than G'' and relatively independent of frequency.

Mandatory Visualizations

The following diagrams illustrate the logical workflow for the comparative rheological analysis of gelling agents.

Caption: Experimental workflow for comparative rheological studies.

Caption: Relationship between gelling agents, rheology, and performance.

References

• 1. m.youtube.com [m.youtube.com]
• 2. ashland.com [ashland.com]
• 3. chempoint.com [chempoint.com]
• 4. fusionchem.net [fusionchem.net]
• 5. WO2016198688A1 - Stable rheology modifier compositions - Google Patents [patents.google.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for Polyquaternium-69 (PQ 69)

An Essential Guide for Laboratory and Research Professionals

This document provides critical safety and logistical information for the proper handling and disposal of Polyquaternium-69 (PQ 69), a polymeric quaternary ammonium salt commonly used in cosmetic and research applications. Given its likely environmental impact, adherence to strict disposal protocols is essential to ensure laboratory safety and minimize ecological contamination.

I. Quantitative Safety and Environmental Data

While specific data for Polyquaternium-69 is limited in publicly available literature, the following table summarizes key toxicological information for related polyquaternium compounds. Due to the chemical similarities within this class, a cautious approach assuming comparable properties for Polyquaternium-69 is strongly advised.

Parameter	Value	Species	Compound Tested	Source
Aquatic Toxicity
50% Growth Inhibition (Algae)	0.3 mg/L	Algae	Most toxic polyquaternium	[1]
Acute Toxicity (Invertebrates)	0.09 - 2.50 mg/L	Daphnia magna, Ceriodaphnia dubia	Polyquaternium-6	[2]
Acute Toxicity (Invertebrates)	0.05 - 14.91 mg/L	Daphnia magna, Ceriodaphnia dubia	Polyquaternium-16	[2]
96-hour LC50 (Fish)	0.1 - 1 mg/L	Zebra fish	Analogous to Polyquaternium-6	[3]
EC50 (Bacteria)	0.8 mg/L	Pseudomonas putida	Analogous to Polyquaternium-6	[3]
Environmental Fate
Predicted No Effect Concentration (PNEC)	0.3 - 1.2 µg/L	Aquatic organisms	General polyquaterniums	[1]
Biodegradation	Slow	-	Polyquaterniums (general)
Bioaccumulation	Not expected	-	Notified polymer with MW > 1000

Note: The toxicity of polyquaterniums is often linked to their charge density. Higher charge density correlates with increased aquatic toxicity.[2]

II. Experimental Protocols: Aquatic Toxicity Testing (General)

The data presented for analogous compounds are typically generated using standardized OECD (Organisation for Economic Co-operation and Development) test guidelines. A representative experimental protocol for determining acute aquatic toxicity is outlined below.

OECD 202: Daphnia sp. Acute Immobilisation Test

• Test Organism: Daphnia magna or Daphnia pulex, less than 24 hours old.

• Test Substance Preparation: A series of concentrations of the test substance are prepared in a suitable dilution water. A control group with only dilution water is also prepared.

• Exposure: At least 20 daphnids are exposed to each test concentration and the control for a period of 48 hours. The daphnids are not fed during the test.

• Observation: The number of immobile daphnids in each vessel is recorded at 24 and 48 hours. Immobility is defined as the inability to swim within 15 seconds after gentle agitation of the test vessel.

• Data Analysis: The concentration that causes immobilization in 50% of the daphnids (EC50) is determined using statistical methods.

III. Disposal Procedures for Polyquaternium-69

Given the high aquatic toxicity of related compounds, Polyquaternium-69 should be treated as a hazardous waste. Under no circumstances should this material be disposed of down the drain or in regular solid waste.

Step-by-Step Disposal Protocol:

• Waste Collection:

  • Collect all waste containing Polyquaternium-69 (e.g., unused product, contaminated labware, personal protective equipment) in a designated, clearly labeled, and sealed waste container.

  • The container should be made of a material compatible with the chemical.

  • Label the container as "Hazardous Waste: Polyquaternium-69 (Acutely Toxic to Aquatic Life)".

• Storage:

  • Store the sealed waste container in a designated hazardous waste accumulation area.

  • This area should be secure, well-ventilated, and away from drains and sources of water.

• Disposal:

  • Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

  • Provide the waste disposal contractor with all available safety information, including any Safety Data Sheets (SDS) for products containing Polyquaternium-69.

  • The recommended disposal method is incineration at a licensed hazardous waste facility.

IV. Visualized Disposal Workflow

The following diagram illustrates the proper disposal pathway for Polyquaternium-69 waste.

Caption: Logical workflow for the safe disposal of Polyquaternium-69 waste.

References

• 1. DSpace [research-repository.griffith.edu.au]
• 2. Acute and chronic toxicity of cationic polyquaterniums of varying charge density and molecular weight to Daphnia magna and Ceriodaphnia dubia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cir-safety.org [cir-safety.org]